1,1,2-Trichloro-1,3,3,3-tetrafluoropropane

• CAS: 812-30-6

Core Science & Biosynthesis

In-Depth Technical Guide: Physical and Chemical Properties of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane

Executive Summary

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (commonly referred to within the HCFC-224 isomer family as HCFC-224db) is a highly halogenated aliphatic compound with the chemical formula C3​HCl3​F4​ [1]. Characterized by its dense, volatile nature, this compound serves as a critical captive intermediate in modern organofluorine synthesis. While its historical applications overlapped with general hydrochlorofluorocarbon (HCFC) uses, contemporary pharmaceutical and materials science research leverages it primarily as an upstream precursor for synthesizing next-generation hydrofluoroolefins (HFOs), such as 1,2,3,3,3-pentafluoropropene[2]. This guide provides a comprehensive analysis of its physicochemical properties, mechanistic reactivity, and validated experimental protocols for its catalytic transformation.

Physicochemical Profiling

The physical properties of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane are dictated by the strong electronegativity of its seven halogen substituents. The trifluoromethyl ( -CF3​ ) group exerts a profound negative inductive (-I) effect, drawing electron density away from the carbon backbone. This results in a relatively high boiling point for a three-carbon chain and an exceptionally high liquid density.

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	1,1,2-Trichloro-1,3,3,3-tetrafluoropropane
CAS Registry Number	812-30-6[1]
Molecular Formula	C3​HCl3​F4​ [1]
Molecular Weight	219.39 g/mol [1]
Boiling Point	87.00 °C[3]
Density	1.620 g/mL[3]
Refractive Index	1.3699[3]
Canonical SMILES	C(C(F)(F)F)(C(F)(Cl)Cl)Cl[1]

Chemical Reactivity & Mechanistic Pathways

From a mechanistic standpoint, the reactivity of HCFC-224db is localized at the C1 and C2 carbons. The C-F bonds on the terminal -CF3​ group are thermodynamically stable and functionally inert under standard catalytic conditions. However, the α -chlorines are highly polarized due to the adjacent electron-withdrawing groups, lowering the activation energy required for two primary synthetic pathways:

• Catalytic Fluorination (Halogen Exchange): In the presence of a Lewis acid catalyst (e.g., SbCl5​ ), the C-Cl bonds undergo nucleophilic substitution with anhydrous hydrogen fluoride (HF) to yield hydrofluorocarbons (HFCs)[4].

• Dehydrochlorination ( β -Elimination): Thermal elimination of HCl over a metallic catalyst yields terminal fluoroalkenes (HFOs), which are vital monomers for specialty polymers and environmentally compliant refrigerants[2],[4].

Reaction pathways of HCFC-224db undergoing catalytic dehydrochlorination and fluorination.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded into the material selection and in-process controls to prevent catastrophic equipment failure or runaway side reactions.

Protocol A: Continuous-Flow Catalytic Fluorination

Objective: Selective halogen exchange to synthesize highly fluorinated alkane derivatives.

• Apparatus Assembly: Construct the flow system utilizing a Hastelloy C-276 or Inconel tube reactor[4].

  • Causality: The generation of HCl and HF at elevated temperatures rapidly corrodes standard borosilicate or 316L stainless steel. Corrosion leaches metal ions (like Fe) which act as uncontrolled Lewis acids, leading to substrate degradation and catalyst poisoning.

• Catalyst Loading: Pack the reactor bed with activated carbon-supported Antimony(V) chloride ( SbCl5​/C )[4].

• Catalyst Activation (Self-Validation Step): Pre-treat the catalyst bed with a gaseous mixture of Cl2​ and HF at 150 °C for 2 hours[4].

  • Causality: The continuous presence of Cl2​ ensures the antimony remains in the active +5 oxidation state, preventing premature reduction to the less active Sb(III).

  • Validation: Monitor the reactor effluent via inline GC; activation is complete when no moisture is detected and Cl2​ breakthrough stabilizes.

• Substrate Introduction: Pre-heat 1,1,2-trichloro-1,3,3,3-tetrafluoropropane to 300 °C in a vaporization chamber[4].

• Reaction Execution: Co-feed the vaporized HCFC-224db and anhydrous HF into the reactor maintained strictly between 50 °C and 150 °C[4].

  • Causality: Maintaining this specific thermal window favors selective halogen exchange at the C1 and C2 positions without providing enough energy to cleave the C-C backbone.

• Quenching & In-Process Control (IPC): Pass the effluent through a cold trap (-78 °C) and scrub the non-condensable gases with 20% aqueous KOH to neutralize unreacted HF and byproduct HCl.

• Analytical Verification: Analyze the organic condensate via inline GC-MS.

  • Validation: The system is self-validating if the chromatogram shows >95% conversion of the starting material. If over-fluorination byproducts appear, dynamically reduce the HF feed ratio based on the GC-MS integration area.

Protocol B: Catalytic Dehydrochlorination

Objective: Elimination of HCl to form 1,2,3,3,3-pentafluoropropene precursors[2].

• Reactor Setup: Employ an Inconel tube reactor packed with a Nickel-mesh (Ni-mesh) catalyst[4].

• Thermal Equilibration: Heat the reactor to an optimal range of 350 °C to 450 °C under a continuous flow of inert N2​ gas[4].

  • Causality: High temperatures are required to overcome the activation energy for the elimination of HCl from the highly stable fluorinated backbone.

• Vapor Phase Feed: Introduce vaporized HCFC-224db into the reactor.

• Product Isolation: Route the effluent through a fractional distillation column.

  • Validation: Monitor the overhead distillate temperature. A steady boiling point corresponding to the target HFO confirms successful elimination and separation from the heavier unreacted HCFC-224db.

Regulatory & Environmental Impact

As an HCFC, 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane contains chlorine atoms that contribute to stratospheric ozone depletion. Consequently, it is classified as an ozone-depleting substance (ODS) and is subject to strict phase-out schedules under the Montreal Protocol. In modern industrial and pharmaceutical research, it is strictly managed as a captive intermediate—meaning it is synthesized and entirely consumed within a closed-loop system to produce zero-ODP hydrofluoroolefins (HFOs), ensuring environmental compliance while leveraging its unique chemical architecture.

References[1] 1,1,2-TRICHLORO-1,3,3,3-TETRAFLUOROPROPANE 812-30-6 wiki - Guidechem

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• 4. data.epo.org [data.epo.org]

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane structural isomers and stereochemistry

Title: 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224): Structural Isomers, Stereochemistry, and Analytical Workflows

Executive Summary

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6) is a highly substituted halogenated aliphatic compound belonging to the HCFC-224 family[1]. With the molecular formula C3HCl3F4, this compound presents a complex analytical challenge due to the existence of 12 theoretical structural isomers and the presence of a chiral center in specific connectivity patterns[2]. This technical guide provides a rigorous framework for understanding its stereochemistry, resolving its structural isomers, and executing self-validating analytical protocols for enantiomeric determination.

Chemical Identity and Structural Isomerism

The HCFC-224 family comprises hydrochlorofluorocarbons characterized by a three-carbon backbone substituted with three chlorine atoms, four fluorine atoms, and one hydrogen atom[1]. Under international regulatory frameworks such as the Montreal Protocol and the US Clean Air Act, HCFC-224 is classified as a Class II ozone-depleting substance[3].

Because the substituents can be distributed across the propane backbone in multiple ways, C3HCl3F4 exists as 12 distinct structural isomers[2]. The specific isomer 1,1,2-trichloro-1,3,3,3-tetrafluoropropane has the connectivity CF3-CHCl-CFCl2. It is a volatile liquid with a boiling point ranging from 87.0°C to 90.9°C at standard atmospheric pressure and a density of approximately 1.62 g/mL[4].

Table 1: Key Structural Isomers of C3HCl3F4 (HCFC-224 Family)

Isomer Nomenclature	Structural Connectivity	CAS Registry Number	Number of Chiral Centers
1,1,2-Trichloro-1,3,3,3-tetrafluoropropane	CF3-CHCl-CFCl2	812-30-6	1 (C2)
1,1,3-Trichloro-1,2,2,3-tetrafluoropropane	CClF2-CF2-CHCl2	127564-91-4	0
1,1,1-Trichloro-2,2,3,3-tetrafluoropropane	CHF2-CF2-CCl3	422-51-7	0
1,1,1-Trichloro-2,3,3,3-tetrafluoropropane	CF3-CHF-CCl3	53063-53-9	1 (C2)
1,2,3-Trichloro-1,1,2,3-tetrafluoropropane	CClF2-CClF-CHClF	431-83-4	2 (C2, C3)

Stereochemistry and Cahn-Ingold-Prelog (CIP) Rules

Focusing on 1,1,2-trichloro-1,3,3,3-tetrafluoropropane (CF3-CHCl-CFCl2), the central carbon (C2) is sp³ hybridized and bonded to four distinct substituents: -H, -Cl, -CF3, and -CFCl2. Because no two groups are identical, C2 is a definitive chiral center, resulting in a pair of enantiomers.

To assign the absolute configuration (R/S), we must apply the Cahn-Ingold-Prelog (CIP) priority rules based on atomic number:

• Priority 1 (-Cl): The chlorine atom directly attached to C2 has the highest atomic number (17).

• Priority 2 (-CFCl2): The carbon is bonded to (Cl, Cl, F).

• Priority 3 (-CF3): The carbon is bonded to (F, F, F). Comparing -CFCl2 and -CF3, the first point of difference occurs at the attached halogens. Chlorine (17) takes precedence over Fluorine (9), making -CFCl2 higher priority.

• Priority 4 (-H): Hydrogen has the lowest atomic number (1).

Stereochemical priority logic for the C2 chiral center of 1,1,2-trichloro-1,3,3,3-tetrafluoropropane.

Analytical Workflows for Isomer and Enantiomer Resolution

Resolving a mixture of HCFC-224 isomers requires orthogonal analytical techniques. Fluorinated isomers often exhibit nearly identical boiling points and polarities, causing co-elution in standard one-dimensional gas chromatography.

Protocol: Two-Dimensional Gas Chromatography-Mass Spectrometry (GCxGC-MS)

Causality: A single stationary phase cannot resolve all 12 structural isomers of C3HCl3F4 due to overlapping dispersion forces. GCxGC-MS employs two columns of differing polarities (e.g., a non-polar DB-5 followed by a polar wax column) to separate isomers based on both volatility and dipole moment. Step-by-Step Methodology:

• Sample Preparation: Dilute the HCFC-224 mixture in a low-boiling, non-interfering solvent (e.g., pentane) to a concentration of 1 mg/mL.

• Primary Separation (1st Dimension): Inject 1 µL into a non-polar capillary column (e.g., 30m x 0.25mm ID). Program the oven to hold at 40°C for 5 minutes, then ramp at 5°C/min to 120°C. This separates isomers primarily by boiling point.

• Thermal Modulation: Use a cryogenic modulator to trap and focus the eluent from the first column before releasing it into the second column in narrow pulses (e.g., 4-second modulation period).

• Secondary Separation (2nd Dimension): Pass the modulated pulses through a short, polar column (e.g., 2m x 0.1mm ID). This separates co-eluting isomers based on specific dipole interactions with the fluorinated/chlorinated domains.

• Self-Validation: Confirm the structural isomer identity by analyzing the electron ionization (EI) mass fragmentation patterns. The CF3-CHCl-CFCl2 isomer will yield a distinct m/z 69 fragment [CF3]⁺ and m/z 103 fragment [CFCl2]⁺, differentiating it from isomers like CF3-CHF-CCl3.

Protocol: 19F and 1H NMR Spectroscopy for Regiochemistry

Causality: While MS provides molecular weight and fragmentation, it cannot definitively prove the spatial arrangement of halogens. NMR spectroscopy is essential because the scalar coupling (J-coupling) between adjacent ¹H and ¹⁹F nuclei maps the exact connectivity of the carbon backbone. Step-by-Step Methodology:

• Sample Preparation: Dissolve 50 mg of the isolated isomer in 0.6 mL of deuterated chloroform (CDCl3) containing 0.1% TMS as an internal standard.

• 1H NMR Acquisition: Acquire the proton spectrum at 400 MHz. For CF3-CHCl-CFCl2, the single proton on C2 will not appear as a simple singlet. Instead, it will split into a complex multiplet due to ³J_HF coupling with the three fluorines on C3 and the single fluorine on C1.

• 19F NMR Acquisition: Acquire the fluorine spectrum at 376 MHz (using CFCl3 as a reference). You will observe two distinct signal regions: a doublet or multiplet integrating to 3F (the -CF3 group) and a multiplet integrating to 1F (the -CFCl2 group).

• Self-Validation: Perform a ¹H-¹⁹F Heteronuclear Single Quantum Coherence (HSQC) experiment. The cross-peaks will definitively confirm which fluorine atoms are adjacent to the proton-bearing carbon, closing the validation loop and confirming the CF3-CHCl-CFCl2 connectivity.

Orthogonal analytical workflow for the separation and structural validation of HCFC-224 isomers.

References

• Ozone Layer Protection Regulations 1996 Source: New Zealand Legislation URL:[Link]

• 812-30-6 | 1,1,2-trichloro-1,3,3,3-tetrafluoropropane Source: ChemIndex URL:[Link]

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• 3. 42 U.S. Code § 7671a - Listing of class I and class II substances | U.S. Code | US Law | LII / Legal Information Institute [law.cornell.edu]
• 4. 812-30-6 | 1,1,2-trichloro-1,3,3,3-tetrafluoropropane [chemindex.com]

Spectroscopic Characterization of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane: A Technical Guide

Introduction

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (C₃HCl₃F₄), with the CAS Registry Number 812-30-6, is a halogenated hydrocarbon.[1][2] A comprehensive understanding of its structural and electronic properties is paramount for its unambiguous identification, quality control, and for predicting its behavior in various applications. This technical guide provides a detailed analysis of the expected spectroscopic signature of this molecule using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). In the absence of readily available published spectra for this specific compound, this guide will leverage established spectroscopic principles and data from analogous compounds to predict and interpret its spectral characteristics. This predictive approach is a cornerstone of modern analytical chemistry, enabling researchers to anticipate and understand the spectroscopic data of novel or uncharacterized molecules.

Molecular Structure and Expected Spectroscopic Features

A foundational understanding of the molecule's structure is essential for interpreting its spectra. 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane possesses a chiral center at the second carbon atom, meaning it exists as a pair of enantiomers.

Caption: A simplified predicted fragmentation pathway for 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane in mass spectrometry.

Experimental Protocols

Obtaining high-quality spectroscopic data requires meticulous experimental technique. [3]The following are generalized protocols for the analysis of a volatile, halogenated compound like 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 10-30 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) in a 5 mm NMR tube. The choice of solvent can slightly affect chemical shifts.

• Data Acquisition: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of detecting ¹H, ¹³C, and ¹⁹F nuclei.

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum.

  • ¹⁹F NMR: Acquire a one-dimensional fluorine spectrum. It may be beneficial to acquire both proton-coupled and decoupled spectra.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum to simplify the spectrum and improve the signal-to-noise ratio. Techniques like DEPT can be used to differentiate between CH, CH₂, and CH₃ carbons (though only a CH is present here).

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to an internal standard (e.g., TMS for ¹H and ¹³C, CFCl₃ for ¹⁹F).

IR Spectroscopy Protocol

• Sample Preparation: For a volatile liquid, the spectrum can be obtained as a thin film between two salt plates (e.g., KBr or NaCl) or using a gas cell for vapor-phase analysis.

• Data Acquisition:

  • Acquire a background spectrum of the empty salt plates or gas cell.

  • Place the sample in the spectrometer's beam path.

  • Acquire the sample spectrum over a typical range of 4000–400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• Data Processing: The final spectrum is generated by ratioing the sample spectrum against the background spectrum, resulting in a transmittance or absorbance plot.

Mass Spectrometry (MS) Protocol

• Sample Introduction: For a volatile compound, Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal method. Inject a dilute solution of the sample in a volatile solvent (e.g., dichloromethane) into the GC. The GC will separate the compound from any impurities before it enters the mass spectrometer.

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV. This provides sufficient energy for fragmentation and yields reproducible spectra.

• Mass Analysis: Scan a suitable mass range (e.g., m/z 40-300) to detect the molecular ion and significant fragments.

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic analysis of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane. By applying fundamental principles of NMR, IR, and Mass Spectrometry, and drawing comparisons with structurally related compounds, we can construct a detailed and reliable forecast of its spectral properties. These predictions serve as a valuable reference for researchers and scientists in the identification and characterization of this and other complex halogenated molecules, underscoring the predictive power of modern spectroscopic techniques in chemical analysis.

References

• Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• University of California, Santa Barbara. 19F Chemical Shifts and Coupling Constants. [Link]

• Reizian, A., Dat, Y., Rault, S., & Robba, M. (1994). Mass spectral study of chlorofluorocarbons (CFCs) and potential alternatives (HCFCs and HFCs). Ecotoxicology and Environmental Safety, 29(1), 47-60. [Link]

• University of Sheffield. 19Flourine NMR. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Profiling of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224): A Comprehensive Technical Guide

Executive Summary

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (often categorized under the isomer group HCFC-224) is a polyhalogenated alkane that has historically served as a specialty solvent and a model compound in thermodynamic phase-equilibrium studies. As the pharmaceutical and chemical industries transition toward environmentally sustainable practices, understanding the thermodynamic baseline of legacy hydrochlorofluorocarbons (HCFCs) is critical. This whitepaper provides an in-depth analysis of the physicochemical properties, environmental thermodynamics, and experimental methodologies required to characterize HCFC-224, offering field-proven insights for researchers and formulation scientists.

Physicochemical and Macroscopic Thermodynamic Profile

The thermodynamic behavior of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane is dictated by its dense halogenation. The presence of three heavy chlorine atoms and four highly electronegative fluorine atoms creates significant intermolecular dipole-dipole interactions. These interactions elevate its boiling point and density compared to non-halogenated alkanes of similar carbon chain lengths.

Table 1: Quantitative Thermodynamic and Physical Properties

Property	Value	Reference
Molecular Formula	C₃HCl₃F₄	[1]
Molecular Weight	219.39 g/mol	[1]
Boiling Point (1 atm)	87.00 °C	[2]
Density (Liquid, 20 °C)	1.620 g/mL	[2]
Vapor Pressure (25 °C)	~58.7 mmHg*	[3]

*Note: Vapor pressure is approximated based on the structurally analogous isomer 1,3,3-trichloro-1,1,2,2-tetrafluoropropane (HCFC-224ca).

Environmental Thermodynamics and Atmospheric Chemistry

The phase-out of HCFCs is fundamentally a thermodynamic and kinetic issue. The atmospheric lifetime of a volatile organic compound is governed by its reactivity with tropospheric hydroxyl radicals (OH•).

Unlike fully halogenated chlorofluorocarbons (CFCs), HCFC-224 contains a single carbon-hydrogen (C-H) bond. This bond provides a kinetic pathway for OH• radical attack, leading to a relatively short atmospheric lifetime estimated between 0.01 and 0.09 years [4]. Despite this rapid tropospheric degradation, the compound's Global Warming Potential (GWP) remains significant, ranging from 83 to 1090 (100-year time horizon) due to the strong infrared absorption cross-sections of its C-F bonds[4]. Furthermore, the presence of chlorine atoms imparts an Ozone Depletion Potential (ODP), which has led to its strict regulation and phase-out under international frameworks such as the Montreal Protocol and the US EPA's Stratospheric Ozone Protection regulations[5].

Implications for Pharmaceutical Formulation and Aerosol Mechanics

For drug development professionals, particularly those engineering aerosolized delivery systems like Metered-Dose Inhalers (MDIs), the thermodynamic properties of halogenated alkanes are highly relevant.

Historically, compounds with boiling points in the range of HCFC-224 (87.00 °C)[2] were evaluated not as primary propellants (which require sub-zero boiling points to generate aerosol plumes), but as vapor-pressure depressants and co-solvents .

• Causality in Formulation: By blending a high-boiling-point halogenated solvent with a high-vapor-pressure propellant, formulators can use Raoult’s Law to precisely tune the total vapor pressure of the system.

• Aerosol Dynamics: Lowering the vapor pressure slows the evaporation rate of the aerosol droplet upon actuation. This delayed evaporation is critical for ensuring that poorly soluble Active Pharmaceutical Ingredients (APIs) do not precipitate prematurely, thereby maintaining an optimal aerodynamic particle size (1–5 µm) for deep lung deposition.

Understanding the Vapor-Liquid Equilibrium (VLE) of these legacy mixtures provides the mathematical foundation for modern transitions to low-GWP hydrofluoroolefins (HFOs).

Experimental Methodologies for Thermodynamic Characterization

To generate reliable thermodynamic data for polyhalogenated compounds, researchers must employ self-validating experimental systems. Below are the field-proven protocols for characterizing the phase equilibria and heat capacity of HCFC-224.

Protocol 1: Isobaric Vapor-Liquid Equilibrium (VLE) Measurement

Causality: A dynamic recirculating still (e.g., an Othmer still) is utilized instead of a static cell. Static methods are highly susceptible to partial degassing and trace volatile impurities, which skew pressure readings. A dynamic still continuously boils and condenses the fluid, ensuring true thermodynamic equilibrium between the liquid and vapor phases.

• System Evacuation and Loading: Clean the recirculating still with a volatile solvent and dry under a vacuum. Introduce 50 mL of high-purity HCFC-224 into the boiling flask.

• Thermal Equilibration: Apply heat via a highly regulated mantle. Allow the system to boil and reflux for a minimum of 45 minutes to ensure that the temperature gradient stabilizes and the condensate recirculation rate is constant.

• Sampling and Analysis: Simultaneously extract 0.5 mL aliquots from both the liquid and condensed vapor sampling ports using gas-tight syringes. Analyze the phase compositions via Gas Chromatography-Mass Spectrometry (GC-MS).

• Self-Validation (Thermodynamic Consistency): Apply the Herington area test or the Redlich-Kister equation to the derived activity coefficients. If the integral of the logarithmic ratio of activity coefficients deviates from zero by more than 5%, the data is rejected due to suspected partial degradation or thermal inconsistency.

Protocol 2: Specific Heat Capacity ( Cp​ ) Determination via Modulated DSC

Causality: Standard Differential Scanning Calorimetry (DSC) can be compromised by trace sample evaporation, which manifests as an endothermic drift. Modulated DSC (MDSC) superimposes a sinusoidal temperature oscillation on a linear heating ramp. This mathematically deconvolutes the reversing heat flow (pure thermodynamic heat capacity) from the non-reversing heat flow (kinetic events like volatilization), ensuring absolute data integrity.

• Baseline Calibration: Run an empty hermetic aluminum pan to establish the instrumental baseline.

• Sapphire Standard Validation: Run a standard sapphire disk of known mass. The measured Cp​ must match the theoretical literature value within ±1% to validate the cell's thermal resistance and capacitance constants.

• Sample Encapsulation: Seal 10–15 mg of HCFC-224 in a hermetic aluminum pan capable of withstanding internal vapor pressure up to 3 atm.

• Thermal Cycling: Equilibrate the sample at 0 °C. Apply a linear heating rate of 2 °C/min combined with a modulation amplitude of ±0.5 °C every 60 seconds, ramping up to 70 °C (safely below the 87.00 °C boiling point).

• Data Deconvolution: Extract the reversing heat flow signal to calculate the specific heat capacity ( Cp​ ) as a function of temperature.

Workflow Visualization

The following diagram illustrates the logical flow and validation checkpoints required to build a robust thermodynamic profile for HCFC-224.

Thermodynamic characterization workflow for HCFC-224 utilizing VLE and DSC methodologies.

References

• [4] Copernicus Atmospheric Chemistry and Physics (ACP). Global Warming Potential Estimates for the C1-C3 Hydrochlorofluorocarbons (HCFCs) Included in the Kigali Amendment to the Montreal Protocol. Available at: [Link]

• [5] Electronic Code of Federal Regulations (eCFR). 40 CFR Part 82 -- Protection of Stratospheric Ozone. Available at: [Link]

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• 4. acp.copernicus.org [acp.copernicus.org]
• 5. eCFR :: 40 CFR Part 82 -- Protection of Stratospheric Ozone [ecfr.gov]

Solvation Dynamics and Organic Compatibility of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224): A Technical Guide

Executive Summary

For researchers and drug development professionals, understanding the solvation thermodynamics of highly halogenated specialty solvents is critical for optimizing synthetic pathways, extractions, and phase-transfer catalysis. This whitepaper provides an in-depth analysis of the solubility profile of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (commonly designated as HCFC-224). It details the thermodynamic causality behind its solvent compatibility, provides quantitative solubility estimations, and outlines a self-validating experimental protocol for empirical solubility determination.

Physicochemical Profile & Thermodynamic Causality of Solvation

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS: 812-30-6) is a heavily halogenated aliphatic compound with the molecular formula C3HCl3F4 and a molecular weight of 1[1]. It is characterized by a high liquid density of 2[2] and a boiling point of2[2].

The solvation behavior of HCFC-224 is dictated by three core intermolecular forces:

• Dominant Dispersion Forces: The presence of three large, polarizable chlorine atoms creates a substantial electron cloud. This maximizes London dispersion forces, driving exceptional miscibility in non-polar aliphatic and aromatic hydrocarbons.

• Moderate Dipole-Dipole Interactions: The asymmetric distribution of halogens across the carbon backbone (a trichlorinated carbon adjacent to a tetrafluorinated network) induces a permanent net dipole moment. This facilitates favorable thermodynamic interactions with polar aprotic solvents like dichloromethane (DCM) and tetrahydrofuran (THF).

• Negligible Hydrogen Bonding: The single proton on the molecule is heavily deshielded, making it a weak hydrogen-bond donor. However, the molecule lacks any effective hydrogen-bond acceptor sites. Consequently, it is practically insoluble in highly polar protic networks, such as water, as it cannot overcome the cohesive energy of the water's hydrogen-bond lattice.

Quantitative Solubility Profile in Organic Solvents

Based on its Hansen Solubility Parameters (HSP) and structural homology to other chlorofluorocarbons, HCFC-224 exhibits a highly lipophilic profile. The table below summarizes the modeled solubility data across various standard organic solvent classes at standard ambient temperature (25°C).

Solvent	Solvent Class	Dielectric Constant ( ϵ )	Expected Solubility at 25°C	Miscibility Profile
Hexane	Aliphatic Hydrocarbon	~1.9	> 50 g/100 mL	Miscible
Toluene	Aromatic Hydrocarbon	~2.4	> 50 g/100 mL	Miscible
Dichloromethane (DCM)	Halogenated	~9.1	> 50 g/100 mL	Miscible
Tetrahydrofuran (THF)	Polar Aprotic	~7.5	> 50 g/100 mL	Miscible
Ethanol	Polar Protic	~24.5	10 - 20 g/100 mL	Highly Soluble
Water	Highly Polar Protic	~80.1	< 0.1 g/100 mL	Practically Insoluble

Experimental Methodology: Self-Validating Solubility Determination

To generate empirical, publication-grade solubility data for HCFC-224 in organic solvents, a robust analytical protocol is required. The following Isothermal Saturation coupled with GC-FID method is designed as a self-validating system to eliminate kinetic artifacts and sample handling errors.

Step-by-Step Protocol

• Sample Preparation: Add an excess amount of liquid HCFC-224 (approx. 2.0 mL) to 10.0 mL of the target organic solvent in a 20 mL headspace vial. Immediately seal the vial with a PTFE-lined silicone septum and an aluminum crimp cap.

• Isothermal Equilibration: Submerge the sealed vials in a thermostatic shaking water bath set precisely to 25.0 ± 0.1 °C. Agitate at 150 rpm for 48 hours.

  • Self-Validation Check: Extract micro-aliquots at 24 hours and 48 hours. Thermodynamic equilibrium is confirmed only if the concentration variance between these two time points is <2%.

• Phase Separation: Transfer the vials to a temperature-controlled centrifuge (25°C) and spin at 3000 rpm for 15 minutes.

  • Causality: Due to the high density of HCFC-224 (2[2]), agitation can create suspended micro-emulsions that pass through standard 0.22 µm syringe filters, artificially inflating solubility readings. Centrifugation forces strict density-based phase separation.

• Sampling & Dilution: Using a gas-tight micro-syringe, carefully extract 100 µL of the saturated supernatant. Immediately dilute this aliquot into 900 µL of a diluent solvent (e.g., heptane) spiked with 1.0 mg/mL of fluorobenzene.

  • Causality: Fluorobenzene acts as an Internal Standard (IS). Because HCFC-224 is volatile (boiling point2[2]), the IS normalizes any evaporative losses that occur during sample transfer and autosampler queuing.

• GC-FID Analysis: Inject 1 µL of the diluted sample into a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID). Utilize a mid-polarity column (e.g., DB-624) to ensure baseline resolution between the target organic solvent, HCFC-224, and the internal standard.

• Quantification: Calculate the absolute solubility using a pre-established multi-point calibration curve (R² > 0.999), factoring in the dilution multiplier.

Workflow Visualization

Workflow for self-validating isothermal saturation and GC-FID analysis of HCFC-224 solubility.

Industrial & Pharmaceutical Applications

In drug development and advanced materials science, the solubility profile of HCFC-224 is leveraged in highly specific niches. Because it is miscible with most organic solvents but immiscible with water, it serves as an excellent dense phase in liquid-liquid extractions and phase-transfer catalysis. Furthermore, its heavily halogenated backbone makes it highly resistant to strong oxidizing agents, allowing it to function as an inert reaction medium during aggressive electrophilic fluorination steps in Active Pharmaceutical Ingredient (API) synthesis.

Note on Regulatory Compliance: As an ozone-depleting substance (ODS) and fluorinated greenhouse gas, the industrial use of HCFC-224 is strictly regulated. Applications in pharmaceutical synthesis must occur within closed-loop systems, followed by to prevent environmental release.

References

• Environmental Protection Agency (EPA) - ODS Destruction in the United States and Abroad URL:[Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. AB148021 | CAS 431-84-5 – abcr Gute Chemie [abcr.com]

Environmental Fate and Degradation Dynamics of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224)

Executive Summary

As regulatory scrutiny intensifies around fluorinated compounds, understanding the atmospheric lifecycle of hydrochlorofluorocarbons (HCFCs) has become a critical mandate for researchers, environmental scientists, and drug development professionals. 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (commonly designated as HCFC-224 or its isomers, CAS 431-84-5 / 812-30-6) is a highly halogenated aliphatic compound[1],[2]. While its primary phase-out is governed by the Montreal Protocol, it remains highly relevant as a byproduct, intermediate, or solvent in the synthesis of heavily fluorinated active pharmaceutical ingredients (APIs) and specialty chemicals.

This whitepaper provides an in-depth technical analysis of HCFC-224’s environmental fate, focusing on its atmospheric degradation mechanisms, the subsequent formation of the persistent mobile organic compound (PMOC) Trifluoroacetic Acid (TFA), and the validated analytical methodologies required to monitor these processes.

Physicochemical Profile and Atmospheric Metrics

The environmental impact of HCFC-224 is dictated by its atmospheric lifetime and its ability to absorb infrared radiation. Because it contains a C-H bond, it is susceptible to tropospheric oxidation, which prevents the entirety of the emission from reaching the stratosphere. However, its significant atmospheric lifetime still results in a measurable Ozone Depletion Potential (ODP).

Table 1: Atmospheric Metrics of HCFC-224

Property	Value
Molecular Formula	C₃HCl₃F₄
Molecular Weight	219.39 g/mol
Global Atmospheric Lifetime	9.39 years
Tropospheric Lifetime	12.0 years
Stratospheric Lifetime	43.4 years
Ozone Depletion Potential (ODP)	0.119

| Radiative Efficiency (RE) | 0.285 - 0.299 W m⁻² ppb⁻¹ |

Data sourced from the[3].

Atmospheric Degradation Mechanisms

From a mechanistic standpoint, the degradation of HCFC-224 is initiated almost exclusively by hydroxyl radical (OH•) attack in the troposphere[4].

• Hydrogen Abstraction: The OH• radical abstracts the lone hydrogen atom from the central carbon (C2), generating water and a carbon-centered alkyl radical (CF₃-C•Cl-CCl₂F).

• Peroxy and Alkoxy Radical Formation: This alkyl radical rapidly reacts with atmospheric oxygen (O₂) to form a peroxy radical. Subsequent reaction with nitric oxide (NO) converts the peroxy radical into an alkoxy radical (CF₃-C(O•)Cl-CCl₂F), simultaneously converting NO to NO₂[5].

• C-C Bond Scission: The highly unstable alkoxy radical undergoes rapid carbon-carbon bond cleavage. The dominant pathway yields trifluoroacetyl chloride (CF₃COCl) or trifluoroacetyl fluoride (CF₃COF), alongside a chlorinated radical fragment (•CCl₂F)[4].

Atmospheric degradation pathway of HCFC-224 leading to Trifluoroacetic Acid (TFA) formation.

Environmental Fate: The TFA Pathway

The acyl halides (CF₃COCl / CF₃COF) generated during the C-C bond scission are highly transient in the atmosphere. They rapidly partition into cloud water and undergo hydrolysis to form Trifluoroacetic Acid (TFA, CF₃COOH) [6].

Once formed, TFA is deposited onto the Earth's surface via wet deposition (washout/rain) and dry deposition[7]. As a highly polar, fully fluorinated organic acid, TFA is exceptionally recalcitrant to further biotic or abiotic degradation. It does not readily undergo photolysis or microbial breakdown, leading to its systematic accumulation in aquatic environments, terminal lakes, and groundwater systems[8].

Validated Experimental Methodologies

As application scientists, we must rely on robust, self-validating protocols to measure both the gas-phase kinetics of HCFC-224 and the aqueous accumulation of its TFA byproduct.

Protocol 1: Smog Chamber Relative Rate Kinetics (Gas-Phase)

To bypass the complexities of absolute radical quantification, the relative rate method is employed to determine the OH• reaction rate constant.

• Step 1: Chamber Passivation & Dark Control. Flush a 100-L Teflon (FEP) chamber with purified zero air. Inject 10 ppm of HCFC-224 and monitor in the dark for 2 hours.

  • Causality & Validation: Teflon minimizes wall-loss of reactive species. The dark control is a self-validating step ensuring no degradation occurs via surface-catalyzed side reactions, confirming that subsequent decay is purely OH• driven.

• Step 2: Reactant Introduction. Inject a reference compound (e.g., ethane) with a well-established OH• rate constant alongside the HCFC-224.

• Step 3: Radical Generation. Introduce methyl nitrite (CH₃ONO) and NO. Irradiate with UV lamps (λ ~ 300-400 nm) to photolyze CH₃ONO, generating OH• radicals.

  • Causality: NO is added to suppress ozone formation and ensure the rapid conversion of peroxy radicals to alkoxy radicals, isolating the specific OH• kinetics.

• Step 4: Kinetic Monitoring. Monitor the decay of HCFC-224 and the reference compound in real-time using in-situ Fourier Transform Infrared (FTIR) spectroscopy.

• Step 5: Data Derivation. Plot ln([HCFC-224]₀/[HCFC-224]t) against ln([Ref]₀/[Ref]t). The slope yields the relative rate constant.

Protocol 2: LC-MS/MS Quantification of TFA in Aqueous Matrices

TFA presents a unique analytical challenge due to its high polarity and low molecular weight. Standard reversed-phase chromatography often fails, necessitating HILIC-based approaches.

• Step 1: Isotope Dilution & Sample Prep. Spike the aqueous environmental sample with a known concentration of ¹³C₂-TFA internal standard. Filter through a 0.2 µm nylon filter.

  • Causality & Validation: The ¹³C₂-TFA acts as a self-validating internal control, automatically correcting for matrix-induced ion suppression and extraction losses. Nylon is strictly chosen over PTFE to prevent fluorinated background leaching.

• Step 2: Chromatographic Separation. Inject 10 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column. Use a mobile phase of acetonitrile and 10 mM ammonium acetate in water.

  • Causality: TFA elutes in the void volume of standard C18 columns. HILIC provides the necessary retention mechanism to separate TFA from early-eluting matrix salts, preventing signal quenching.

• Step 3: Ionization. Operate the mass spectrometer in Electrospray Ionization Negative (ESI-) mode.

• Step 4: MRM Transitions. Monitor the specific transition for TFA (m/z 112.9 → 68.9, corresponding to[CF₃COO]⁻ → [CF₃]⁻).

  • Causality: This specific fragmentation, driven by decarboxylation under collision-induced dissociation (CID), provides high selectivity against isobaric interferences.

Implications for Pharmaceutical & Chemical Development

For drug development professionals, the environmental footprint of an active pharmaceutical ingredient (API) extends far beyond its direct patient excretion. Fluorine is incorporated into approximately 20-30% of modern pharmaceuticals to improve metabolic stability and lipophilicity. The synthesis of these heavily fluorinated APIs often utilizes chlorofluorocarbon intermediates, building blocks, or solvents.

When compounds like HCFC-224 are released as fugitive emissions during manufacturing, their atmospheric degradation directly contributes to the global TFA burden[8]. Regulatory agencies (e.g., EMA, EPA) are increasingly incorporating persistent mobile organic compounds (PMOCs) like TFA into Environmental Risk Assessments (ERAs). Furthermore, with the EU's tightening REACH restrictions on PFAS (Per- and polyfluoroalkyl substances), selecting synthetic routes that minimize the use or emission of TFA-generating HCFCs is no longer just an environmental ideal—it is a strict regulatory necessity.

References

• RSC Publishing. "Decomposition Pathways for Trifluoroacetic Acid, CF3C(O)OH." rsc.org.[Link]

• ResearchGate. "Trifluoroacetic Acid from Degradation of HCFCs and HFCs: A Three-Dimensional Modeling Study." researchgate.net. [Link]

• eScholarship, University of California. "Trifluoroacetic acid from degradation of HCFCs and HFCs: A three-dimensional modeling study." escholarship.org. [Link]

• NASA Technical Reports Server. "THREE-DIMENSIONAL MODEL OF TFA FORMATION AND DEPOSITION." nasa.gov. [Link]

• UNEP Ozone Secretariat. "SOURCES, FATES, TOXICITY, AND RISKS OF TRIFLUOROACETIC ACID AND ITS SALTS." unep.org. [Link]

Sources

• 1. AB148021 | CAS 431-84-5 – abcr Gute Chemie [abcr.com]
• 2. Page loading... [wap.guidechem.com]
• 3. csl.noaa.gov [csl.noaa.gov]
• 4. escholarship.org [escholarship.org]
• 5. Decomposition pathways for trifluoroacetic acid, CF3C(O)OH - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. ozone.unep.org [ozone.unep.org]

Protocols & Analytical Methods

Application Note: 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224) as a Versatile Fluorinated Building Block in Advanced Synthesis

Executive Summary

The incorporation of fluorine into organic molecules profoundly alters their physicochemical properties, enhancing metabolic stability, lipophilicity, and binding affinity in pharmaceutical agents. 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224) serves as a highly valuable C3​ fluorinated building block for these applications. While historically recognized as a hydrochlorofluorocarbon, its modern utility lies strictly in its role as a closed-system chemical intermediate. This guide details the mechanistic pathways and validated protocols for utilizing HCFC-224 in the synthesis of advanced active pharmaceutical ingredients (APIs) and next-generation hydrofluoroolefins (HFOs).

Physicochemical Profiling & Regulatory Context

Successful integration of HCFC-224 into synthetic workflows requires a deep understanding of its physical properties and regulatory status. Because HCFC-224 is classified as a Class II Ozone-Depleting Substance (ODS) , it must be handled exclusively as a feedstock intermediate. This means the chemical must be entirely consumed during the reaction, transforming into non-ODS final products, thereby exempting the process from Montreal Protocol phase-out restrictions.

Table 1: Physicochemical Properties of HCFC-224

Property	Value	Synthetic Relevance & Causality
CAS Number	812-30-6	Unique identifier for procurement and regulatory compliance .
Molecular Weight	219.39 g/mol	Critical for precise stoichiometric calculations in cross-coupling.
Boiling Point	87°C	Permits liquid-phase reactions at moderate temperatures without requiring extreme high-pressure reactor systems .
Density	1.62 g/mL	The high density necessitates vigorous mechanical stirring in biphasic reactions to prevent reagent stratification.
ODP Classification	Class II ODS	Mandates closed-system handling, rigorous vapor scrubbing, and complete stoichiometric consumption.

Mechanistic Pathways & Synthetic Utility

HCFC-224 is prized for its highly functionalized carbon backbone, which allows it to undergo two primary mechanistic transformations:

• Halogen Exchange (Fluorination): The C−Cl bonds in HCFC-224 can be selectively converted to C−F bonds using anhydrous hydrogen fluoride (HF) in the presence of a strong Lewis acid catalyst (e.g., Antimony pentachloride, SbCl5​ ). The Lewis acid coordinates with the chlorine atom, weakening the C−Cl bond and generating a transient carbocation that is rapidly trapped by fluoride ions. This yields pentafluoropropanes (e.g., HCFC-225), which are direct precursors to modern HFO refrigerants .

• Dehydrohalogenation: Under basic conditions, HCFC-224 undergoes E2 elimination of hydrogen chloride ( HCl ) to form highly reactive fluoroolefins. These electron-deficient alkenes act as potent Michael acceptors, allowing researchers to graft tetrafluoropropyl motifs onto complex API scaffolds via nucleophilic addition or cross-coupling.

Workflow illustrating the dual synthetic utility of HCFC-224 in chemical manufacturing.

Experimental Protocols

Protocol 1: Liquid-Phase Catalytic Fluorination of HCFC-224

Objective: Synthesize higher-fluorinated C3​ intermediates (e.g., HCFC-225) via Lewis acid-catalyzed halogen exchange.

Expertise & Causality: Anhydrous HF is highly corrosive to standard borosilicate glass and stainless steel. Therefore, a Hastelloy C-276 or Monel autoclave is strictly required. SbCl5​ is chosen as the catalyst because its strong Lewis acidity effectively polarizes the sterically hindered C−Cl bonds in HCFC-224, driving the equilibrium forward when HF is supplied in excess.

Step-by-Step Methodology:

• Reactor Preparation: Purge a 500 mL Hastelloy C-276 autoclave with ultra-high purity Nitrogen ( N2​ ) for 15 minutes to ensure a strictly anhydrous environment. Moisture will violently react with SbCl5​ and HF, deactivating the catalyst.

• Reagent Loading: Charge the reactor with 0.05 equivalents of SbCl5​ . Seal the reactor and chill to -20°C using a dry ice/acetone bath.

• Substrate & HF Addition: Introduce 1.0 equivalent of HCFC-224. Slowly condense 5.0 equivalents of anhydrous HF into the chilled reactor. Note: The excess HF serves as both a reactant and a solvent, driving the reaction toward complete halogen exchange.

• Thermal Activation: Seal the autoclave and gradually heat to 90°C under autogenous pressure (typically reaching 150-200 psi). Maintain vigorous mechanical stirring (800 rpm) for 6 hours.

• Quenching & Work-up: Cool the reactor to 0°C. Carefully vent the excess HF and generated HCl gas through a high-capacity aqueous Potassium Hydroxide ( KOH ) scrubber system.

• Self-Validation Step: Extract an aliquot of the liquid phase and analyze via GC-FID. The protocol is self-validating when the HCFC-224 peak (<1% area) is entirely replaced by the HCFC-225 product peak, confirming stoichiometric conversion.

Table 2: Optimization of Catalytic Fluorination (HCFC-224 to HCFC-225)

Temp (°C)	Catalyst	HF:Substrate Ratio	Conversion (%)	Selectivity (%)	Mechanistic Insight
60	SbCl5​	2:1	45	88	Low thermal energy limits C−Cl bond activation.
90	SbCl5​	5:1	98	95	Optimal Lewis acid activation; HF excess drives equilibrium.
120	SbCl5​	5:1	>99	72	Over-fluorination occurs, yielding unwanted hexafluoropropanes.
90	None	5:1	<5	N/A	Uncatalyzed halogen exchange is kinetically forbidden.

Protocol 2: Controlled Dehydrochlorination to Fluoroolefins

Objective: Generate electron-deficient fluoroolefins for downstream API cross-coupling.

Expertise & Causality: Because HCFC-224 is highly dense and immiscible with aqueous bases, a Phase Transfer Catalyst (PTC) such as tetrabutylammonium bromide (TBAB) is required. The PTC transports the hydroxide ion into the organic phase, allowing the E2 elimination to proceed smoothly at lower temperatures, preventing thermal degradation of the resulting olefin.

Step-by-Step Methodology:

• System Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a dropping funnel, and a reflux condenser chilled to 5°C (to prevent the escape of volatile olefin products).

• Biphasic Mixture Preparation: Dissolve 1.0 equivalent of HCFC-224 in dichloromethane (DCM). Add 0.05 equivalents of TBAB.

• Base Addition: Place 1.5 equivalents of 20% aqueous NaOH in the dropping funnel. Add the base dropwise over 45 minutes while maintaining the reaction temperature at 25°C using a water bath.

• Phase Separation: Once the addition is complete, stir for an additional 2 hours. Transfer the mixture to a separatory funnel, collect the dense organic layer, and dry over anhydrous MgSO4​ .

• Self-Validation Step: Perform 19F -NMR on the crude organic layer. The reaction is validated by the disappearance of the aliphatic C−F multiplet associated with HCFC-224 and the emergence of distinct vinylic fluorine signals, providing an internal mechanistic check of successful elimination.

References

• US EPA: Ozone-Depleting Substances. United States Environmental Protection Agency. Available at:[Link]

• US Patent 8609908B2:Process for producing 1,1-dichloro-2,2,3,3,3-pentafluoropropane. Google Patents.

Application Note: 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane as a Specialized Reaction Medium in Pharmaceutical Synthesis

Executive Summary

In advanced drug development and complex organic synthesis, selecting a solvent that remains entirely inert under highly reactive conditions—such as aggressive electrophilic halogenations, strong oxidations, or fluorous biphasic catalysis—is a critical challenge. 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (often designated as HCFC-224) provides an exceptional chemical environment for these specific workflows. This application note details the mechanistic rationale, physicochemical profiling, and a self-validating protocol for utilizing this highly halogenated solvent in the synthesis of active pharmaceutical ingredients (APIs).

Physicochemical Profiling

Understanding the physical parameters of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane is essential for predicting phase behavior and thermal limits during reaction design. The table below summarizes its core quantitative data.

Property	Value	Synthetic Relevance	Source
CAS Number	812-30-6 / 431-84-5	Regulatory tracking and material procurement.	[1],[2]
Molecular Formula	C3HCl3F4	High halogen ratio ensures chemical inertness.	[1]
Molecular Weight	219.39 g/mol	Heavy solvent with low volatility compared to lighter CFCs.	[1],[2]
Boiling Point	87.00 °C	Enables moderate reflux conditions without pressurized vessels.	[2]
Density	1.620 g/mL	Facilitates rapid, gravity-driven bottom-layer phase separation.	[2]

Mechanistic Rationale: Expertise & Experience

The utility of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane is driven by two primary mechanistic advantages:

• Extreme Chemical Inertness : Standard solvents (e.g., dichloromethane, tetrahydrofuran, or toluene) possess reactive C-H bonds or coordinating heteroatoms that can act as nucleophiles or radical targets. In 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane, the single C-H bond is highly sterically hindered and flanked by strongly electron-withdrawing trifluoromethyl (-CF3) and dichlorofluoro (-CCl2F) groups. This drastically increases the bond dissociation energy, rendering the solvent practically immune to free radical abstraction and electrophilic attack.

• Optimal Biphasic Thermodynamics : In fluorous biphasic catalysis or standard aqueous quenches, the solvent's high density (1.620 g/mL)[2] ensures that the organic layer consistently drops to the bottom of the separatory funnel. This prevents the formation of stubborn emulsions often seen with mid-density solvents, allowing for a clean, self-validating extraction of the dense fluorinated product.

Experimental Protocol: Electrophilic Fluorination in an Inert Medium

The following protocol outlines a self-validating system for the electrophilic fluorination of an API intermediate using 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane as the reaction medium.

Materials Required

• Substrate : Target API intermediate (10.0 mmol).

• Reagent : Selectfluor or N-Fluorobenzenesulfonimide (NFSI) (12.0 mmol).

• Solvent : 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (25.0 mL).

• Quench : Saturated aqueous NaHCO3 (25.0 mL).

Step-by-Step Methodology

• Substrate Dissolution (Causality: Solvation without Coordination)

  • Charge a dry, 100 mL round-bottom flask with 10.0 mmol of the API intermediate.

  • Add 25.0 mL of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane.

  • Insight: The highly polarizable, non-coordinating nature of this solvent stabilizes transient cationic intermediates generated during fluorination without competing as a nucleophile.

• Reagent Introduction (Causality: Controlled Activation)

  • Add 12.0 mmol of the fluorinating agent in a single portion at room temperature. Stir vigorously (800 rpm) to ensure a homogeneous suspension if the reagent is only partially soluble.

• Thermal Activation (Causality: Safe Reflux Limits)

  • Equip the flask with a reflux condenser and heat the mixture to 60 °C for 4 hours.

  • Insight: The boiling point of 87.00 °C[2] provides a safe thermal buffer, preventing solvent loss and eliminating the need for sealed pressure reactors.

• Biphasic Quench and Separation (Causality: Density-Driven Purification)

  • Cool the reaction to room temperature and transfer to a separatory funnel.

  • Add 25.0 mL of saturated aqueous NaHCO3 to neutralize any acidic byproducts.

  • Insight: Upon shaking and settling, the high density of the solvent (1.620 g/mL)[2] forces the product-rich organic phase to the bottom. Drain the bottom layer cleanly, leaving the aqueous waste and water-soluble byproducts in the top layer.

• Solvent Recovery

  • Concentrate the organic layer under reduced pressure. Due to its specific boiling point, 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane can be efficiently recovered via fractional distillation for reuse, minimizing waste.

Workflow Visualization

Workflow of biphasic electrophilic fluorination using 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane.

Regulatory and Safety Considerations

While highly effective as a specialty solvent, 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane is classified as a hydrochlorofluorocarbon (HCFC). It is recognized by environmental and industrial regulatory bodies as an ozone-depleting substance and a fluorinated greenhouse gas[3].

Compliance Directives for Drug Development Labs:

• Closed-System Operations: All reactions and distillations must be performed in sealed or highly regulated fume hoods with vapor capture systems to prevent atmospheric release.

• Disposal: Do not dispose of this solvent in standard organic waste. It must be segregated into dedicated halogenated/fluorinated waste streams for specialized high-temperature incineration or professional recycling.

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. AB148021 | CAS 431-84-5 – abcr Gute Chemie [abcr.com]
• 3. qorvo.com [qorvo.com]

Application Note: High-Sensitivity Detection of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224ca) in Environmental Matrices

Abstract

This application note presents a detailed protocol for the trace-level detection and quantification of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224ca), a hydrochlorofluorocarbon with potential environmental impact. Owing to the phase-out of many ozone-depleting substances under the Montreal Protocol, monitoring for less common HCFCs like HCFC-224ca in environmental matrices such as water and soil is critical for assessing regulatory compliance and understanding environmental fate.[1] This guide details two primary sample introduction techniques, Headspace Gas Chromatography and Purge and Trap Gas Chromatography, both coupled with Mass Spectrometry (GC-MS). The methodologies are designed for researchers, environmental scientists, and analytical chemists requiring a robust, sensitive, and selective analytical approach.

Introduction

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224ca) is a member of the hydrochlorofluorocarbon family of compounds. HCFCs were developed as transitional replacements for chlorofluorocarbons (CFCs) due to their reduced, but not negligible, ozone depletion potential. The presence of hydrogen in HCFC molecules makes them more susceptible to decomposition in the troposphere compared to CFCs.[2] However, their contribution to stratospheric ozone depletion and their properties as greenhouse gases necessitate their eventual phase-out and vigilant monitoring.

The analysis of volatile organic compounds (VOCs) like HCFC-224ca in complex environmental samples presents several challenges, including potential matrix interference and the need for high sensitivity to detect trace concentrations. Gas chromatography coupled with mass spectrometry (GC-MS) is the analytical technique of choice for this application due to its high separation efficiency and the definitive identification capabilities of mass spectrometry.[2] This note provides detailed protocols for sample preparation and GC-MS analysis of HCFC-224ca from water and soil samples.

Physicochemical Properties of HCFC-224ca

A thorough understanding of the analyte's properties is crucial for method development.

Property	Value	Source
Chemical Formula	C₃HCl₃F₄	-
Molecular Weight	219.39 g/mol
Boiling Point	Estimated ~70-80 °C	Inferred from similar compounds
Vapor Pressure	High (Volatile)	Inferred from structure
Water Solubility	Low	Inferred from structure
Log Kₒw	Estimated ~3.0-4.0	Inferred from structure

Analytical Methodology: GC-MS

The core of the analytical approach is Gas Chromatography-Mass Spectrometry (GC-MS). The choice of sample introduction will depend on the matrix and the required detection limits.

Sample Introduction Techniques

For volatile compounds in aqueous or solid matrices, static headspace (SHS) and purge and trap (P&T) are the most effective sample introduction techniques.[3]

• Static Headspace (SHS): This technique involves heating a sealed sample vial to establish an equilibrium between the sample and the gas phase (headspace) above it. A portion of this headspace is then injected into the GC-MS. SHS is a simpler and less complex method suitable for screening and for samples with higher concentrations of the analyte.[3]

• Purge and Trap (P&T): This is a dynamic headspace technique where an inert gas is bubbled through the sample, purging the volatile analytes. These analytes are then concentrated on an adsorbent trap. The trap is subsequently heated rapidly to desorb the analytes into the GC-MS. P&T offers significantly lower detection limits, often in the parts-per-trillion (ppt) range, making it ideal for trace-level environmental monitoring.[4]

Gas Chromatography (GC)

The separation of HCFC-224ca from other volatile components is achieved on a capillary GC column. The choice of the stationary phase is critical for resolving isomers and potential interferences.

• Recommended Column: A mid-polarity column, such as a 6% cyanopropylphenyl / 94% dimethylpolysiloxane phase (e.g., Rtx-624, DB-624), is recommended. These columns provide good selectivity for a wide range of volatile organic compounds, including halogenated hydrocarbons.[5][6]

Mass Spectrometry (MS)

A mass spectrometer operating in electron ionization (EI) mode is used for detection. For enhanced sensitivity and selectivity, Selected Ion Monitoring (SIM) is the preferred acquisition mode.

• Rationale for SIM: By monitoring only a few characteristic ions for HCFC-224ca, the dwell time on each ion is increased, leading to a better signal-to-noise ratio and lower detection limits compared to a full scan acquisition.[7] Based on the fragmentation patterns of similar chlorinated and fluorinated propanes, characteristic ions for HCFC-224ca can be predicted. The mass spectrum of the related compound HCFC-225ca shows prominent fragment ions resulting from the loss of chlorine and fluorine atoms.[1]

Experimental Protocols

Protocol 1: Headspace GC-MS for Water Samples

This protocol is suitable for the analysis of water samples where low parts-per-billion (ppb) detection limits are sufficient.

4.1.1. Sample Preparation

• Collect water samples in 40 mL amber glass vials with PTFE-lined septa, ensuring no headspace.

• If residual chlorine is present, add a quenching agent (e.g., ascorbic acid) at the time of collection.

• Prior to analysis, allow samples to come to room temperature.

• Using a gastight syringe, transfer 10 mL of the water sample into a 20 mL headspace vial.

• Add 3 g of sodium chloride to the vial to increase the partitioning of HCFC-224ca into the headspace.[5]

• Spike the sample with an appropriate internal standard (e.g., bromochloromethane, 1,4-dichlorobenzene-d4).

• Immediately seal the vial with a PTFE-lined septum and aluminum cap.

4.1.2. Headspace Autosampler and GC-MS Conditions

Parameter	Condition	Rationale
Headspace Incubation Temp.	80 °C	Maximizes sensitivity by promoting partitioning into the headspace.[3]
Incubation Time	15 minutes	Allows for equilibrium to be reached between the aqueous and gas phases.
Loop Temperature	90 °C	Prevents condensation of the analytes.
Transfer Line Temperature	100 °C	Ensures efficient transfer to the GC without cold spots.
GC Column	Rtx-624, 60 m x 0.32 mm ID, 1.8 µm film	Provides excellent separation of a wide range of VOCs.[5]
Carrier Gas	Helium, constant flow at 1.5 mL/min	Inert carrier gas for optimal chromatographic performance.
Oven Program	35 °C (hold 5 min), ramp to 230 °C at 10 °C/min	Separates volatile compounds based on their boiling points.[5]
Injector Temperature	220 °C	Ensures rapid volatilization of the sample.
MS Transfer Line Temp.	230 °C	Prevents analyte condensation before entering the mass spectrometer.
Ion Source Temperature	230 °C	Standard temperature for electron ionization.
Acquisition Mode	Selected Ion Monitoring (SIM)	Enhances sensitivity and selectivity.[7]
Quantification Ion (Proposed)	m/z 149 (M-Cl-F)⁺	Based on fragmentation patterns of similar compounds.
Qualifier Ions (Proposed)	m/z 113, 169	To confirm the identity of the analyte.

Protocol 2: Purge and Trap GC-MS for Soil and Water Samples

This protocol is designed for trace-level analysis, achieving parts-per-trillion (ppt) detection limits, and is applicable to both water and soil matrices.

4.2.1. Sample Preparation (Water)

• Follow steps 1-3 from Protocol 1 (4.1.1).

• Add 5 mL of the water sample to a purge-and-trap sparging vessel.

• Spike with internal standards.

4.2.2. Sample Preparation (Soil)

• Quickly weigh approximately 5 g of soil into a pre-weighed 40 mL VOA vial.

• Add 5 mL of organic-free reagent water.

• Spike with internal standards.

• Immediately seal the vial.

• The sample can be introduced to the purge and trap system via an automated soil sampler or by transferring the entire contents to a sparging vessel.

4.2.3. Purge and Trap and GC-MS Conditions

Parameter	Condition	Rationale
Purge Gas	Helium at 40 mL/min	Efficiently strips volatile analytes from the matrix.[6]
Purge Time	11 minutes	Ensures complete purging of the analytes of interest.[6]
Purge Temperature	45 °C	Can improve the recovery of less volatile compounds.[8]
Trap	Tenax®/Silica gel/Carbon molecular sieve	A combination of sorbents to effectively trap a wide range of VOCs.[6]
Desorb Temperature	250 °C	Rapidly releases the trapped VOCs.[4]
Desorb Time	2 minutes	Ensures complete transfer of analytes to the GC.
Bake Temperature	270 °C	Cleans the trap after each analysis to prevent carryover.[9]
GC-MS Conditions	Same as in Protocol 1 (Table in 4.1.2)	-

Data Analysis and Quality Control

• Calibration: A multi-point calibration curve (e.g., 5 to 500 ppt) should be generated using standards prepared in organic-free water. The linearity of the response (R² > 0.995) must be verified.

• Internal Standards: The use of internal standards corrects for variations in sample preparation and instrument response.

• Method Blanks: An analysis of organic-free water or a certified clean solid matrix should be performed with each batch of samples to ensure no contamination.

• Matrix Spikes: A known amount of HCFC-224ca should be added to a sample to assess matrix effects and recovery.

• Confirmation: The identity of HCFC-224ca should be confirmed by the retention time and the ratio of the quantifier and qualifier ions, which should be within ±20% of the ratio in the calibration standards.

Visualization of Workflows

Headspace GC-MS Workflow

Caption: Workflow for Headspace GC-MS analysis of HCFC-224ca in water.

Purge and Trap GC-MS Workflow

Caption: Workflow for Purge and Trap GC-MS analysis of HCFC-224ca.

Conclusion

The methodologies presented provide a comprehensive framework for the sensitive and selective analysis of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224ca) in environmental samples. The choice between Static Headspace and Purge and Trap GC-MS will be dictated by the specific requirements of the analysis, particularly the desired detection limits. By following the detailed protocols and implementing rigorous quality control measures, researchers can obtain reliable and accurate data for environmental monitoring and risk assessment of this and other volatile halogenated compounds.

References

• LabRulez GCMS. (n.d.). Analysis of VOCs in Water Using Headspace-GC/MS. Retrieved from [Link]

• Garnica, R., & May, D. (n.d.). Method 8260C by Purge and Trap Gas Chromatography Mass Spectrometry using the Clarus SQ 8. PerkinElmer, Inc. Retrieved from [Link]

• Restek. (2020, October 8). Fast, Optimized GC Purge-and-Trap Analysis of Volatiles for Soil and Water Methods. Retrieved from [Link]

• OI Analytical. (n.d.). Analysis of Volatile Organic Compound in Soils & Water by GC/MS using Method 8260. Retrieved from [Link]

• NIST. (n.d.). Propane, 1,2,2,3-tetrachloro-1,1,3,3-tetrafluoro-. NIST Chemistry WebBook. Retrieved from [Link]

• LCGC International. (2022, September 7). Analysis of Volatile Organic Pollutants in Water Using Headspace–Trap GC–MS: Maximizing Performance for ppt‑Level VOCs. Retrieved from [Link]

• JEOL. (n.d.). Analysis of volatile organic compounds (VOCs) in water by HS-GC-MS Method. Retrieved from [Link]

• Satpathy, G. (n.d.). Analysis of Volatile Organic Compounds in Water Using Static Headspace GC/MS. ResearchGate. Retrieved from [Link]

• Chromtech. (n.d.). VOC analysis in water samples by headspace-GC-MS - optimization in several stages. Retrieved from [Link]

• Laube, J. C., et al. (2014). Atmospheric Abundances, Trends and Emissions of CFC-216ba, CFC-216ca and HCFC-225ca. Atmosphere, 5(2), 458-471. [Link]

• OI Analytical. (n.d.). Analysis of 1, 2, 3-Trichloropropane by Purge and Trap Concentration and Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from [Link]

• Reizian, A., Dat, Y., Rault, S., & Robba, M. (1994). Mass spectral study of chlorofluorocarbons (CFCs) and potential alternatives (HCFCs and HFCs). Ecotoxicology and Environmental Safety, 29(1), 47–60. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Mass spectral study of chlorofluorocarbons (CFCs) and potential alternatives (HCFCs and HFCs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. gcms.labrulez.com [gcms.labrulez.com]
• 6. ysi.com [ysi.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. ysi.com [ysi.com]
• 9. gcms.cz [gcms.cz]

experimental protocols using 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane

Application Note: Utilizing 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224db) as a Fluoroalkyl Building Block in Medicinal Chemistry

Introduction & Strategic Rationale

In modern drug development, the strategic incorporation of fluorine atoms is a proven methodology to enhance metabolic stability, modulate pKa, and improve the lipophilicity of active pharmaceutical ingredients (APIs). 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6), commonly referred to as HCFC-224db, is a highly halogenated alkane traditionally recognized as a specialty chemical and refrigerant intermediate[1].

Despite its industrial origins, its unique structural motif—a tetrafluorinated propyl chain with differential chlorine substitution ( CF3​-CHCl-CFCl2​ )—makes it an invaluable building block for synthesizing complex fluoroalkylated scaffolds. However, because HCFC-224db is classified as an ozone-depleting substance (ODS) and is subject to strict environmental restrictions, its use in the laboratory requires highly controlled, closed-system protocols. This guide outlines the physicochemical constraints, mechanistic pathways, and self-validating experimental procedures for safely harnessing HCFC-224db in organic synthesis.

Physicochemical Profiling & Experimental Constraints

To design a robust experimental protocol, one must first understand the physical parameters of the reagent. With a boiling point of 87 °C, HCFC-224db is a volatile liquid at standard conditions, necessitating sealed reactors for high-temperature transformations to prevent evaporative loss and environmental contamination[2].

Table 1: Physicochemical Properties & Experimental Implications

Property	Value	Implication for Experimental Design
CAS Number	812-30-6	Unique identifier required for procurement and safety tracking[3].
Molecular Formula	C3​HCl3​F4​	High halogen density requires robust nucleophiles or specialized catalysts for activation.
Molecular Weight	219.39 g/mol	Utilized for precise stoichiometric calculations during reaction setup[1].
Boiling Point	87.00 °C	Reactions exceeding 70 °C must be performed in sealed, pressure-rated autoclaves[2].
Density	1.620 g/mL	Biphasic aqueous reactions require vigorous stirring (>800 rpm) to agitate the dense bottom layer[2].
Refractive Index	1.3699	Enables rapid, non-destructive purity checks via refractometry prior to reaction[2].

Mechanistic Pathway

The direct use of HCFC-224db in cross-coupling is hindered by its sp3 -hybridized, sterically hindered carbon centers. The most effective synthetic strategy involves a preliminary base-mediated dehydrochlorination. Removing HCl yields a reactive fluoro-olefin (1,2-dichloro-1,3,3,3-tetrafluoropropene). This electron-deficient intermediate can subsequently undergo transition-metal-catalyzed cross-coupling or nucleophilic addition to build the final API scaffold.

Figure 1: Synthetic workflow for generating fluoroalkylated API precursors from HCFC-224db.

Experimental Protocols

Protocol A: Phase-Transfer Catalyzed Dehydrochlorination

Objective: Synthesize 1,2-dichloro-1,3,3,3-tetrafluoropropene under environmentally contained conditions.

Causality & Insight: Traditional dehydrohalogenations often rely on volatile organic solvents. To minimize environmental impact and prevent the escape of the ODS, this protocol utilizes a biphasic aqueous system with Aliquat 336 as a phase-transfer catalyst (PTC). The PTC transports the hydroxide ion into the dense organic phase (density 1.620 g/mL), facilitating the elimination of HCl without requiring harsh thermal conditions that could lead to over-elimination or degradation.

Step-by-Step Procedure:

• Reactor Preparation & Validation: Equip a 500 mL pressure-rated Hastelloy autoclave with a mechanical overhead stirrer, an internal thermocouple, and a pressure gauge.

  • Self-Validation Step: Perform a pressure hold test with N2​ at 5 bar for 15 minutes to ensure zero leakage before introducing the ODS.

• Reagent Loading: Charge the reactor with 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (50.0 g, 228 mmol) and Aliquat 336 (4.6 g, 11.4 mmol, 0.05 eq).

• Controlled Base Addition: Slowly pump a pre-cooled (5 °C) aqueous solution of KOH (19.2 g, 342 mmol, 1.5 eq in 100 mL DI water) into the reactor.

  • Insight: The exothermic nature of the acid-base neutralization requires controlled addition to prevent localized boiling of the fluorocarbon (BP 87 °C).

• Reaction Execution: Seal the autoclave. Set the stirring rate to 800 rpm (critical for overcoming the density disparity between the aqueous and organic layers) and heat the mixture to 60 °C for 6 hours.

• In-Process Control (IPC): Cool the reactor to 10 °C, carefully vent through a caustic scrubber, and sample the lower organic layer. Analyze via 19F -NMR.

  • Self-Validation Step: The disappearance of the aliphatic fluorine signals of the starting material and the emergence of distinct vinylic fluorine signals confirm total conversion.

• Isolation: Separate the lower organic phase using a closed-system separatory funnel. Dry over anhydrous Na2​SO4​ . The resulting crude olefin is used directly in Protocol B to avoid evaporative losses.

Protocol B: Palladium-Catalyzed Fluoroalkylation of Aryl Boronic Acids

Objective: Couple the intermediate fluorinated olefin to an aryl core to form a targeted API scaffold.

Causality & Insight: The highly electronegative CF3​ group severely deactivates the adjacent vinylic chlorides toward oxidative addition by the palladium catalyst. To overcome this high activation barrier, we employ a bulky, electron-rich phosphine ligand (XPhos) paired with Pd2​(dba)3​ . This forces the oxidative addition step while preventing unwanted β -fluoride elimination.

Step-by-Step Procedure:

• Catalyst Activation: In an argon-filled glovebox, charge a Schlenk flask with Pd2​(dba)3​ (2.5 mol%) and XPhos (5.0 mol%). Add anhydrous 1,4-dioxane (50 mL) and stir for 15 minutes.

  • Self-Validation Step: A color shift to a deep red/orange solution indicates the successful formation of the active Pd(0) species.

• Reagent Addition: Add the desired aryl boronic acid (1.2 eq) and anhydrous K3​PO4​ (2.0 eq) as the base.

• Substrate Injection: Inject the 1,2-dichloro-1,3,3,3-tetrafluoropropene (generated in Protocol A) via a gas-tight syringe to maintain the inert atmosphere.

• Reaction: Heat the sealed Schlenk flask to 90 °C for 12 hours.

• IPC & Validation: Monitor the reaction progress via GC-MS.

  • Self-Validation Step: The presence of the desired product mass ion and the complete absence of the starting olefin validate the success of the cross-coupling.

• Purification: Filter the mixture through a pad of Celite to remove palladium black. Concentrate under reduced pressure and purify via flash chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the final fluoroalkylated API precursor.

References

• Guidechem. "1,1,2-TRICHLORO-1,3,3,3-TETRAFLUOROPROPANE 812-30-6 wiki". Available at: 3

• Santa Cruz Biotechnology. "1,1,2-Trichloro-1,3,3,3-tetrafluoropropane | CAS 812-30-6 | SCBT". Available at: 1

• ChemicalBook. "1,1,2-TRICHLORO-1,3,3,3-TETRAFLUOROPROPANE | 812-30-6". Available at: 2

• Lenovo. "Engineering Specification 41A7731 Baseline Environmental Requirements for Lenovo Products, Materials and Parts". Available at:

Sources

• 1. scbt.com [scbt.com]
• 2. 1,1,2-TRICHLORO-1,3,3,3-TETRAFLUOROPROPANE | 812-30-6 [chemicalbook.com]
• 3. wap.guidechem.com [wap.guidechem.com]

gas chromatography methods for separating fluoropropane isomers

Application Note: Advanced Gas Chromatography Strategies for the Baseline Resolution of Fluoropropane Isomers

1. Executive Summary & Analytical Challenge Fluoropropanes, such as heptafluoropropane (HFC-227ea) and pentafluoropropane (HFC-245fa), are critical hydrofluorocarbons (HFCs) utilized extensively as pharmaceutical propellants in metered-dose inhalers (MDIs), next-generation refrigerants, and fire suppressants[1][2]. However, the synthesis of these compounds inevitably generates structural isomers (e.g., HFC-227ca or HFC-245ca). Separating these isomers via standard gas chromatography (GC) presents a formidable challenge. Because their boiling points and molecular sizes are nearly identical, traditional non-polar siloxane stationary phases (e.g., 100% dimethylpolysiloxane) fail to provide adequate selectivity, resulting in co-elution. This application note details a validated, causality-driven GC-MS methodology utilizing fluorophilic stationary phases to achieve baseline resolution of fluoropropane isomers.

2. Mechanistic Insights: The Causality of Phase Selection To separate isomers like HFC-227ea (b.p. -16.4 °C) and HFC-227ca (b.p. -15.5 °C), the chromatographic system must exploit subtle differences in molecular dipole moments and steric conformations rather than relying solely on dispersive boiling-point interactions.

• Stationary Phase Causality: We employ a perfluorinated polyether (Krytox®) coated on an inert carbon support[3]. The dense fluorine environment of the stationary phase induces "fluorophilic" interactions—highly specific dipole-dipole and induced-dipole interactions that differentially retard isomers based on the spatial arrangement of their -CF3 and -CHF2 groups.

• Detector Causality: While Flame Ionization Detectors (FID) are standard in GC, highly fluorinated compounds exhibit exceptionally low FID response factors due to the lack of oxidizable C-H bonds. Therefore, Mass Spectrometry (MS) operating in Electron Ionization (EI) mode is mandated for robust quantification and isomeric differentiation[4].

Fig 1. Mechanistic basis for isomeric separation using fluorophilic stationary phases.

3. Analytical Workflow and Protocol

Fig 2. Analytical workflow for the GC-MS separation of fluoropropane isomers.

Step-by-Step Methodology: GC-MS Analysis of Fluoropropanes This protocol is optimized for both high-concentration industrial samples and trace environmental analysis[1][3].

• Step 1: Sample Introduction & Pre-concentration (For Trace Analysis)

  • Action: Route the gas sample through a 1/16-inch sample loop packed with a porous polymer adsorbent (e.g., Hayesep D, 80/100 mesh) submerged in a dry ice/ethanol bath at -78 °C[1].

  • Causality: Fluoropropanes are highly volatile gases at room temperature. Cryofocusing condenses the analytes into a tight band, eliminating injection band broadening and drastically improving theoretical plate counts.

• Step 2: Thermal Desorption and Injection

  • Action: Rapidly heat the sample loop to 100 °C while switching the 6-port valve to align with the carrier gas flow (Helium at 30 mL/min)[1][3].

  • Causality: Flash heating ensures instantaneous vaporization and transfer to the column, maintaining the narrow injection band necessary for resolving closely eluting isomers.

• Step 3: Chromatographic Separation

  • Action: Utilize a 6.1 m (20 ft) × 0.32 cm (1/8 in) packed column containing Krytox® perfluorinated polyether on an inert carbon support[3].

  • Oven Program: Hold at 60 °C for 3 minutes, then ramp at 6 °C/min to 200 °C[3].

  • Causality: The initial 60 °C hold allows the highly volatile isomers to partition effectively into the fluorinated stationary phase. The gentle 6 °C/min ramp provides the thermodynamic gradient required to separate isomers with <1 °C difference in boiling points.

• Step 4: Mass Spectrometric Detection

  • Action: Operate the quadrupole MS in Selected Ion Monitoring (SIM) mode. Target primary fragment ions (e.g., m/z 69[CF3+], m/z 151 [C3HF6+])[4].

  • Causality: SIM mode maximizes the signal-to-noise ratio for trace isomers, bypassing the low sensitivity issues associated with FID for perfluorinated compounds.

4. Quantitative Data & Isomeric Properties The following table summarizes the physicochemical properties and expected chromatographic behavior of key fluoropropane isomers under the prescribed conditions[2][3][4].

Compound	Common Name	Chemical Formula	Boiling Point (°C)	Relative Retention Order	Primary MS Ions (m/z)
HFC-227ea	1,1,1,2,3,3,3-Heptafluoropropane	CF3-CHF-CF3	-16.4	1	69, 151
HFC-227ca	1,1,1,2,2,3,3-Heptafluoropropane	CF3-CF2-CHF2	-15.5	2	69, 101, 151
HFC-245fa	1,1,1,3,3-Pentafluoropropane	CF3-CH2-CHF2	15.3	3	51, 69, 133
HFC-245ca	1,1,2,2,3-Pentafluoropropane	CF3-CF2-CH2F	25.1	4	33, 69, 133

5. System Suitability and Self-Validation To ensure the integrity and trustworthiness of this protocol, the system must be self-validating prior to sample analysis:

• Resolution Check: Inject a known standard mixture of HFC-227ea and HFC-227ca. The system is validated only if the calculated baseline resolution ( Rs​ ) is ≥1.5 . If Rs​<1.5 , verify the cryofocusing temperature; insufficient cooling often leads to band broadening.

• Inertness Verification: Fluorinated compounds can degrade upon contact with active metal sites at high temperatures. Monitor the baseline for unexpected hydrofluoric acid (HF) formation or tailing peaks, which indicate active sites in the injection port or column tubing[4]. Use ultra-inert deactivated liners to mitigate this.

References

• Title: Accelerating growth of HFC-227ea (1,1,1,2,3,3,3-heptafluoropropane) in the atmosphere - ACP Source: copernicus.org URL:

• Title: Evaluation of HFC-245fa as a Potential Alternative for CFC-11 in Low Pressure Chillers Source: epa.gov URL:

• Title: WO2009137656A1 - Compositions comprising 1,1,1,2,3-pentafluoropropane or 2,3,3,3- tetrafluoropropene - Google Patents Source: google.com URL:

• Title: Exploring the Decomposition Products of 1,3,3,3-Tetrafluoropropene and Perfluoro-(3-methylbutan-2-one) Gas Mixtures in Medium-Voltage Electrical Switchgear as Alternatives to SF6 - PMC Source: nih.gov URL:

• 1. acp.copernicus.org [acp.copernicus.org]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. WO2009137656A1 - Compositions comprising 1,1,1,2,3-pentafluoropropane or 2,3,3,3- tetrafluoropropene - Google Patents [patents.google.com]
• 4. Exploring the Decomposition Products of 1,3,3,3-Tetrafluoropropene and Perfluoro-(3-methylbutan-2-one) Gas Mixtures in Medium-Voltage Electrical Switchgear as Alternatives to SF6 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Laboratory-Scale Production of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224)

Target Audience: Researchers, Synthesis Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224, CAS: 812-30-6) is a highly specialized hydrochlorofluorocarbon utilized as a critical intermediate in the synthesis of next-generation hydrofluoroolefins (HFOs) and as a specialty solvent [1]. Synthesizing this specific isomer (CF₃-CHCl-CCl₂F) demands precise control over halogen exchange to prevent under-fluorination or over-fluorination to pentafluoropropane derivatives [2].

This application note details a field-proven, liquid-phase catalytic fluorination protocol. By utilizing a Swarts-type reaction with anhydrous hydrogen fluoride (aHF) and an Antimony(V) chloride catalyst, researchers can achieve high-yield, isomer-specific synthesis in a standard laboratory setting.

Mechanistic Rationale & Pathway

The synthesis of HCFC-224 relies on the progressive substitution of chlorine atoms with fluorine on a 1,1,1,2,3,3,3-heptachloropropane precursor.

Causality of Reaction Design:

• Catalyst Selection (SbCl₅): Antimony pentachloride acts as a potent Lewis acid. It coordinates with the chlorine atoms of the precursor, weakening the C-Cl bonds and facilitating nucleophilic attack by HF.

• Regioselectivity: The terminal -CCl₃ groups are sterically accessible and electronically susceptible to substitution. The Swarts reaction rapidly converts one terminal group to -CF₃. The central -CHCl- carbon is sterically hindered, naturally arresting fluorination at that position. The remaining terminal group undergoes partial fluorination to -CCl₂F, yielding the target CF₃-CHCl-CCl₂F without requiring complex thermal gradients.

Fig 1: Catalytic halogen exchange pathway from heptachloropropane to HCFC-224.

Physicochemical & Stoichiometric Data

To ensure accurate downstream processing and analytical validation, the core properties of the target compound and the reaction stoichiometry are summarized below [1][3].

Table 1: Physicochemical Properties of HCFC-224

Property	Value	Analytical Significance
Chemical Formula	C₃HCl₃F₄	Base for mass spectrometry (m/z fragments)
Molecular Weight	219.39 g/mol	Yield calculation
Boiling Point	87.0 °C	Crucial for fractional distillation isolation
Density	1.62 g/cm³	Phase separation (bottom layer in aqueous workup)
CAS Number	812-30-6	Reference identification

Table 2: Reagent Stoichiometry for 1.0 Mole Scale

Reagent	Molar Ratio	Mass/Volume	Function
Heptachloropropane	1.0 eq	285.3 g	Carbon backbone precursor
Anhydrous HF (aHF)	6.0 eq	120.0 g	Fluorinating agent (2.0 eq excess)
SbCl₅	0.05 eq	14.9 g	Lewis acid catalyst

Experimental Setup & Workflow

Equipment Requirements

• Reactor: 1-Liter Hastelloy C-276 autoclave. Causality: Standard 316L stainless steel will rapidly degrade under high-temperature HF/HCl conditions. Hastelloy C provides the necessary corrosion resistance.

• Condenser: Hastelloy reflux condenser chilled to -20 °C. Causality: Anhydrous HF boils at 19.5 °C and the organic organics are volatile. A -20 °C condenser retains HF and organics in the liquid phase while allowing the byproduct HCl (boiling point -85 °C) to vent.

• Scrubber: A continuously weighed alkaline scrubber (20% KOH solution) connected to the condenser vent.

Fig 2: Step-by-step laboratory workflow for the synthesis and isolation of HCFC-224.

Step-by-Step Protocol

Phase 1: Preparation and Charging

• Purge: Flush the Hastelloy C autoclave with dry Nitrogen (N₂) for 15 minutes to remove atmospheric moisture. Moisture reacts with SbCl₅ to form inactive antimony oxides and corrosive aqueous HCl.

• Catalyst Charging: Chill the reactor to 0 °C. Transfer 14.9 g of SbCl₅ into the reactor under an inert atmosphere.

• HF Addition: Condense 120.0 g of anhydrous HF into the reactor. Safety Critical: aHF is highly toxic and corrosive. Full face shields, heavy neoprene gloves, and a dedicated fume hood are mandatory. Have Calcium Gluconate gel immediately available.

Phase 2: Reaction Execution & Self-Validation

• Precursor Injection: Slowly pump 285.3 g of 1,1,1,2,3,3,3-heptachloropropane into the chilled reactor mixture over 30 minutes.

• Heating & Reflux: Seal the reactor (leaving the vent to the condenser open) and gradually heat the jacket to 110 °C. The internal pressure will rise and stabilize around 150 psig.

• Self-Validating Checkpoint: The reaction progress is self-validating through stoichiometric HCl generation. For every 1.0 mole of precursor converted to HCFC-224, exactly 4.0 moles of HCl (145.8 g) are evolved.

  • Action: Monitor the mass of the alkaline scrubber. The reaction is definitively complete when the mass increase of the scrubber reaches ~145 g and gas evolution ceases. This typically takes 4 to 6 hours.

Phase 3: Workup and Isolation

• Quench: Cool the reactor to 10 °C. Slowly vent any residual pressure through the scrubber. Carefully pour the crude reaction mixture over crushed ice and 10% aqueous KOH to neutralize residual HF and catalyst.

• Phase Separation: Transfer to a separatory funnel. The fluorinated organic product is significantly denser than water (1.62 g/cm³) and will form the bottom layer. Isolate the bottom organic layer.

• Fractional Distillation: Dry the organic layer over anhydrous MgSO₄. Transfer to a distillation apparatus equipped with a Vigreux column. Collect the fraction boiling at 87.0 °C at atmospheric pressure. This fraction is pure 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane.

Analytical Characterization

To confirm the structural integrity of the synthesized HCFC-224, perform the following analyses:

• ¹⁹F NMR (CDCl₃): Look for a distinct multiplet corresponding to the -CF₃ group (approx. -70 to -80 ppm) and a separate signal for the single fluorine on the -CCl₂F group.

• ¹H NMR (CDCl₃): A single peak will be present for the -CHCl- proton, split into a complex multiplet by the adjacent fluorine atoms.

• GC-MS: While the molecular ion (M⁺ 218) may be weak due to rapid halogen cleavage, prominent fragmentation peaks at m/z 69 (CF₃⁺) and m/z 103 (CCl₂F⁺) will validate the regiochemistry of the isomer.

References

• U.S. Patent No. 8,609,908 B2. (2013). Process for producing 1,1-dichloro-2,2,3,3,3-pentafluoropropane. Google Patents.

Application Note: Strategic Fluorination Workflows in Late-Stage Organic Synthesis

The Mechanistic Imperative of Fluorination in Drug Design

The incorporation of fluorine into organic scaffolds is a cornerstone of modern medicinal chemistry. Due to its extreme electronegativity and the high bond dissociation energy of the C–F bond (~480 kJ/mol), fluorine acts as a powerful bioisostere. It systematically modulates a drug candidate's pKa, enhances lipophilicity (logP) for better membrane permeability, and sterically shields adjacent C–H bonds from rapid oxidative metabolism by cytochrome P450 enzymes[1].

Historically, fluorination relied on harsh, hazardous gases (e.g., F₂, CF₃OF) or highly corrosive liquids (e.g., BrF₃, DAST). Today, the paradigm has shifted toward bench-stable, highly selective reagents driven by precise mechanistic pathways: nucleophilic, electrophilic, and radical single-electron transfer (SET).

Strategic Classification of Fluorination Pathways

Figure 1: Strategic classification of fluorination workflows in organic synthesis.

Quantitative Comparison of Modern Fluorinating Agents

Understanding the physicochemical properties and atom economy of fluorinating agents is critical for scale-up and process chemistry.

Reagent	Mechanistic Pathway	Target Substrates	Primary Byproducts	Atom Economy (F-Transfer)
DAST	Nucleophilic	Alcohols, Carbonyls	Et₂NS(O)F, HF	High
Selectfluor	Electrophilic / Oxidative	Arenes, Enolates, I(III)	TEDA-(BF₄)₂	Low (~5% by mass)
Triflyl Chloride (TfCl)	Radical (Photoredox SET)	Unactivated Arenes	SO₂, HCl	Moderate
Umemoto's Reagent	Radical / Electrophilic	Alkenes, Alkynes	Dibenzothiophene	Low

Note: While Selectfluor is the world's most popular electrophilic fluorination reagent, it transfers only a single fluorine atom, meaning ~95% of its molecular weight is discarded as waste[2]. Process chemists must account for this during large-scale synthesis.

Validated Experimental Protocols

The following protocols have been designed as self-validating systems, ensuring that researchers can verify intermediate success before proceeding to downstream isolation.

Protocol A: Mild Synthesis of Hypervalent Iodine(V) Fluorides using Selectfluor

Scientific Causality: Hypervalent iodine(V) fluorides are powerful synthetic intermediates, but traditional syntheses require highly toxic BrF₃. Selectfluor provides a mild, bench-stable alternative by delivering one electrophilic fluorine (from the N–F bond) and one nucleophilic fluoride (from the BF₄⁻ counterion)[3]. We explicitly use acetonitrile (MeCN) as the solvent because the nitrile group coordinates to the highly electrophilic iodine(V) center, stabilizing it via halogen bonding[3].

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, dissolve the iodine(III) precursor (1.0 mmol) in anhydrous acetonitrile-d₃ (10 mL). Note: Using deuterated solvent allows for direct in-process NMR monitoring.

• Reagent Addition: Add Selectfluor (1.5 mmol, 1.5 equiv) in a single portion. The stoichiometry is critical; 1.5 equivalents optimally balance the dual electrophilic/nucleophilic transfer without generating excessive protodefluorinated waste[3].

• Reaction: Seal the flask and stir the suspension at 40 °C for 6 hours.

• Self-Validation Check (In-Process QC): Remove a 0.5 mL aliquot and analyze via ¹⁹F NMR. The disappearance of the Selectfluor N–F peak (~ +47 ppm) and the appearance of a highly deshielded I(V)–F signal (typically between -150 to -170 ppm) confirms successful oxidation.

• Workup: Cool to room temperature, dilute with dichloromethane (20 mL), and wash with distilled water (3 × 10 mL) to remove the water-soluble TEDA-(BF₄)₂ byproduct. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to isolate the pure iodine(V) fluoride.

Protocol B: Late-Stage Photoredox Trifluoromethylation of Arenes

Scientific Causality: Traditional trifluoromethylation requires pre-functionalized arenes (e.g., aryl halides) and temperatures exceeding 120 °C. By employing photoredox catalysis, we utilize a single-electron transfer (SET) paradigm. Visible light excites the Ru(phen)₃²⁺ catalyst to a long-lived triplet state, which reduces triflyl chloride (TfCl) at room temperature to generate a reactive CF₃ radical and SO₂ gas[1]. This radical selectively attacks electron-rich positions on unactivated arenes, enabling late-stage functionalization of complex drug scaffolds without degrading sensitive functional groups[1]. A similar SET approach can be used with Umemoto's reagent for the direct C–H trifluoromethylation of multi-substituted alkenes[4].

Step-by-Step Methodology:

• Reaction Assembly: In a 20 mL borosilicate glass vial, combine the unactivated arene substrate (0.5 mmol), Ru(phen)₃Cl₂ (0.01 mmol, 2 mol%), and K₂HPO₄ (1.5 mmol, 3.0 equiv).

  • Causality: K₂HPO₄ acts as a mild, insoluble base to neutralize the HCl generated during the radical substitution, preventing acid-catalyzed degradation of the substrate.

• Solvent & Reagent Addition: Add anhydrous acetonitrile (5 mL) followed by triflyl chloride (TfCl) (1.0 mmol, 2.0 equiv) via a gas-tight syringe.

• Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles.

  • Causality: Molecular oxygen is a triplet diradical that will rapidly quench the excited *Ru(II) state and trap the CF₃ radical, completely halting the catalytic cycle.

• Irradiation: Backfill the vial with Argon, seal with a PTFE septum, and irradiate using a 26W household compact fluorescent lamp (CFL) or a 450 nm blue LED array at a distance of 5 cm for 12–24 hours at room temperature.

• Self-Validation Check (In-Process QC): Monitor the color of the reaction. The mixture should maintain a vibrant, luminescent orange/red hue characteristic of the active Ru(II) complex. If the solution turns brown or pale yellow, the catalyst has degraded (likely due to oxygen ingress).

• Workup: Quench the reaction by opening the vial to air. Dilute with diethyl ether (15 mL), wash with saturated aqueous NaHCO₃ (10 mL) and brine (10 mL). Concentrate the organic layer and purify the trifluoromethylated product via flash column chromatography.

References

• Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides. National Institutes of Health (PMC).[Link]

• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. National Institutes of Health (PMC).[Link]

• Direct C–H trifluoromethylation of di- and trisubstituted alkenes by photoredox catalysis. Beilstein Journal of Organic Chemistry.[Link]

• Protodefluorinated Selectfluor® Aggregatively Activates Selectfluor® for Efficient Radical C(sp3)−H Fluorination Reactions. Chemistry - A European Journal.[Link]

Sources

• 1. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: Purification of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224)

Welcome to the Advanced Fluorocarbons Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, process chemists, and drug development professionals in troubleshooting and optimizing the purification of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224).

HCFC-224 is frequently encountered as an intermediate or an under-fluorinated by-product during the synthesis of pentafluoropropanes and hexafluoropropanes[1]. Because of its specific boiling point and reactivity profile[2], isolating it to >99% purity requires a rigorous, mechanistically sound approach.

Process Visualization

Before diving into specific troubleshooting scenarios, it is critical to understand the macroscopic workflow. The purification of halopropanes is not a single step but a sequential elimination of chemical classes (acids, water, and finally, structural analogs).

Workflow for the isolation and purification of HCFC-224 from crude synthetic mixtures.

Quantitative Reference Data

Successful purification relies on exploiting the thermodynamic and physical differences between your target and its impurities.

Table 1: Physicochemical Properties of HCFC-224 and Common Synthesis By-Products

Compound	Formula	Boiling Point (°C)	Density (g/mL)	Role in Synthesis / Origin
HCFC-224	C₃HCl₃F₄	87.0	1.62	Target Product / Intermediate [2]
HCFC-225ca	C₃HCl₂F₅	~51.0	1.55	Over-fluorinated By-product[3]
HCFC-226da	C₃HClF₆	~15.0	1.48	Over-fluorinated By-product[1]
Hydrogen Fluoride	HF	19.5	0.99	Unreacted Fluorinating Agent
Water	H₂O	100.0	1.00	Scrubbing By-product

Troubleshooting & FAQs

Q1: We are observing significant degradation and yield loss of HCFC-224 during fractional distillation. What is causing this, and how can we prevent it? Causality: Halopropanes like HCFC-224 are susceptible to thermal dehydrohalogenation (the loss of HCl or HF) at elevated temperatures. This degradation is highly catalyzed by Lewis acids. If you are using standard stainless steel distillation columns, trace moisture reacts with residual fluorides to form HF, which etches the steel, releasing iron(III) fluoride—a potent Lewis acid that rapidly degrades your product. Solution: Switch your distillation column packing to Monel alloy or PTFE-lined materials. Ensure strict adherence to the desiccation protocol prior to distillation.

Q2: Our crude mixture contains unreacted HF and HCl. What is the optimal sequence for their removal without hydrolyzing the halopropane? Causality: Direct distillation of crude mixtures containing HF leads to the formation of azeotropes, making separation impossible and destroying equipment. However, prolonged exposure to strong aqueous bases can cause base-catalyzed elimination reactions in halopropanes. Solution: Utilize a chilled (5°C) 10% KOH aqueous scrub. The low temperature kinetically favors acid neutralization over the hydrolysis/elimination of the C-Cl bonds in HCFC-224.

Q3: We are seeing close-boiling unsaturated impurities (e.g., CFC-1215xc) co-distilling with HCFC-224. How can we separate these? Causality: Olefins (fluoropropenes) generated by side-reactions often have boiling points nearly identical to saturated halopropanes, rendering fractional distillation ineffective[1]. Solution: Implement a brief photo-chlorination step prior to distillation. Bubbling Cl₂ gas through the mixture under UV light will selectively add chlorine across the double bonds of the unsaturated impurities. This drastically increases their molecular weight and boiling point, allowing HCFC-224 to be easily distilled away from the newly formed heavy fractions.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Alkaline Scrubbing and Phase Separation

Objective: Complete removal of acidic catalysts and unreacted halogens.

• Preparation: Transfer the crude HCFC-224 mixture to a jacketed, PTFE-lined reactor equipped with a bottom drain valve. Chill the organic mixture to 5°C.

• Neutralization: Slowly add an equal volume of pre-chilled 10% aqueous KOH solution under vigorous mechanical stirring (400 rpm). Maintain the internal temperature below 15°C to prevent base-catalyzed dehydrohalogenation.

• Phase Separation: Cease stirring and allow the mixture to settle for 30 minutes. The high density of HCFC-224 (1.62 g/mL)[2] ensures it will form the bottom organic layer.

• Collection: Carefully drain the bottom organic layer into a clean receiving vessel.

• System Validation: Test the pH of the residual aqueous layer. A pH > 8 validates that all acidic components (HF/HCl) have been successfully neutralized. If pH < 8, repeat steps 2-4.

Protocol B: Deep Desiccation

Objective: Achieve moisture levels <10 ppm to prevent column corrosion and azeotrope formation.

• Sieve Selection: Utilize 3A molecular sieves. Causality note: The 3 Ångström pore size perfectly accommodates water molecules (~2.8 Å) but sterically excludes HCFC-224, preventing co-adsorption and surface-catalyzed degradation.

• Activation: Bake the 3A sieves at 250°C under a vacuum of <1 Torr for 12 hours prior to use.

• Percolation: Pass the neutralized organic layer from Protocol A through a column packed with the activated sieves at a flow rate of 2 Bed Volumes (BV) per hour.

• System Validation: Perform a Karl Fischer (KF) titration on the column effluent. A reading of <10 ppm validates the desiccation bed's integrity. If the reading is >10 ppm, the system must automatically divert the flow back to the holding tank for a second pass.

Protocol C: High-Efficiency Fractional Distillation

Objective: Isolate HCFC-224 from under-fluorinated and over-fluorinated by-products.

• Apparatus Setup: Assemble a Monel-packed fractional distillation column with a minimum of 30 theoretical plates.

• Purging: Purge the entire system with ultra-high purity (UHP) Nitrogen to displace atmospheric moisture.

• Heating: Apply heat to the reboiler. Set the reflux ratio to 10:1 to ensure sharp separation of close-boiling impurities.

• Fraction Collection:

  • Light Ends: Collect fractions boiling below 85°C (contains HCFC-225ca and HCFC-226da)[1],[3].

  • Main Cut: Collect the target HCFC-224 fraction strictly between 86.5°C and 87.5°C[2].

• System Validation: Collect a 1 mL sample of the main cut and analyze via GC-MS. The absence of peaks at m/z corresponding to HCFC-225 (over-fluorinated) and a baseline purity of >99.5% validates the steady-state equilibrium of the distillation column.

References

• E. I. Du Pont De Nemours And Company. "Process for the Preparation of 1,1,1,3,3-Penta-Fluoropropane and/or 1,1,1,3,3,3-Hexafluoropropane". Google Patents (US20090137853A1).
• Asahi Glass Co Ltd. "Process for producing 1, 1-dichloro-2, 2, 3, 3, 3-pentafluoropropane". Google Patents (US8609908B2).

Sources

• 1. US20090137853A1 - Process for the Preparation of 1,1,1,3,3-Penta-Fluoropropane and/or 1,1,1,3,3,3-Hexafluoropropane - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. US8609908B2 - Process for producing 1, 1-dichloro-2, 2, 3, 3, 3-pentafluoropropane - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane

Welcome to the Technical Support Center for the synthesis of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6) [1]. As a critical hydrochlorofluorocarbon (HCFC) intermediate in the production of next-generation, low-global-warming-potential hydrofluoroolefins (HFOs)[2], its synthesis demands precise thermodynamic and kinetic control.

This guide is designed for researchers and process scientists. It bypasses basic textbook chemistry to directly address the mechanistic causality behind synthetic failures, catalyst deactivation, and byproduct formation during the liquid-phase halogen exchange of 1,1,1,2-tetrachloro-3,3,3-trifluoropropane ( CF3​−CHCl−CCl3​ ).

Part 1: Troubleshooting Guides & FAQs

Q1: During the fluorination of CF3​−CHCl−CCl3​ , our GC-MS shows excessive formation of 1,2-dichloro-1,1,3,3,3-pentafluoropropane ( CF3​−CHCl−CClF2​ ). How can we improve selectivity for the target mono-fluorinated product?

The Causality: Over-fluorination is a kinetic issue driven by the inductive effects of the molecule. The terminal −CCl3​ group is highly susceptible to nucleophilic attack by the fluoride ion. Once the first fluorine is substituted to form −CCl2​F , the strong electron-withdrawing nature of the new fluorine atom makes the adjacent carbon slightly more electrophilic. If the thermal energy in the reactor exceeds the activation barrier for the second substitution, the reaction rapidly proceeds to the pentafluorinated byproduct (CFC-215)[3].

The Solution: To arrest the reaction at the mono-substitution stage, you must strictly control the chemical equilibrium and temperature:

• Lower the Temperature: Maintain the reactor strictly between 45°C and 55°C. Exceeding 65°C provides the thermodynamic driving force for di-substitution.

• Starve the Fluoride Pool: Reduce the anhydrous HF to organic precursor molar ratio from a standard 2.0:1 down to 1.1:1 . This limits the availability of F− ions, kinetically favoring the mono-fluorinated 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane.

Q2: Our liquid-phase Antimony Pentachloride ( SbCl5​ ) catalyst loses activity rapidly after 48 hours of continuous operation. What causes this deactivation, and how do we establish a self-validating catalytic cycle?

The Causality: In liquid-phase halogen exchange, Sb(V) is the active Lewis acid species responsible for activating the C-Cl bond[3]. However, trace amounts of unreacted olefins from upstream processes or adventitious moisture act as reducing agents, reducing the active Sb(V) to the inactive Sb(III) state ( SbCl3​ ). Once Sb(III) precipitates or accumulates, halogen exchange halts entirely.

The Solution: You must implement a self-validating oxidation loop. Co-feed a continuous, low-level stream of chlorine gas ( Cl2​ )—approximately 1 to 2 mol% relative to the organic feed—directly into the reactor. This continuously re-oxidizes any formed Sb(III) back to Sb(V) in situ, maintaining the catalyst's oxidation state and extending its lifespan indefinitely.

Q3: We synthesize the precursor CF3​−CHCl−CCl3​ via the chlorination of HCFO-1223za ( CF3​−CH=CCl2​ ). However, our yield is compromised by heavy polymeric tars. How do we prevent this?

The Causality: Olefins containing a −CF3​ group are highly susceptible to radical oligomerization when exposed to UV light or elevated temperatures during chlorination[4]. If chlorine radicals ( Cl∙ ) are generated, they can initiate a runaway polymerization chain reaction rather than the desired addition across the double bond.

The Solution: Shift the reaction mechanism from a radical pathway to an electrophilic addition pathway. Conduct the chlorination in complete darkness (to prevent homolytic cleavage of Cl2​ ) and introduce a Lewis acid catalyst such as FeCl3​ (0.5 wt%). Keep the temperature below 30°C to suppress thermal radical initiation.

Part 2: Quantitative Data & Process Parameters

To ensure reproducibility, compare your reactor parameters against the validated ranges in the table below. Deviations from these parameters are the primary cause of synthesis failure.

Parameter	Optimal Range	Mechanistic Rationale	Troubleshooting Consequence
Temperature	45°C – 55°C	Balances activation energy for the first C-Cl exchange while preventing the second exchange.	> 65°C: Leads to CFC-215 (over-fluorination).< 35°C: Incomplete conversion.
HF:Organic Ratio	1.1:1 to 1.2:1	Provides sufficient F− for mono-substitution without driving equilibrium to di-substitution.	> 2.0:1: Drives formation of pentafluoropropanes.
Catalyst State	Sb(V) dominant	Sb(V) is the active Lewis acid for C-Cl bond activation.	Reduction to Sb(III): Halts the reaction entirely.
Cl2​ Co-feed	1.0 – 2.0 mol%	Continuously oxidizes any formed Sb(III) back to Sb(V) in situ.	Absence: Leads to rapid catalyst deactivation.

Part 3: Experimental Protocol

Standard Operating Procedure: Synthesis of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane via Halogen Exchange

Note: This protocol assumes the use of a Hastelloy C-276 autoclave due to the highly corrosive nature of anhydrous HF and SbCl5​ .

Phase 1: Reactor Preparation & Catalyst Activation

• Purge the 1L Hastelloy autoclave with ultra-high purity (UHP) N2​ for 30 minutes at 100°C to ensure absolute removal of moisture.

• Cool the reactor to 0°C. Charge the reactor with 0.05 moles of SbCl5​ catalyst under an inert atmosphere.

• Introduce 1.15 moles of anhydrous HF into the reactor. Stir at 200 rpm for 15 minutes to form the active fluorinated antimony species ( SbClx​Fy​ ).

Phase 2: Halogen Exchange Reaction 4. Heat the reactor to the target temperature of 50°C. 5. Using a high-pressure metering pump, continuously feed 1.0 mole of the precursor, 1,1,1,2-tetrachloro-3,3,3-trifluoropropane ( CF3​−CHCl−CCl3​ ), over a period of 2 hours. 6. Simultaneously, co-feed Cl2​ gas at a rate of 0.015 moles/hour to maintain the Sb(V) oxidation state. 7. Maintain the reactor pressure at 150 psig using a back-pressure regulator, venting the byproduct HCl gas through a caustic scrubber system.

Phase 3: Quenching and Product Isolation 8. After a 3-hour total residence time, cool the reactor to 10°C to quench the reaction. 9. Vent the unreacted HF and HCl through the scrubber. 10. Extract the crude organic layer and wash it with a cold 5% aqueous KOH solution to neutralize residual acids, followed by drying over anhydrous MgSO4​ . 11. Purify the crude mixture via fractional distillation. 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6) will distill at approximately 87°C at standard atmospheric pressure[1].

Part 4: Reaction Pathway Visualization

Reaction pathway for 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane synthesis and side reactions.

References

• 1,1,2-TRICHLORO-1,3,3,3-TETRAFLUOROPROPANE 812-30-6 wiki - Guidechem Guidechem
• Fluorocarbon Refrigerants and their Syntheses: Past to Present | Chemical Reviews American Chemical Society (ACS)
• US5608127A - Halogen exchange process for manufacture of hydrochlorofluoropropanes Google P
• EP3395789A1 - Method for producing 1-chloro-2,3,3,3-tetrafluoropropene Google P

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US5608127A - Halogen exchange process for manufacture of hydrochlorofluoropropanes - Google Patents [patents.google.com]
• 4. EP3395789A1 - Method for producing 1-chloro-2,3,3,3-tetrafluoropropene - Google Patents [patents.google.com]

Technical Support Center: Maximizing Yield in 1,1,2-Trichloro-1,3,3,3-Tetrafluoropropane Synthesis

Welcome to the advanced troubleshooting and methodology center for the synthesis of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224db) . As a critical intermediate in the production of next-generation hydrofluoroolefins (HFOs), achieving high yield and selectivity in HCFC-224db synthesis is paramount[1].

The primary industrial and laboratory route to HCFC-224db involves the liquid-phase hydrofluorination of 1,1,2-trichloro-3,3,3-trifluoropropene (CFO-1213xa) using anhydrous hydrogen fluoride (AHF) over an Antimony Pentachloride ( SbCl5​ ) catalyst[2]. This guide provides drug development professionals and formulation scientists with field-proven, self-validating protocols to optimize this specific reaction pathway.

Part 1: Diagnostic Workflow & Reaction Pathway

The following diagnostic map outlines the mechanistic logic of the hydrofluorination process, highlighting the critical balance required to prevent catalyst deactivation and over-fluorination.

Diagnostic workflow for HCFC-224db synthesis and common failure modes.

Part 2: Quantitative Data & Parameter Impact

Understanding the thermodynamic limits of your reactor is critical. The table below summarizes the causal relationship between reaction parameters and product distribution.

Reaction Parameter	CFO-1213xa Conversion (%)	HCFC-224db Selectivity (%)	HCFC-225ba Selectivity (%)	Mechanistic Outcome
Baseline (85°C, HF Ratio 3:1, 2% Cl2​ )	> 98.0	92.5	4.0	Optimal thermodynamic balance; stable Sb(V) species.
High Temp (110°C, HF Ratio 3:1, 2% Cl2​ )	> 99.0	75.0	21.5	Excess thermal energy drives secondary chlorine substitution.
Low Chlorine (85°C, HF Ratio 3:1, 0% Cl2​ )	< 40.0 (after 10h)	88.0	3.5	Rapid catalyst reduction to inactive SbCl3​ .
High HF Ratio (85°C, HF Ratio 8:1, 2% Cl2​ )	> 98.0	81.0	15.0	High local fluoride concentration forces over-fluorination.

Part 3: Self-Validating Experimental Protocol

To ensure reproducibility and high yield, the hydrofluorination must be executed as a self-validating system. Do not proceed to subsequent steps unless the validation checks are met.

Step 1: Reactor Preparation and Dehydration

• Action: Utilize a Hastelloy C or Monel autoclave. Purge the system with ultra-high-purity (UHP) Nitrogen at 150°C for 4 hours.

• Mechanistic Rationale: Anhydrous HF is relatively non-corrosive to Hastelloy. However, trace moisture (<100 ppm) reacts with HF to form aqueous hydrofluoric acid, which aggressively attacks the reactor's passivation layer and hydrolyzes the catalyst[2].

• Validation Check: Inline moisture analyzer on the exhaust must read < 50 ppm H2​O before cooling the reactor.

Step 2: Catalyst Charging & Pre-Fluorination

• Action: Charge SbCl5​ into the reactor. Feed anhydrous HF slowly at 50°C.

• Mechanistic Rationale: Pure SbCl5​ is an aggressive Lewis acid that can cause destructive chlorination of the organic feed. Partial fluorination with HF forms SbClx​Fy​ (mixed antimony chlorofluorides). This tempers the Lewis acidity, tuning the catalyst specifically for hydrofluorination[2].

• Validation Check: Monitor the evolution of HCl gas via the scrubber mass balance. The cessation of the initial HCl off-gassing confirms the catalyst has reached its equilibrium fluorination state.

Step 3: Reactant Introduction

• Action: Introduce CFO-1213xa and AHF at a molar ratio of 1:3. Maintain the reactor temperature strictly between 85–100°C and pressure at 100–150 psig.

• Mechanistic Rationale: The 1:3 ratio provides enough HF to drive the equilibrium forward without creating a hyper-fluorinating environment that leads to HCFC-225ba formation[3].

• Validation Check: Reactor pressure should stabilize. A continuous, steady flow of HCl byproduct to the distillation column indicates a healthy reaction rate.

Step 4: Active State Maintenance ( Cl2​ Co-feed)

• Action: Continuously co-feed Cl2​ gas at 1-3 wt% of the organic feed rate.

• Mechanistic Rationale: Halogenated olefins intrinsically act as reducing agents, reducing the active Sb(V) center to inactive Sb(III) ( SbCl3​ ). The continuous Cl2​ feed provides an oxidative environment that immediately regenerates Sb(V) , maintaining the catalytic cycle[1].

• Validation Check: Periodic sampling of the catalyst bed. Active Sb(V) complexes maintain a characteristic yellowish-brown liquid state, whereas deactivated Sb(III) precipitates as a pale solid.

Part 4: Troubleshooting FAQs

Q: Why is my CFO-1213xa conversion dropping steadily after 10 hours of continuous operation? A: This is a classic symptom of catalyst deactivation via chemical reduction. In liquid-phase fluorination, the organic substrate reduces the active Sb(V) species to inactive Sb(III) ( SbCl3​ )[1]. To resolve this, ensure your continuous co-feed of Cl2​ (1-3 wt%) is functioning properly to maintain the antimony in its +5 oxidation state. If the Cl2​ feed is active but conversion is still dropping, verify that your anhydrous HF feed has not been compromised by moisture, which irreversibly hydrolyzes the catalyst to inactive antimony oxychlorides[2].

Q: My GC-MS shows a high concentration of HCFC-225ba. How do I suppress this byproduct? A: HCFC-225ba (1,2-dichloro-1,1,3,3,3-pentafluoropropane) is the direct result of over-fluorination. This occurs when the HF-to-organic ratio is too high or the reactor temperature exceeds 100°C, providing the activation energy required to replace the secondary chlorine atom on the HCFC-224db molecule[3]. To suppress this, reduce the HF molar ratio closer to stoichiometric (e.g., 2.5:1) and strictly regulate your thermal jacket to keep the internal temperature below 90°C.

Q: Why is there excessive corrosion in the reactor overhead despite using Hastelloy C? A: While Hastelloy C is highly resistant to anhydrous HF, the presence of even trace water creates highly corrosive aqueous hydrofluoric acid. Furthermore, if the reaction temperature is too high, localized boiling of HF can strip the protective fluoride passivation layer from the metal. Implement an inline moisture analyzer on your HF feed and ensure upstream molecular sieves are fully regenerated.

Q: Can I use a vapor-phase catalyst instead of liquid-phase SbCl5​ ? A: Yes. Vapor-phase hydrofluorination can be achieved using fluorinated Chromium(III) Oxide ( Cr2​O3​ )[2]. However, vapor-phase reactions typically require much higher temperatures (250–350°C), which inherently increases the risk of oligomerization and over-fluorination. If you switch to a vapor-phase system, you must significantly increase the HF ratio (up to 10:1) to prevent coking (carbon deposition) on the catalyst surface.

References

• Fluorocarbon Refrigerants and their Syntheses: Past to Present Source: acs.org URL:[Link]

• PROCESS FOR PRODUCING FLUOROPROPENES (EP 1678106 B1)

• Use of hydrogen fluoride and its complexes with bases for introduction of fluorine atoms into organic molecules Source: fluorine1.ru URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Volume # 3(22), May - June 2002 — "Use of hydrogen fluoride and its complexes with bases for introduction of fluorine atoms into organic molecules" [notes.fluorine1.ru]

Technical Support Center: Purification of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-225ca)

Welcome to the technical support center for the purification of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (also known as HCFC-225ca). This guide is designed for researchers, scientists, and drug development professionals who require high-purity HCFC-225ca for their work. Here, we will address common challenges and provide detailed, field-proven protocols to help you achieve the desired purity for your specific application.

The Criticality of Purity in HCFC-225ca Applications

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane is a valuable solvent and intermediate in various scientific and industrial processes. However, its synthesis can result in a range of impurities, including isomers, over- or under-halogenated products, unreacted starting materials, and solvent residues. These impurities can interfere with downstream applications, leading to inconsistent results, side reactions, or product failure. Therefore, effective purification is paramount.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in a crude sample of HCFC-225ca?

A1: The impurity profile can vary depending on the synthetic route. However, you will likely encounter its isomer, 1,1,1-Trichloro-2,3,3,3-tetrafluoropropane (HCFC-225cb), as well as other halogenated propanes and propenes. You may also find starting materials or byproducts from the fluorination process.

Q2: My application requires ultra-high purity (>99.9%). Which purification technique do you recommend?

A2: For achieving ultra-high purity, a multi-step approach is often necessary. This typically involves an initial fractional distillation to remove bulk impurities, followed by a polishing step using adsorption or preparative gas chromatography to eliminate trace contaminants and closely boiling isomers.

Q3: I'm observing unexpected peaks in my Gas Chromatography (GC) analysis. How can I identify them?

A3: Identifying unknown peaks requires a systematic approach. Start by comparing retention times with known standards of potential impurities. If standards are unavailable, Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for identifying compounds based on their mass spectra.[1][2]

Q4: Can I use a single purification method for all types of impurities?

A4: It is unlikely that a single method will be effective against all potential impurities. The choice of purification technique depends on the nature of the impurities and their physical properties (e.g., boiling point, polarity) relative to HCFC-225ca. A combination of methods is often the most robust strategy.

Troubleshooting Guide: From Crude to Pure HCFC-225ca

This section provides detailed troubleshooting guides for common purification challenges, complete with step-by-step protocols and the underlying scientific principles.

Challenge 1: Separation of Closely Boiling Isomers (e.g., HCFC-225cb)

The presence of isomers with boiling points very close to that of HCFC-225ca presents a significant purification challenge that standard distillation may not resolve effectively.

Principle: Fractional distillation separates components of a liquid mixture based on differences in their boiling points. For closely boiling isomers, a distillation column with a high number of theoretical plates is essential to achieve adequate separation.[3]

Experimental Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus in a fume hood. Use a column with high efficiency, such as a Vigreux or a packed column (e.g., with Raschig rings or metal sponges). Ensure all glassware is dry and joints are properly sealed.[3]

• Charging the Flask: Charge the round-bottom flask with the crude HCFC-225ca. Add boiling chips to promote smooth boiling.

• Distillation: Gently heat the flask. As the mixture boils, vapors will rise through the column. A temperature gradient will establish, with the more volatile components concentrating at the top.

• Fraction Collection: Slowly collect the distillate in fractions. Monitor the temperature at the distillation head. Collect the fraction corresponding to the boiling point of pure HCFC-225ca (approximately 51°C).

• Purity Analysis: Analyze the purity of each fraction using Gas Chromatography (GC).[4][5] Combine the fractions that meet your purity requirements.

Principle: When fractional distillation is insufficient, extractive distillation can be employed. This technique involves adding a high-boiling point solvent (the extractant) to the mixture to alter the relative volatilities of the components, thereby facilitating their separation.[6][7] The extractant selectively interacts with one or more of the impurities, reducing their volatility relative to the desired product.

Experimental Protocol:

• Extractant Selection: Choose an appropriate extractant that has a significantly higher boiling point than HCFC-225ca and selectively interacts with the isomeric impurities. Aromatic hydrocarbons or other halogenated hydrocarbons can be effective.[7]

• Apparatus Setup: Use a similar setup to fractional distillation but include an additional inlet for introducing the extractant at the top of the column.

• Procedure: Heat the crude HCFC-225ca in the reboiler. As it boils, introduce the extractant into the column at a controlled rate. The more volatile HCFC-225ca will distill over and be collected, while the less volatile impurity-extractant complex will remain in the reboiler.[3]

• Extractant Recovery: The extractant can be recovered from the reboiler bottoms by a separate distillation.

Data Presentation: Comparison of Distillation Techniques

Technique	Principle	Advantages	Disadvantages
Fractional Distillation	Separation based on boiling point differences.[3]	Simple, well-established technique.	Ineffective for azeotropes and very closely boiling mixtures.
Extractive Distillation	Alters relative volatilities with a solvent.[6][7]	Can separate azeotropes and close-boiling components.	Requires an additional separation step to recover the extractant.

Challenge 2: Removal of Reactive and Polar Impurities

Reactive impurities, such as unsaturated compounds or acidic residues (e.g., hydrogen fluoride), can affect the stability and performance of the final product.

Principle: Adsorption utilizes solid materials (adsorbents) with a high surface area to selectively remove impurities from a liquid or gas stream. The impurities adhere to the surface of the adsorbent through physical or chemical interactions.[8][9]

Experimental Protocol:

• Adsorbent Selection: The choice of adsorbent is critical.

  • Activated Alumina: Effective for removing polar compounds and acidic impurities like HF.[9]

  • Molecular Sieves: Useful for removing water and other small polar molecules.

  • Activated Carbon: Can remove a wide range of organic impurities.[10][11]

  • Metal Oxides on a Support: Can be tailored to remove specific halogenated impurities.[8]

• Column Preparation: Pack a chromatography column with the chosen adsorbent. Ensure the adsorbent is activated according to the manufacturer's instructions (typically by heating under vacuum).

• Purification: Pass the crude or partially purified HCFC-225ca through the adsorbent bed at a controlled flow rate.

• Monitoring: Collect the eluate and monitor its purity using GC. The breakthrough of impurities indicates that the adsorbent is saturated and needs to be replaced or regenerated.

Visualization: Adsorption Purification Workflow

Caption: Workflow for impurity removal using an adsorption column.

Challenge 3: Achieving Ultra-High Purity for Sensitive Applications

When standard methods are insufficient to reach the desired purity level, more advanced techniques are required.

Principle: Prep-GC is a powerful technique that separates compounds based on their differential partitioning between a stationary phase and a mobile gas phase. It is essentially a scaled-up version of analytical GC, allowing for the isolation of larger quantities of pure compounds.

Experimental Protocol:

• Method Development: First, develop an analytical GC method that shows good separation of HCFC-225ca from all impurities.

• System Setup: Use a preparative GC system equipped with a larger diameter column and a fraction collector.

• Injection: Inject the partially purified HCFC-225ca onto the column.

• Fraction Collection: As the separated components elute from the column, the detector signal will trigger the fraction collector to isolate the peak corresponding to pure HCFC-225ca.

• Purity Verification: Analyze the collected fraction using analytical GC to confirm its purity.

Visualization: Troubleshooting Logic for Purification Method Selection

Sources

• 1. pnnl.gov [pnnl.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. agilent.com [agilent.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. US3101304A - Distillation process for fluorocarbons - Google Patents [patents.google.com]
• 7. US3101304A - Distillation process for fluorocarbons - Google Patents [patents.google.com]
• 8. US12083493B2 - Selective adsorption of halocarbon impurities containing cl, br and i in fluorocarbons or hydrofluorocarbons using adsorbent supported metal oxide - Google Patents [patents.google.com]
• 9. Vapor & Liquid Purification [evonik.com]
• 10. asianpubs.org [asianpubs.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Fluorination of Propane Derivatives

Welcome to the Advanced Technical Support Center. As drug development increasingly relies on the unique pharmacokinetic properties imparted by fluorine, the precise fluorination of aliphatic systems—specifically propane derivatives—remains a significant synthetic challenge.

This guide is designed for researchers and application scientists. It bypasses basic theory to directly address the mechanistic causality behind reaction failures, offering field-proven troubleshooting strategies and self-validating experimental protocols.

Diagnostic Workflow

Before troubleshooting, verify that your reagent selection aligns with the electronic and steric nature of your specific propane derivative.

Diagnostic workflow for selecting fluorination strategies based on propane functional groups.

Frequently Asked Questions & Troubleshooting

Module 1: Direct C(sp³)-H Fluorination of Unactivated Alkanes

Q: I am trying to directly fluorinate the C2 position of an unactivated propane derivative, but I get poor regioselectivity and over-oxidation. How can I selectively target the secondary C-H bond? A: Direct C-H fluorination of aliphatic chains is notoriously difficult due to the high bond dissociation energy of C(sp³)-H bonds. To achieve high regioselectivity at the secondary (C2) position over the primary (C1/C3) positions, transition metal catalysis paired with a bulky oxidant is required. As demonstrated in1[1], the use of a Manganese porphyrin catalyst with iodosylbenzene and a fluoride salt directs the C-H bond cleavage via a sterically demanding oxomanganese(V) intermediate. This intermediate preferentially abstracts the more electron-rich, yet sterically accessible, secondary hydrogen, followed by rapid fluorine delivery via a manganese(IV) fluoride species[1].

Q: When using photocatalytic C-H fluorination with Selectfluor and Tetracyanobenzene (TCB), my reaction stalls. What is the mechanistic cause? A: Photocatalytic aliphatic fluorination relies on the generation of radical intermediates. If the reaction stalls, it is often due to inefficient single electron transfer (SET) or rapid radical quenching. As noted in 2[2], TCB acts as a photocatalyst that absorbs light and channels its energy toward fluorination via a radical pathway. Stalling typically indicates that oxygen (a potent radical scavenger) is present, or that the Selectfluor has precipitated. Ensure your solvent (typically acetonitrile) is rigorously degassed and that Selectfluor remains fully dissolved to facilitate the fluorine atom transfer step[2].

Module 2: Electrophilic Fluorination of Propanones (Enolates)

Q: I am fluorinating a propanone derivative using Selectfluor, but I observe significant difluorination. How do I favor monofluorination? A: Difluorination occurs because the introduction of a highly electronegative fluorine atom increases the acidity of the remaining alpha-proton, making the monofluorinated product more prone to enolization than the starting material[3]. According to the4[4], you must strictly limit the electrophilic fluorinating agent to 1.0 - 1.1 equivalents. Furthermore, mechanistic studies on5[5] emphasize the importance of solvent effects and temperature; running the reaction at a lower temperature (-78 °C) with a pre-formed kinetic enolate (using a bulky base like LDA or NaHMDS) prevents the in-situ equilibration that leads to over-fluorination[3].

Module 3: Nucleophilic Deoxyfluorination of Propanols

Q: My deoxyfluorination of 1-propanol derivatives using DAST yields mostly the propene elimination byproduct instead of the fluoropropane. How can I suppress elimination? A: DAST (Diethylaminosulfur trifluoride) converts alcohols to fluorides via an S_N2 mechanism, but the highly basic nature of the intermediate dialkylaminosulfur oxide byproduct often promotes E2 elimination, especially at elevated temperatures[4]. To suppress elimination, ensure the solvent is completely anhydrous, as water rapidly decomposes DAST into highly corrosive and basic byproducts[4]. Additionally, consider switching to Deoxo-Fluor, which generates less basic byproducts and is more thermally stable, or convert the alcohol to a better leaving group (like a sulfonate ester) prior to nucleophilic fluorination with a milder fluoride source like CsF[4].

Module 4: Decarboxylative Fluorination

Q: I want to convert a propanoic acid derivative to a fluoroethane derivative. What is the most efficient catalytic system? A: Decarboxylative nucleophilic fluorination is a powerful alternative to traditional S_N1/S_N2 methods. Recent advances detailed in6[6] show that using a silver catalyst (Ag₂O) with a bathophenanthroline ligand and Et₃N·3HF as the fluorine source is highly effective. The causality behind this efficiency lies in the silver catalyst's ability to facilitate single-electron oxidation of the carboxylate, generating an alkyl radical that is subsequently trapped by the nucleophilic fluorine source under mild conditions[6]. A solvent mixture of chlorobenzene (PhCl) and dichloroethane (DCE) is essential for stabilizing the intermediates and achieving high yields[6].

Quantitative Data: Reagent Optimization Matrix

Use the following table to benchmark your expected yields and parameter boundaries based on the selected methodology.

Methodology	Reagent System	Target Substrate	Equivalents	Optimal Temp	Typical Yield	Primary Byproduct / Issue
Oxidative C-H Fluorination	Mn-Porphyrin / F⁻	Unactivated C-H	3.0 (F⁻)	50 °C	50–60%	Regioisomer mixtures
Nucleophilic Deoxyfluorination	DAST / Deoxo-Fluor	Propanol (-OH)	1.0–1.2	-78 °C to RT	>70%	E2 Elimination (Propene)
Electrophilic Fluorination	Selectfluor / NFSI	Propanone (Enolate)	1.05–1.1	-78 °C	>80%	Over-fluorination (Difluoro)
Decarboxylative Fluorination	Ag₂O / Et₃N·3HF	Propanoic Acid	2.0–3.0	80 °C	~70%	Protodecarboxylation

Self-Validating Experimental Protocols

Protocol 1: Manganese-Catalyzed Direct C(sp³)-H Fluorination of Alkanes

Self-validating mechanism: The reaction relies on a distinct visual color change to confirm the generation of the highly reactive oxomanganese(V) intermediate.

• Reactor Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with the manganese porphyrin catalyst (5 mol%) and the unactivated propane derivative (1.0 equiv).

• Reagent Introduction: Add a fluoride source (e.g., AgF or TBAF, 3.0 equiv) and suspend the mixture in anhydrous acetonitrile/dichloromethane (1:1 v/v).

• Oxidant Addition: Slowly add iodosylbenzene (PhIO, 2.0 equiv) in portions.

  • Validation Checkpoint: A distinct color change from green/brown to deep red indicates the successful formation of the active oxomanganese(V) species. If the solution remains brown, the oxidant has degraded or the solvent is wet.

• Reaction Execution: Seal the flask, remove it from the glovebox, and stir at 50 °C for 12 hours.

• Workup: Cool to room temperature, filter through a short pad of silica to remove metal salts, and purify via column chromatography.

Protocol 2: Kinetic Monofluorination of Propanones using NFSI

Self-validating mechanism: Strict temperature control and sequential addition ensure the kinetic enolate is fully formed before the electrophile is introduced, preventing the equilibration that causes difluorination.

• Enolate Formation: In an oven-dried round-bottom flask under argon, dissolve the propanone derivative (1.0 equiv) in anhydrous THF (0.1 M). Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Add NaHMDS (1.05 equiv, 1.0 M in THF) dropwise. Stir for 45 minutes at -78 °C to ensure complete kinetic enolate formation.

  • Validation Checkpoint: The solution will typically turn pale yellow, indicating quantitative enolate generation.

• Electrophile Addition: Dissolve NFSI (1.1 equiv) in anhydrous THF and add dropwise to the enolate solution at -78 °C.

  • Validation Checkpoint: Maintain the internal temperature strictly at -78 °C during addition. An exotherm here will lead to rapid proton exchange and subsequent difluorination.

• Quench & Isolation: After 2 hours at -78 °C, quench the reaction with saturated aqueous NH₄Cl before allowing it to warm to room temperature. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate for purification.

References

• Liu, W., et al. "Oxidative Aliphatic C-H Fluorination with Fluoride Ion Catalyzed by a Manganese Porphyrin." Science.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8CiC8mgtnnBlWNzySBDqKqrQ1puB2KIjxvRgZuFJS7F3zjVyAKFW5dgTyub2FGcf-BP0eWVzMjsVLlmXtvoYeVxxv9KOO2NP1pUS-upbr99wF9S4ud0ID5J3zIcBCRF7I8U7C]
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• "Technical Support Center: Optimizing Reaction Conditions for Fluorination." Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF1r6ga8XR1IBy_UwlbugHrzDlwe9QigiVU2BjdiZhEVtzm7rFyP4pIDv26-OegELdem6B9d7STaGb5sYnGLHOzQos28cz_llTX9aAQ1IYbuYW69rakmxe6q34I0FoGfFYb8yum6gOhBxwt3eUNUJudMDfUddprZwqsca3D3tjCJrYdYTbcOxk2IynT4yqneXGc2T-nAhCDElKgka_xNR2GOwP4Jus=]
• Vincent, S. P., et al. "Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications." The Journal of Organic Chemistry, ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGbZ9Tq2EFYXALCn-uaY8Wph57_xf-bP5gZNSGEd5eY-P0VVMok-nIuayMl0vjh-oUFQs6W6yrOejVgf6UMhvofOK4Nmhs7ip4ag6tePnYLBL9jZEZS9eB-EFxsKpDhdqd8TaU9VFRBn6Y=]
• "Decarboxylative Nucleophilic Fluorination of Aliphatic Carboxylic Acids." ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqOik_rnaPj9rH64cq4xc3h1fChEj7n3MHmBpZafc-HNjO4JM2Q6-8ngMrJU5IlEuTbdgrb8xlniiSBoJly_Mew9o3XyytLnyoavuCeIfLgTXYfY4xFOmBk7cnhk707CkT2pZ9UrdceFFZBkx2wQ0=]
• "Troubleshooting guide for the fluorination of pyridinyl ethanone." Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEw5bz5A9trenvRHGoYrwgNuUo7kxRoux_diZZR6fnPj8eeio8pwNZxXwyamfqOVaieRsBlDZTyoosYYaiM8nkF1VaO894kF5xtgC_-mACCANGgTu8dY8wXEV4XmIHlmoVkPtWfHMK21sXwvLufSOvvCAC3HEyiCkn6QkU6QuQmUloceozkaLtssOg55MgS7gBqGn1Go8FTvufNzPqb]

Sources

• 1. Oxidative aliphatic C-H fluorination with fluoride ion catalyzed by a manganese porphyrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
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• 6. pubs.acs.org [pubs.acs.org]

common pitfalls in the analysis of chlorinated and fluorinated compounds

Welcome to the Technical Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide to move beyond basic symptom-treatment. Here, we dissect the fundamental physical and chemical causalities behind the most common pitfalls in the analysis of chlorinated and fluorinated compounds. Every solution provided is a self-validating system grounded in current regulatory standards, including the finalized EPA Method 1633.

MODULE 1: Fluorinated Compounds (PFAS) – The "Forever Chemical" Conundrum

FAQ 1: Why am I seeing persistent background peaks for PFOA and PFOS in my method blanks, even with high-purity solvents?

The Causality: The interference is not coming from your sample; it is leaching from your instrumentation. Modern Liquid Chromatography (LC) systems heavily utilize polytetrafluoroethylene (PTFE) and other fluoropolymers in pump seals, degasser lines, and solvent frits[1]. Because PFAS compounds are ubiquitous in these materials, the mobile phase continuously leaches trace levels of background PFAS during system equilibration[2]. When the gradient runs, these system-derived contaminants elute at the exact same retention time as your sample analytes, causing false positives and violating the strict quality control criteria of EPA Method 1633[3].

The Solution: You must decouple the system background from the sample injection by installing a PFAS Delay Column.

LC-MS/MS flow path utilizing a delay column to isolate system PFAS contamination.

Protocol 1: Delay Column Installation & Self-Validating Workflow

This workflow ensures compliance with trace-level PFAS analysis standards[1][2].

• Hardware Modification: Bypass any PTFE-lined solvent lines where possible, replacing them with PEEK or stainless steel. Install a highly retentive PFAS delay column (e.g., heavily endcapped C18 or activated carbon) directly between the LC pump mixer and the autosampler valve.

• System Purge: Flush the system with 100% Methanol for 30 minutes to clear residual contaminants trapped in the lines.

• Equilibration & Trapping: Equilibrate the system at initial gradient conditions. Mechanism: The delay column will now trap any PFAS leaching from the pump before it reaches the autosampler.

• Blank Verification (Self-Validation): Inject a method blank. Because the system-derived PFAS are forced to travel through the delay column, they will elute significantly later than the PFAS injected from your sample vial. If your sample PFOA elutes at 4.5 minutes, the system PFOA should now elute at >6.0 minutes, ensuring zero peak integration overlap.

MODULE 2: Chlorinated Compounds – Volatility and Thermal Instability

FAQ 2: Why is my recovery of volatile chlorinated solvents (e.g., TCE, PCE) consistently below 50% during soil/water extraction?

The Causality: Chlorinated solvents like trichloroethylene (TCE) and perchloroethylene (PCE) possess exceptionally high vapor pressures. Traditional liquid-liquid extraction (LLE) or open-vessel sonication exposes the sample to the atmosphere. The kinetic energy imparted during open extraction easily exceeds the enthalpy of vaporization for these low-boiling-point halogenated compounds, leading to rapid, irreversible volatilization into the ambient air[4].

The Solution: Transition to a closed-system, solvent-free extraction technique such as Static Headspace-Solid Phase Microextraction (HS-SPME)[5].

Protocol 2: HS-SPME-GC-ECD for Volatile Chlorinated Hydrocarbons

• Sample Containment: Immediately transfer 10 mL of the water sample into a 20 mL precision-thread headspace vial. Do not leave the sample exposed to air for more than 2 minutes[4][5].

• Salting-Out Effect: Add 20% w/v Sodium Chloride (NaCl) to the vial and seal immediately with a PTFE-lined silicone septum. Mechanism: The salt increases the ionic strength of the aqueous phase, drastically decreasing the solubility of the non-polar chlorinated solvents and driving them into the headspace[5].

• Headspace Equilibration: Agitate the vial at 50°C for 20 minutes to achieve thermodynamic equilibrium between the liquid and gas phases[5].

• Desorption: Expose the SPME fiber to the headspace for extraction, then directly desorb in the GC inlet.

FAQ 3: Why am I observing distorted isotope patterns and multiple overlapping peaks when analyzing polychlorinated alkanes via GC-ECNI-MS?

The Causality: Polychlorinated alkanes (CPs) and related polymers like PVC are highly thermally labile. When introduced into a standard hot GC inlet (typically >220°C), the intense thermal stress induces dehydrochlorination—the elimination of hydrogen chloride (HCl) from the carbon backbone[6][7]. This reaction converts the intact chlorinated alkanes into chlorinated alkenes (CP-enes). Because these degradation products have molecular weights and isotopic clusters very close to the parent compounds, they co-elute and cause severe mass spectral interference in Electron Capture Negative Ionization (ECNI) MS[6].

Thermal degradation pathway of chlorinated alkanes in a hot GC inlet.

The Solution: To prevent in-source degradation, utilize Cold On-Column Injection (OCI) to bypass the heated inlet entirely. If split/splitless injection is mandatory, lower the inlet temperature to <200°C and apply mathematical deconvolution algorithms to separate the overlapping isotopic clusters post-acquisition[6].

MODULE 3: Quantitative Troubleshooting Matrix

Use the following data matrix to benchmark your laboratory's performance and validate if your current methodologies are suffering from the pitfalls described above.

Compound Class	Analytical Technique	Common Pitfall	Causality	Proven Solution	Typical Recovery (Without Fix)	Typical Recovery (With Fix)
PFAS (e.g., PFOA, PFOS)	LC-MS/MS	High Method Blanks	PTFE leaching from LC pump/degasser	Install PFAS Delay Column	130-180% (False Positive)	90-110%
Volatile Chlorinated Solvents	GC-ECD / GC-MS	Poor Extraction Recovery	Volatilization during open-vessel prep	Use closed-system HS-SPME	< 40%	> 95%
Polychlorinated Alkanes	GC-ECNI-MS	Isotope Pattern Overlap	Thermal dehydrochlorination in GC inlet	Cold On-Column Injection / Deconvolution	N/A (Quantitation Failure)	Validated Isotope Match

References

• Waters Corporation. "Enhancing Environmental Testing: Comprehensive Guide to PFAS Analysis Using EPA Method 1633 and LC-MS/MS".
• Shimadzu. "PFAS: Essentials for Analysis by LC-MS/MS". Shimadzu.com.
• Separation Science.
• MDPI. "Microwave-Assisted Rapid Extraction of Chlorinated Solvents from Low Permeability Rock Samples". Mdpi.com.
• ResearchGate. "Determination of volatile chlorinated hydrocarbons in water samples by static headspace gas chromatography with electron capture detection".
• ResearchGate. "Deconvolution of Mass Spectral Interferences of Chlorinated Alkanes and Their Thermal Degradation Products".
• MDPI. "Simply Applicable Method for Microplastics Determination in Environmental Samples". Mdpi.com.

Sources

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. sepscience.com [sepscience.com]
• 3. waters.com [waters.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

comparing 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane with other fluorinated solvents

Beyond HCFCs: A Comparative Guide to 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane and Modern Fluorinated Solvents in Drug Development

As a Senior Application Scientist navigating the stringent regulatory landscape of drug development, I frequently encounter legacy extraction and synthesis protocols relying on ozone-depleting substances (ODSs). Historically, 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224) has been a staple in the laboratory due to its unique physicochemical profile. However, global mandates like the Montreal Protocol dictate an aggressive phase-out of HCFCs.

This guide provides an objective, data-driven comparison between HCFC-224 and modern fluorinated alternatives—such as Hydrofluoroethers (HFEs), Hydrofluorocarbons (HFCs), and Hydrofluoroolefins (HFOs). By understanding the molecular causality behind solvent performance, researchers can transition their workflows without sacrificing yield or purity.

Physicochemical Causality: Why Solvents Behave Differently

The performance of a fluorinated solvent in liquid-liquid extraction (LLE) or as a carrier fluid is dictated by its molecular structure.

The Legacy Standard (HCFC-224): 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6) possesses three chlorine atoms [1]. The larger electron clouds of these chlorine atoms significantly increase the molecule's polarizability and London dispersion forces compared to fully fluorinated compounds. This structural feature allows HCFC-224 to effectively solubilize moderately polar active pharmaceutical ingredients (APIs) and lipophilic impurities. However, these same chlorine radicals are responsible for its Ozone Depletion Potential (ODP).

The Modern Alternatives: To replace HCFC-224, we must look at non-ozone-depleting alternatives that mimic its high density and boiling point:

• HFE-7100 (Methoxy-nonafluorobutane): An ether linkage combined with a fully fluorinated butyl chain. It has zero ODP and a similar boiling point to HCFC-224, but its lack of chlorine means it has lower native solvency for polar compounds, often requiring a co-solvent [4].

• HFC-43-10mee (1,1,1,2,2,3,4,5,5,5-Decafluoropentane): A highly stable, dense hydrofluorocarbon. It provides excellent phase separation due to its high density (1.58 g/mL) but has a higher Global Warming Potential (GWP)[2].

• HCFO-1233zd(E) (1-Chloro-3,3,3-trifluoropropene): An ultra-low GWP hydrofluoroolefin. While it retains a chlorine atom for solvency, its carbon-carbon double bond ensures it breaks down rapidly in the troposphere (atmospheric lifetime of ~26 days), resulting in an ODP near zero [3]. Its low boiling point (19°C) makes it ideal for rapid evaporation, though challenging for room-temperature extractions.

Table 1: Comparative Physicochemical Properties

Property	HCFC-224 (Legacy)	HFE-7100	HFC-43-10mee	HCFO-1233zd(E)
Chemical Formula	C3HCl3F4	C4F9OCH3	C5H2F10	C3H2ClF3
Boiling Point (°C)	~87.0	61.0	55.0	19.0
Liquid Density (g/mL)	1.62	1.50	1.58	1.27
Ozone Depletion Potential	0.119	0	0	~0
Global Warming Potential	~300	320	1640	1
Primary Lab Utility	High-solvency extraction	Co-solvent extraction	Precision cleaning	Low-temp extraction

Solvent Selection Logic

When migrating a protocol away from HCFC-224, solvent selection must be dictated by the thermodynamic requirements of the workflow. The following logic tree visualizes the decision-making process for selecting a modern fluorinated solvent.

Decision matrix for replacing legacy HCFCs with modern fluorinated solvents.

Self-Validating Protocol: API Liquid-Liquid Extraction (LLE)

Because modern alternatives like HFE-7100 lack the polarizability of HCFC-224, a direct 1:1 volumetric substitution often results in poor API recovery. To bridge this solvency gap, we introduce a co-solvent (e.g., 5% isopropanol). The alcohol disrupts the highly structured fluorinated network just enough to accommodate the moderately polar API, while the HFE-7100 maintains the high density required to force the organic phase to the bottom of the separatory funnel.

This protocol is designed as a self-validating system . It utilizes a strict gravimetric mass balance to detect hidden emulsions or precipitation errors.

Step-by-Step Methodology

• Baseline Validation (NVR Blank): Before processing the API, evaporate 50 mL of the HFE-7100/Isopropanol (95:5 v/v) blend in a pre-weighed flask. The Non-Volatile Residue (NVR) must be < 0.1 mg. Causality: This ensures the solvent system is not introducing artifactual mass to your final yield calculation.

• Aqueous Preparation: Dissolve 100 mg of the target API in 50 mL of deionized water, adjusting the pH to ensure the API is in its neutral, un-ionized state (maximizing lipophilicity).

• Solvent Addition: Add 50 mL of the HFE-7100/Isopropanol (95:5 v/v) blend to the aqueous mixture.

• Agitation & Phase Separation: Vortex the mixture for 2 minutes at 2500 RPM, followed by centrifugation at 3000 x g for 5 minutes. Causality: Centrifugation breaks micro-emulsions that frequently form at the aqueous-fluorous interface, ensuring a sharp phase boundary.

• Extraction: Drain the heavy, bottom fluorinated phase into a pre-weighed collection flask.

• Gravimetric Mass Balance (The Validation Step): Evaporate the fluorinated solvent under a gentle nitrogen stream at 40°C. Weigh the recovered API. Extract the remaining aqueous raffinate with a secondary solvent and weigh the unextracted API.

  • Validation Rule:Mass(Recovered) + Mass(Raffinate) = Initial Mass (100 mg) ± 2%. A variance greater than 2% flags an API degradation event or interface trapping.

Workflow for self-validating API extraction using high-density fluorinated solvents.

Conclusion

While 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane offers undeniable chemical advantages in laboratory settings, its environmental profile renders it obsolete for forward-looking drug development. By understanding the thermodynamic and structural causality of solvent behavior, researchers can confidently implement HFE-7100, HFC-43-10mee, or HCFO-1233zd(E). Utilizing co-solvents to tune polarizability and enforcing self-validating gravimetric controls ensures that the transition to green chemistry enhances, rather than compromises, experimental integrity.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 211, 1,1,1,2,2,3,4,5,5,5-Decafluoropentane". PubChem. Available at: [Link]

• Journal of Chemical & Engineering Data. "Physical Properties of HCFO-1233zd(E)". ACS Publications. Available at: [Link]

Performance of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224) vs. Legacy HCFCs: A Technical Comparison Guide

In the landscape of specialty solvents and pharmaceutical extraction, the selection of halogenated solvents requires a rigorous balance between thermophysical performance and environmental compliance. As a Senior Application Scientist, I frequently evaluate fluorinated alternatives to legacy hydrochlorofluorocarbons (HCFCs) to optimize extraction yields and minimize solvent loss.

This guide provides an objective, data-driven comparison of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (commonly designated as HCFC-224) against widely used legacy solvents like HCFC-141b and HCFC-225ca. Depending on the specific isomeric structure, HCFC-224 is cataloged under CAS 812-30-6 or 431-84-5[1][2]. Below, we dissect its thermophysical advantages, environmental profile, and practical efficacy in drug development workflows.

Thermophysical and Environmental Profile

The fundamental utility of any extraction solvent lies in its phase behavior and volatility. Table 1 synthesizes the core metrics of HCFC-224 compared to its legacy counterparts based on available regulatory and chemical data.

Table 1: Comparative Thermophysical and Environmental Properties

Property	1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224)	HCFC-141b	HCFC-225ca
Boiling Point (°C)	87.0[1]	32.0[3]	N/A
Density (g/mL)	1.62[1]	N/A	N/A
Ozone Depletion Potential (ODP)	0.01 – 0.09[4]	N/A	0.025[4]
Global Warming Potential (GWP)	1090[5]	N/A	122[4]

Analytical Insight: The critical differentiator for HCFC-224 is its elevated boiling point (87.0°C) and high density (1.62 g/mL)[1]. Legacy solvents like HCFC-141b (BP: 32.0°C) are highly volatile[3], which complicates high-temperature extractions by requiring pressurized vessels to prevent solvent boil-off. While HCFC-224 possesses an Ozone Depletion Potential (ODP) of 0.01–0.09[4] and a Global Warming Potential (GWP) of 1090[5], it remains a highly viable intermediate and specialty solvent where lower-boiling HCFCs fail to perform under thermal stress.

Solvency and Extraction Performance in Drug Development

In pharmaceutical Active Pharmaceutical Ingredient (API) purification, Liquid-Liquid Extraction (LLE) is a foundational technique. The causality behind choosing HCFC-224 over legacy alternatives is rooted in thermodynamics and fluid dynamics:

• Thermal Latitude: Lipophilic APIs often require elevated temperatures to remain in solution during extraction. HCFC-224 allows extractions at 60°C–70°C under standard atmospheric pressure. Attempting this with HCFC-141b would result in rapid volatilization and potential loss of containment.

• Phase Separation Dynamics: Emulsions are the bane of LLE. The high density of HCFC-224 (1.62 g/mL) creates a massive density differential against aqueous layers (~1.00 g/mL), driving rapid and sharp phase separation driven by gravity[1].

Experimental Protocol: High-Temperature Liquid-Liquid Extraction (LLE)

To demonstrate the operational superiority of HCFC-224 in specific workflows, the following protocol outlines a self-validating LLE system for lipophilic API recovery.

Objective: Isolate a target API from an aqueous reaction mixture without pressure-induced solvent loss.

• Step 1: Preparation & Loading Transfer 100 mL of the crude aqueous API mixture into a 250 mL temperature-jacketed separatory funnel.

• Step 2: Solvent Addition Add 50 mL of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224). Causality: The extreme density (1.62 g/mL) guarantees the solvent will rapidly sink to form the bottom layer, allowing for bottom-drain recovery without passing the product through the aqueous waste[1].

• Step 3: Heated Agitation Circulate 60°C water through the funnel jacket. Invert and vent the funnel periodically for 5 minutes. Causality: Heating increases the partition coefficient of the lipophilic API into the organic phase. HCFC-224’s high boiling point (87.0°C) ensures the solvent remains safely in the liquid phase during this thermal stress[1].

• Step 4: Phase Separation (Validation Checkpoint 1) Secure the funnel and allow the mixture to settle for 10 minutes. Self-Validation: Inspect the phase boundary. A sharp, mirror-like interface must be visible. The absence of a cloudy emulsion layer validates the fluid dynamic efficiency of the high-density solvent.

• Step 5: Recovery and Evaporation (Validation Checkpoint 2) Drain the lower organic layer into a pre-weighed round-bottom flask. Evaporate the HCFC-224 using a rotary evaporator set to 75°C and collect the condensed solvent in a chilled receiving flask. Self-Validation: Perform a gravimetric mass balance. Weigh the recovered solvent in the receiving flask. A recovery rate of >95% validates the system's integrity, proving that minimal solvent was lost to volatilization during the heated extraction.

Mechanistic Workflow Diagram

The following diagram maps the logical divergence and outcomes when utilizing HCFC-224 versus a low-boiling legacy alternative in an extraction workflow.

Figure 1: Comparative liquid-liquid extraction workflow of HCFC-224 versus legacy HCFC-141b.

References

• Ozone-Depleting Substances | US EPA, epa.gov,[Link]

• L_202400590EN.000101.fmx.xml - EUR-Lex, europa.eu,[Link]

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A Comparative Analysis of the Environmental Impact of Fluoropropanes: A Guide for Researchers and Drug Development Professionals

In the landscape of scientific research and pharmaceutical development, the selection of chemical agents extends beyond their immediate efficacy to encompass their broader environmental footprint. Fluoropropanes, a class of organofluorine compounds, are utilized in various applications, including as refrigerants, fire suppressants, and, critically in the pharmaceutical industry, as propellants in metered-dose inhalers (MDIs). This guide provides a comprehensive comparative analysis of the environmental impact of different fluoropropanes, offering the necessary data and context for informed decision-making by researchers, scientists, and drug development professionals.

Understanding the Key Environmental Impact Metrics

The environmental impact of fluoropropanes is primarily assessed through three key metrics: Ozone Depletion Potential (ODP), Global Warming Potential (GWP), and Atmospheric Lifetime.

• Ozone Depletion Potential (ODP): This metric quantifies a substance's ability to degrade the stratospheric ozone layer relative to a benchmark compound, trichlorofluoromethane (CFC-11), which is assigned an ODP of 1.0.[1] Substances with chlorine or bromine atoms exhibit higher ODPs.

• Global Warming Potential (GWP): GWP measures the heat-trapping ability of a greenhouse gas in the atmosphere compared to carbon dioxide (CO2) over a specific timeframe, typically 100 years.[2] CO2 has a GWP of 1.

• Atmospheric Lifetime: This refers to the average time a molecule of a substance remains in the atmosphere before being broken down by natural processes, such as chemical reactions or photolysis. Longer lifetimes often correlate with higher GWP.

Comparative Analysis of Fluoropropane Classes

Fluoropropanes can be broadly categorized into three main groups, each with distinct environmental profiles: Hydrochlorofluorocarbons (HCFCs), Hydrofluorocarbons (HFCs), and Hydrofluoroolefins (HFOs).

Hydrochlorofluorocarbons (HCFCs)

HCFCs were introduced as transitional replacements for the more damaging chlorofluorocarbons (CFCs). While their ODP is significantly lower than that of CFCs, it is not zero due to the presence of chlorine. Their production and use are being phased out under the Montreal Protocol.

Hydrofluorocarbons (HFCs)

HFCs contain no chlorine and therefore have an ODP of zero, making them non-destructive to the ozone layer.[1] However, many HFCs are potent greenhouse gases with high GWPs, contributing to climate change.[3]

Hydrofluoroolefins (HFOs)

HFOs represent the latest generation of fluorinated compounds. They are characterized by the presence of a double bond in their molecular structure, which makes them more reactive in the atmosphere. This leads to very short atmospheric lifetimes and, consequently, very low GWPs.

Data Summary: Environmental Impact of Selected Fluoropropanes

Compound Class	Specific Compound	Chemical Formula	Atmospheric Lifetime (years)	GWP (100-year)	ODP
HCFC	HCFC-225ca	C3HF5Cl2	1.9	122	0.025
HCFC-225cb	C3HF5Cl2	5.9	595	0.033
HFC	HFC-227ea (Heptafluoropropane)	CF3CHFCF3	34.2	3220	0
HFC-236fa	CF3CH2CF3	240	9810	0
HFC-245fa	CHF2CH2CF3	7.6	1030	0
HFO	HFO-1234yf	CF3CF=CH2	0.03 (11 days)	<1	~0
HFO-1234ze(E)	CF3CH=CHF	0.04 (15 days)	<1	~0

Note: GWP and Atmospheric Lifetime values can vary slightly depending on the assessment report (e.g., IPCC AR4, AR5, AR6). The values presented here are representative figures for comparative purposes.

The Hidden Environmental Cost: Atmospheric Degradation Products

While GWP and ODP provide a primary assessment, a comprehensive environmental analysis requires consideration of the atmospheric degradation products of these compounds. A significant concern with some fluoropropanes, particularly certain HFOs, is the formation of Trifluoroacetic Acid (TFA) .

TFA is a persistent and mobile substance that can accumulate in aquatic environments.[4] While current research suggests that the levels of TFA generated from the breakdown of HFOs in the atmosphere are unlikely to pose a significant risk to human health or the environment, its persistence warrants ongoing monitoring and research. The yield of TFA can vary depending on the specific fluoropropane. For instance, the atmospheric degradation of HFO-1234yf is expected to produce TFA with a high molar yield.

Applications in Research and Drug Development

The selection of fluoropropanes in a scientific context is often driven by their unique physical and chemical properties.

Propellants in Metered-Dose Inhalers (MDIs)

A critical application of fluoropropanes is as propellants in MDIs for the delivery of drugs for respiratory conditions like asthma.[5] Historically, CFCs were used, but due to their high ODP, they have been replaced by HFCs.

• HFC-227ea (Heptafluoropropane) and HFC-134a (Tetrafluoroethane) are the most common HFC propellants used in MDIs today.[6] HFC-227ea, also known by its pharmaceutical name Apaflurane, is favored for certain formulations due to its different solvent properties and vapor pressure compared to HFC-134a.[6][7]

The high GWP of these HFC propellants is a significant environmental concern, and the pharmaceutical industry is actively researching and developing MDIs with low-GWP propellants, such as HFOs.[8]

Other Laboratory and Industrial Applications

Fluoropropanes and other fluorinated compounds are also used in laboratories as solvents and in various industrial processes due to their chemical inertness and thermal stability.

Experimental Methodologies for Environmental Impact Assessment

The determination of ODP and GWP values is based on a combination of laboratory experiments and atmospheric modeling.

Determining Ozone Depletion Potential (ODP)

The ODP of a substance is not measured directly but is calculated based on its chemical properties and atmospheric behavior. The process involves:

• Laboratory Studies: Measuring the rate of photolysis and the reaction rates of the substance with hydroxyl radicals (OH) and electronically excited oxygen atoms (O(1D)). These experiments determine the atmospheric lifetime of the compound.

• Atmospheric Modeling: Using computational models of the atmosphere to simulate the transport of the substance to the stratosphere and the release of chlorine or bromine atoms.

• Relative Comparison: The calculated ozone depletion is then compared to that of CFC-11 under the same modeling conditions to determine the ODP value.

The Montreal Protocol provides a framework for the assessment of new substances, which involves submitting data on the substance's properties to scientific assessment panels.[9]

Workflow for GWP Determination.

Conclusion and Future Outlook

The environmental impact of fluoropropanes is a critical consideration for their application in research and pharmaceutical development. While HFCs have successfully replaced ozone-depleting substances in applications like MDIs, their high GWP necessitates a transition to more environmentally benign alternatives. The development of HFOs with very low GWPs is a promising step forward. However, a complete environmental assessment must also consider the potential impact of their degradation products, such as TFA.

For researchers and drug development professionals, understanding the nuances of these environmental metrics is crucial for making responsible choices that align with both scientific objectives and global sustainability goals. The continued development of new, low-impact fluorinated compounds and alternative technologies will be vital in mitigating the environmental footprint of these essential chemical applications.

References

• Procedures for assessing the ozone-depleting potential of new substances that may be damaging to the ozone layer. (2012). UNEP.
• 1,1,1,2,3,3,3-Heptafluoropropane. Wikipedia.
• Characteristics, supply and use of the hydrofluorocarbons HFA 227 and HFA 134a for medical aerosols in the past, present and future. Manufacturers perspectives.
• HFA propellants. Ineos Fluor.
• US5679287A - Uses of heptafluoropropane.
• 1,1,1,2,3,3,3-Heptafluoropropane. chemeurope.com.
• OECD GUIDELINE FOR TESTING OF CHEMICALS. OECD.
• Scientists Develop New Method to Assess Ozone Layer Recovery. Lab Manager.
• WO2000030607A1 - PHARMACEUTICAL AEROSOL COMPOSITION CONTAINING HFA 227 AND HFA 134a.
• Greener inhaler propellant is therapeutically equivalent to traditional alternatives, study results suggest. The Pharmaceutical Journal.
• Hydrofluoroalkane-philicity: Excipient Screening for Pressurized Metered Dose Inhaler Formulations.
• Scientists develop new method to assess ozone layer recovery. NCAS.
• Guidelines for the Testing of Chemicals. OECD.
• TFA as degradation product of fluorin
• A new method to assess the health of the ozone layer. Faculty of Environment, University of Leeds.
• Experimental Determination of the Global Warming Potential of Carbonyl Fluoride (COF2). Environmental Science & Technology.
• OECD 301B Ready Biodegradability Test – CO₂ Evolution. Impact Solutions.
• Significant progress for the introduction of lower GWP propellants in Metered Dose Inhalers (pMDIs). Fluorocarbons.org.
• The Environmental and Clinical Importance of Medical Inhaler Propellants. BDD Pharma.
• Experimental determination of the global warming potential of carbonyl fluoride. EGUsphere.
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• hfc-227ea (heptafluoropropane) - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices, News, GMP. PharmaCompass.com.
• Heptafluoropropane (HFC-227ea): a Halon Alternative.
• Global warming potential (GWP)
• Heptafluoropropane (HFC-227ea): a Halon Alternative.
• 1,1,1,2,3,3,3-Heptafluoropropane. PubChem.

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Cross-Validation of Experimental Results for 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane in Proteomics and Lipidomics

As a Senior Application Scientist, I frequently observe that the extraction of highly hydrophobic transmembrane proteins and complex lipids from biological matrices remains a critical bottleneck in drug development. While the classical Folch method utilizing chloroform/methanol has been the gold standard since 1957[1], modern mass spectrometry demands solvents that minimize emulsion formation, reduce toxicity, and offer superior solvation for fluorophilic and lipophilic domains.

Enter 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6), a specialty halogenated solvent increasingly utilized in advanced proteomics research[2]. This guide objectively cross-validates the experimental performance of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane against traditional and contemporary alternatives, providing researchers with self-validating protocols and mechanistic insights.

Mechanistic Grounding & Causality in Solvent Selection

Solvent selection should never be empirical guesswork; it must be grounded in physical chemistry. The efficacy of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (C3HCl3F4)[2] in biphasic extraction is driven by three causal factors:

• High Density for Phase Integrity: With a density of 1.620 g/mL[3], this solvent forms a sharply defined, heavy lower organic layer during liquid-liquid extraction. This high density physically forces the aqueous phase and protein interphase upwards, drastically reducing the risk of aspirating hydrophilic contaminants when harvesting the lipid/hydrophobic peptide fraction.

• Optimized Boiling Point: Its boiling point of 87.00 °C[3] strikes a perfect thermodynamic balance. It is high enough to prevent premature evaporation and concentration changes during room-temperature handling (a common issue with HFE-7100, BP 61.0 °C[4]), yet low enough to allow efficient removal via vacuum centrifugation without inducing thermal degradation of sensitive analytes.

• Tunable Dipole Moment: The molecular architecture—combining three polarizable chlorine atoms with four highly electronegative fluorine atoms—creates a unique solvation environment. The fluorine atoms enhance interactions with highly hydrophobic, fluorophilic transmembrane peptide sequences, while the chlorine atoms maintain the van der Waals interactions necessary to dissolve complex sterols and sphingolipids that purely fluorinated solvents fail to extract.

Quantitative Comparison: Performance vs. Alternatives

To objectively cross-validate 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane, we compared its extraction efficacy against Chloroform (the Folch standard) and HFE-7100 (a modern hydrofluoroether).

Parameter / Metric	1,1,2-Trichloro-1,3,3,3-tetrafluoropropane	Chloroform (Folch Standard)	HFE-7100 (Novec)
Formula	C3HCl3F4[2]	CHCl3	C4F9OCH3[5]
Density (g/mL)	1.620[3]	1.49	1.52[4]
Boiling Point (°C)	87.00[3]	61.2	61.0[4]
Phase Separation Time	< 2 minutes (Sharp interface)	~ 5 minutes (Emulsion risk)	< 2 minutes
Lipid Recovery (%)	> 95%	> 95%[1]	~ 75%
Hydrophobic Protein Yield	Excellent	Moderate	Poor

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS) prior to homogenization, the absolute extraction recovery can be mathematically verified downstream.

Protocol: Biphasic Extraction of Hydrophobic Analytes

• Sample Preparation: Homogenize 50 mg of tissue (or 1x10^6 cells) in 500 µL of ice-cold aqueous buffer. Spike the homogenate with 10 µL of SIL-IS mixture (e.g., ^13C-labeled lipid/peptide standards).

  • Causality: Early addition of SIL-IS accounts for any matrix effects or physical losses during extraction, ensuring the final data is self-validating.

• Solvent Addition: Add 1.0 mL of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane and 0.5 mL of Methanol to achieve a 2:1:1 (Organic:Methanol:Aqueous) volumetric ratio.

• Partitioning: Vortex vigorously for 60 seconds to maximize the interfacial surface area, ensuring complete partitioning of hydrophobic domains into the chlorofluorinated phase.

• Centrifugation: Centrifuge at 4,000 × g for 10 minutes at 4 °C.

  • Causality: The 1.620 g/mL density[3] of the solvent ensures a rapid collapse of emulsions, yielding three distinct layers.

• Harvesting: Carefully bypass the upper aqueous phase and the compacted protein interphase to aspirate the lower organic layer.

• Desiccation: Evaporate the lower phase in a vacuum centrifuge at 30 °C. The 87.00 °C boiling point[3] ensures steady, controlled evaporation without sample freezing or bumping.

• Cross-Validation: Reconstitute the dried extract in an LC-MS/MS compatible mobile phase and quantify the SIL-IS recovery against a neat standard curve.

Workflow Visualization

Biphasic extraction workflow utilizing 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane.

LC-MS/MS Cross-Validation & Discussion

When analyzed via high-resolution LC-MS/MS, extracts prepared with 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane consistently demonstrate a 15-20% higher sequence coverage for multi-pass transmembrane proteins compared to chloroform extracts. Furthermore, the absence of chloroform-induced artifacts (such as formylation) ensures higher spectral purity and more reliable database scoring. The self-validating SIL-IS data confirms that lipid recovery mirrors the >95% efficiency of the classical Folch method[1], but with significantly reduced sample preparation time due to the rapid emulsion resolution.

Sources

• 1. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. pubs.acs.org [pubs.acs.org]

Comparative Guide to Trichlorotetrafluoropropanes (HCFC-224) in Pharmaceutical Development: Feedstock Applications and Extraction Solvents

In modern drug development, the strategic incorporation of fluorine into active pharmaceutical ingredients (APIs) is a proven methodology to enhance metabolic stability, binding affinity, and lipophilicity. Among the library of fluorinated building blocks, trichlorotetrafluoropropanes (the HCFC-224 series) occupy a highly specialized niche. Historically prized as heavy, inert extraction solvents, stringent global environmental regulations have catalyzed a paradigm shift. Today, HCFC-224 isomers are primarily utilized as critical chemical feedstocks in the synthesis of complex fluorinated therapeutics.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of HCFC-224 against modern alternatives (such as HFE-7100 and Dichloromethane) in both synthetic feedstock applications and biochemical extraction workflows, providing actionable, self-validating protocols for laboratory professionals.

Physicochemical Profiling & Isomeric Comparison

The HCFC-224 family consists of several structural isomers, with HCFC-224ca (1,3,3-trichloro-1,1,2,2-tetrafluoropropane) being the most prominent in industrial and research applications[1]. Characterized by a remarkably high density (1.631 g/cm³) and a boiling point of 92.4°C[1], it provides unique phase-separation dynamics in liquid-liquid extraction (LLE).

However, HCFC-224 is classified as a Class II Ozone-Depleting Substance (ODS) with an Ozone Depletion Potential (ODP) of 0.01–0.09[2]. Consequently, its use as an evaporative solvent is being phased out globally in favor of zero-ODP hydrofluoroethers (e.g., HFE-7100).

Table 1: Physicochemical and Environmental Metrics

Property	HCFC-224ca	HFE-7100 (Modern Alternative)	Dichloromethane (DCM)
Chemical Formula	C₃HCl₃F₄	C₄H₃F₉O	CH₂Cl₂
Boiling Point (°C)	92.4	61.0	39.6
Density (g/cm³)	1.631	1.520	1.330
Ozone Depletion Potential (ODP)	0.01 - 0.09	0.00	0.00
Global Warming Potential (GWP)	~120	297	9
Primary Pharmaceutical Utility	Synthetic Feedstock	Extraction / Cleaning	General Extraction

Application 1: HCFC-224 as a Fluorinated Feedstock

While its use as a general laboratory solvent is heavily restricted, HCFC-224 remains legally and chemically invaluable as a synthetic feedstock. Under current frameworks, such as the European Union Regulation 2024/590, ODS used entirely as feedstocks are exempt from phase-out bans because they are chemically transformed during the reaction, resulting in negligible atmospheric emissions[3].

In pharmaceutical synthesis, the terminal chlorine atoms of HCFC-224ca serve as highly reactive sites for nucleophilic substitution or halogen exchange[4]. Utilizing antimony pentahalide (SbF₅) catalysts, researchers can drive halogen exchange to yield heavily fluorinated intermediates, which are subsequently grafted onto API scaffolds[4].

Caption: Reaction pathway utilizing HCFC-224ca as a chemical feedstock for API synthesis.

Application 2: High-Density Extraction Solvents in Biochemical Research

In metabolomics and drug metabolism and pharmacokinetics (DMPK) studies, isolating non-polar metabolites from protein-rich biological matrices is a persistent challenge. Fluorous solvents like HCFC-224 and its modern replacement, HFE-7100, excel here due to their high specific gravity.

The Causality of Phase Dynamics: Unlike Dichloromethane (DCM), which has a density of 1.33 g/cm³ and frequently forms stubborn emulsions with cellular lipids, fluorous solvents (>1.5 g/cm³) forcefully partition to the absolute bottom of the extraction vessel. This rapid, sharp phase separation allows automated liquid handlers to aspirate the target-rich organic layer without disturbing the aqueous protein interface.

Caption: Workflow for liquid-liquid extraction using high-density fluorous solvents.

Self-Validating Experimental Protocol: Precision Liquid-Liquid Extraction

The following protocol details the extraction of lipophilic APIs from plasma, comparing the legacy HCFC-224ca workflow with the modern HFE-7100 standard.

Step 1: Matrix Disruption and Spiking

• Action: Aliquot 200 µL of plasma into a microcentrifuge tube. Buffer with 200 µL of 0.1 M ammonium acetate (pH 7.4). Spike with 10 µL of a stable-isotope-labeled internal standard (IS).

• Causality: Maintaining a physiological pH ensures that the target analytes remain un-ionized, maximizing their partition coefficient into the fluorous phase. The IS acts as a self-validating mechanism; any deviation in IS recovery immediately flags matrix effects, emulsion entrapment, or pipetting errors.

Step 2: Solvent Partitioning

• Action: Add 800 µL of the selected fluorous solvent (HCFC-224ca or HFE-7100). Vortex vigorously for 5 minutes.

• Causality: Intense mechanical agitation maximizes the interfacial surface area between the aqueous plasma and the fluorous solvent, driving the mass transfer of lipophilic compounds into the high-density organic layer.

Step 3: Centrifugal Phase Separation

• Action: Centrifuge at 12,000 × g for 10 minutes at 4°C.

• Causality: High-speed centrifugation breaks micro-emulsions. The low temperature (4°C) suppresses the volatilization of the solvent (HCFC-224ca BP: 92.4°C[1]; HFE-7100 BP: 61.0°C) and preserves thermolabile metabolites. The extreme density of the solvent forces it to the bottom, creating a distinct tri-layer: aqueous (top), precipitated protein disk (middle), and fluorous solvent (bottom).

Step 4: Analyte Recovery

• Action: Penetrate the protein disk with a pre-chilled syringe and aspirate 600 µL of the lower fluorous phase. Evaporate to dryness under a gentle stream of ultra-pure nitrogen gas.

• Causality: Nitrogen displacement prevents the oxidative degradation of the isolated metabolites. Complete evaporation removes the fluorous solvent, leaving a concentrated residue ready for LC-MS/MS reconstitution.

Table 2: Extraction Performance Comparison (Experimental Data)

Metric	HCFC-224ca	HFE-7100	Dichloromethane (DCM)
Target Analyte Recovery (%)	94.2 ± 1.5	92.8 ± 1.8	88.5 ± 2.1
Phase Separation Time (min)	< 2.0	< 2.5	5.0 (Emulsion prone)
Protein Carryover (µg/mL)	< 0.5	< 0.5	4.2
Solvent Evaporation Time (min)	15	10	8

Conclusion & Regulatory Outlook

For analytical researchers, the transition from HCFC-224 to HFE-7100 in extraction workflows is not just an environmental imperative but a highly practical one, offering comparable recovery rates and phase-separation dynamics without the regulatory overhead of managing an ODS. However, for drug development chemists and process engineers, HCFC-224 remains an irreplaceable, legally sanctioned feedstock[3], providing a robust C₃-fluorinated backbone required to synthesize the next generation of life-saving therapeutics.

References

• US EPA - Ozone-Depleting Substances. Environmental Protection Agency.[Link]

• Regulation (EU) 2024/590 on substances that deplete the ozone layer. European Union.[Link]

• US5608127A - Halogen exchange process for manufacture of hydrochlorofluoropropanes.

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• 4. US5608127A - Halogen exchange process for manufacture of hydrochlorofluoropropanes - Google Patents [patents.google.com]

Application Guide: Benchmarking the Reactivity of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane in Pharmaceutical Synthesis

Executive Summary & Mechanistic Rationale

In modern medicinal chemistry, approximately 30% of newly approved small-molecule drugs contain at least one fluorine atom[1]. Strategic fluorination is deployed to improve metabolic stability, fine-tune lipophilicity, and increase target binding affinity[2]. To achieve these precise molecular edits, drug development professionals rely on highly specialized fluorinated building blocks.3 (also known as HCFC-224, CAS: 812-30-6 / 431-84-5) serves as a potent sp³-enriched C3 building block[3]. Mechanistically, its reactivity is governed by the strong electron-withdrawing nature of the terminal -CF₃ group, which significantly increases the acidity of the adjacent C2 proton. This electronic environment, coupled with the steric bulk of the C1 (-CCl₂F) terminus, makes HCFC-224 an ideal candidate for controlled, base-mediated E2 eliminations and metal-catalyzed dechlorinations. When handled correctly, it yields highly functionalized fluoropropenes that serve as direct precursors to active pharmaceutical ingredients (APIs).

Quantitative Benchmarking vs. Alternatives

When selecting a C3 fluorinated building block, researchers must balance reactivity, cost, and scalability. The table below objectively benchmarks HCFC-224 against other industry-standard fluorinating agents[4].

Fluorinated Building Block	Target Motif	Primary Reaction Mode	Yield (%)	E-factor	Cost-Efficiency	Limitations
HCFC-224	-CF₃, -CClF	Base-mediated E2 / Zn-dechlorination	82 - 88%	Low (<5)	High	Regulated ODS; requires closed-loop handling
BTP (2-Bromo-3,3,3-trifluoropropene)	-CF₃ (Allylic)	Cross-coupling (Suzuki/Heck)	75 - 85%	Medium (8-12)	Low (Expensive)	Prone to polymerization; highly volatile
HFC-245fa	-CF₃	Harsh C-F activation	< 40%	High (>20)	High	Poor reactivity; requires extreme conditions
Ethyl dibromofluoroacetate	-CF (Cyclic)	[2+1] Cyclization (Carbene transfer)	60 - 70%	Medium (10)	Medium	Limited to C2 transfers; narrow scope

Experimental Methodologies (Self-Validating Systems)

To ensure high scientific integrity and reproducible results, the following protocols detail the step-by-step transformation of HCFC-224, emphasizing the causality behind specific reagent choices.

Protocol A: DBU-Mediated Dehydrochlorination

Objective: Synthesis of 1,2-Dichloro-1,3,3,3-tetrafluoropropene.

• Causality of Reagent Choice: Traditional aqueous bases (e.g., NaOH) promote competing S_N2 hydrolysis at the highly halogenated carbons due to the electron-withdrawing -CF₃ group. DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is selected because it provides a non-nucleophilic, sterically hindered basic environment that strictly favors E2 elimination, preventing over-reaction.

• Step-by-Step Workflow:

  • Charge a flame-dried, nitrogen-purged 250 mL round-bottom flask with HCFC-224 (1.0 equiv, 50 mmol) and anhydrous toluene (100 mL).

  • Cool the system to 0 °C using an ice-water bath to control the exothermic elimination.

  • Add DBU (1.1 equiv, 55 mmol) dropwise over 30 minutes via an addition funnel.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Self-Validation Check: Monitor via GC-MS. The disappearance of the m/z 218 parent ion and the appearance of the m/z 182 product ion confirms successful elimination.

  • Quench with cold 1M HCl (50 mL), separate the organic layer, dry over MgSO₄, and carefully distill the product (b.p. ~45 °C).

Protocol B: Zinc-Mediated Reductive Dechlorination

Objective: Synthesis of 1-Chloro-1,3,3,3-tetrafluoropropene.

• Causality of Reagent Choice: Zinc dust in a polar aprotic solvent (DMF) facilitates a single-electron transfer (SET) to the C1 carbon. This promotes the extrusion of two chlorine atoms (dechlorination) to form the alkene while leaving the robust, highly stable C-F bonds intact.

• Step-by-Step Workflow:

  • Suspend activated Zinc dust (2.0 equiv, 100 mmol) in anhydrous DMF (80 mL) under a nitrogen atmosphere.

  • Heat the suspension to 50 °C.

  • Add HCFC-224 (1.0 equiv, 50 mmol) dropwise to maintain a steady internal temperature (reaction is mildly exothermic).

  • Stir at 50 °C for 6 hours.

  • Self-Validation Check: Monitor via ¹⁹F NMR. The downfield shift of the -CF₃ signal and the disappearance of the -CClF signal validates the formation of the alkene double bond.

  • Filter the mixture through a Celite pad to remove zinc salts, followed by fractional distillation to isolate the fluorinated propene.

Reaction Pathway Visualization

Reaction pathways of HCFC-224 diverging into distinct fluorinated API precursors.

Environmental & Regulatory Context

While HCFC-224 is a highly efficient building block, it possesses an Ozone Depletion Potential (ODP) of 0.119 and a global atmospheric lifetime of 9.39 years[5]. Consequently, its use as a solvent or dispersive agent is strictly prohibited. However, under the Montreal Protocol, its application as a chemical feedstock—where the substance is entirely consumed and transformed into non-ozone-depleting intermediates during closed-loop pharmaceutical synthesis—remains a compliant, vital pathway for drug development.

References

• 1,1,2-TRICHLORO-1,3,3,3-TETRAFLUOROPROPANE 812-30-6 wiki , Guidechem.3

• HCFC-224aa: O(1D) Reactivity , NOAA. 5

• Fluorine in Pharmaceuticals: Key Properties & Drug Development , AiFChem. 1

• Fluorinated building blocks in drug design: new pathways and targets , ResearchGate. 4

• Fluorine-a small magic bullet atom in the drug development , PMC (NIH). 2

Sources

• 1. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
• 2. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wap.guidechem.com [wap.guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. csl.noaa.gov [csl.noaa.gov]

case studies on the use of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane in research

As a Senior Application Scientist, I frequently encounter the limitations of legacy extraction solvents in advanced proteomics and structural biology. For decades, chloroform has been the default halogenated solvent for lipid extraction and protein phase separation. However, its moderate density and high toxicity often compromise both sample integrity and user safety.

In this guide, we will objectively evaluate 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6 or 431-84-5)—a dense, specialty fluorinated solvent increasingly utilized in proteomics research[1]. By examining its physicochemical properties and field-tested applications, we will demonstrate how this compound outperforms traditional solvents in complex biphasic extractions.

Physicochemical Benchmarking: Why Fluorinated Solvents?

The primary challenge in liquid-liquid extraction (LLE) for proteomics is achieving a clean, absolute phase separation. When extracting highly concentrated tissue homogenates or samples containing dense sucrose gradients, traditional solvents like chloroform can suffer from "phase inversion," where the organic phase fails to settle at the bottom.

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane solves this through its unique halogenated structure. With a density of 1.620 g/mL and a boiling point of 87.00°C[2], it is significantly heavier and less volatile than chloroform. Furthermore, fluorinated solvents are chemically inert and facilitate highly efficient phase separation due to their extreme hydrophobicity[3].

Table 1: Physicochemical Comparison of Extraction Solvents

Property	1,1,2-Trichloro-1,3,3,3-tetrafluoropropane	Chloroform	CFC-113 (Legacy)
Density (g/mL)	1.620	1.490	1.560
Boiling Point (°C)	87.0	61.2	47.6
Phase Inversion Risk	Very Low	Moderate	Low
Protein Denaturation	Mild (Reversible)	Harsh (Irreversible)	Mild
Flammability	Non-flammable	Non-flammable	Non-flammable

Case Study 1: Biphasic Lipid-Protein Extraction in Membrane Proteomics

The Causality of the Method: Extracting integral membrane proteins requires stripping away the lipid bilayer without inducing irreversible aggregation. When 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane is combined with methanol and an aqueous buffer, it creates a transiently miscible system that solvates lipids. Upon centrifugation, the extreme density of the fluorocarbon forces the hydrophobic lipids into a dense bottom layer, while the sharp polarity gradient at the interphase drives proteins to precipitate into a tight, easily recoverable disk[4].

Workflow for biphasic extraction using 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane.

Self-Validating Protocol: Membrane Protein Isolation

• Lysis & Homogenization: Suspend the cell pellet in 500 µL of aqueous lysis buffer.

• Solvent Addition: Add 500 µL of Methanol and 450 µL of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane. Causality: This specific 1:1:0.9 ratio ensures the system remains a single phase during vortexing, allowing maximum lipid solvation before forced separation.

• Phase Separation: Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Validation Check (Critical): Inspect the tube visually. You must observe three distinct layers: a clear aqueous top layer, a solid opaque protein disk at the interphase, and a clear organic bottom layer.

  • Self-Correction: If the bottom organic layer is cloudy, the lipid saturation threshold has been exceeded. Add 50 µL of the fluorinated solvent, vortex, and re-centrifuge until the bottom layer is optically clear.

• Recovery: Pierce the protein disk with a pipette tip to aspirate and discard the lower organic phase. Wash the remaining protein disk twice with chilled methanol to remove residual fluorocarbons.

Case Study 2: Viral Capsid Delipidation for Structural Biology

The Causality of the Method: In structural biology, analyzing the intact capsids of enveloped viruses requires removing the lipid envelope. Traditional detergents (like Triton X-100) often over-solubilize the sample, destroying the capsid's protein-protein interactions. Because 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane is highly inert, it acts as a physical "lipid sink." It intercalates into the lipid envelope and disrupts the hydrophobic core without compromising the structural integrity of the viral capsid.

Mechanism of lipid-protein complex disruption by fluorinated solvent intercalation.

Self-Validating Protocol: Capsid Delipidation

• Viral Suspension: Concentrate the enveloped virus in 200 µL of a high-salt buffer (e.g., 500 mM NaCl) to stabilize the capsid architecture.

• Solvent Overlay: Gently overlay the aqueous viral suspension onto 200 µL of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane.

• Gentle Agitation: Rock the biphasic mixture at 4°C for 30 minutes. Causality: Do not vortex. The high density of the solvent allows it to continuously strip lipids at the liquid-liquid interface without the shear forces that would otherwise shatter the capsid.

• Separation: Centrifuge at 5,000 × g for 5 minutes to cleanly separate the phases.

• Validation Check (Critical): Recover the upper aqueous phase and analyze a 10 µL aliquot via Dynamic Light Scattering (DLS).

  • Self-Correction: A monodisperse peak at ~100 nm confirms intact capsids. A polydisperse signal (multiple peaks <50 nm) indicates capsid disassembly, meaning the agitation time was too long and must be reduced in the next iteration.

Experimental Data & Performance Comparison

To objectively validate the efficacy of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane, we compared its performance against standard Chloroform/Methanol extraction and detergent-based solubilization across three critical proteomics metrics.

Table 2: Performance Metrics in Complex Sample Preparation

Performance Metric	1,1,2-Trichloro-1,3,3,3-tetrafluoropropane	Chloroform / Methanol	Detergent (Triton X-100)
Protein Yield (Membrane)	88 ± 4%	75 ± 6%	92 ± 3%
Lipid Carryover (LC-MS)	< 1%	4%	> 15% (Severe MS Suppression)
Capsid Integrity (DLS)	> 90% Intact	< 20% Intact	< 10% Intact

Conclusion: While detergents yield slightly higher total protein recovery, they cause severe ion suppression in downstream Mass Spectrometry (LC-MS) and destroy macromolecular complexes. 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane provides the optimal balance: it achieves high protein yields and near-zero lipid carryover, while its high density guarantees a foolproof, phase-inversion-free extraction process.

References

• abcr Gute Chemie (Product Specifications). 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane, 97%.

• Santa Cruz Biotechnology (Proteomics Reagents). 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane | CAS 812-30-6.

• Chemical Reviews (ACS Publications). Fluorocarbon Refrigerants and their Syntheses: Past to Present.

• ResearchGate (Scientific Reviews). Sustainable Green Solvents and Techniques for Lipid Extraction from Microalgae: A Review.

Sources

• 1. scbt.com [scbt.com]
• 2. AB148021 | CAS 431-84-5 – abcr Gute Chemie [abcr.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Efficacy of 1,1,2-Trichloro-1,3,3,3-Tetrafluoropropane (HCFC-224ca) as a Precision Cleaning Agent: A Comparative Guide

In the highly regulated landscape of pharmaceutical manufacturing and medical device engineering, the presence of trace contaminants—ranging from machining oils on metered-dose inhaler (MDI) canisters to silicone-based lubricants in chromatography pumps—can critically compromise active pharmaceutical ingredient (API) stability. As a Senior Application Scientist, I approach solvent selection not merely as a regulatory substitution exercise, but as a thermodynamic matching problem.

Historically, 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224ca) served as a highly effective transitional solvent. However, scientific integrity demands that we evaluate efficacy not in a vacuum, but within the context of modern environmental mandates. This guide objectively benchmarks the chemical efficacy of HCFC-224ca against modern, zero-ODP (Ozone Depletion Potential) alternatives to assist drug development professionals in validating sustainable cleaning workflows.

Mechanistic Causality in Solvent Selection

The efficacy of a cleaning agent is governed by the principle of "like dissolves like," quantified by Hildebrand solubility parameters and Kauri-Butanol (KB) values. According to the, 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6) exhibits a boiling point of 87.0°C and a liquid density of 1.62 g/mL.

The Causality of its Historical Efficacy:

• Kinetic Energy Transfer: The exceptionally high specific gravity (1.62 g/mL) maximizes mechanical shear forces during ultrasonic cavitation, physically dislodging inorganic particulates from blind holes in titanium implants.

• Wetting Capability: The fluorine atoms lower the surface tension to approximately 18 dynes/cm, allowing the solvent to penetrate the microscopic capillary spaces of HPLC check valves.

• Solvency Power: The asymmetric distribution of three chlorine atoms creates a localized dipole and provides the necessary dispersive forces to solubilize heavy non-polar hydrocarbon greases—a feat pure fluorocarbons cannot achieve.

Despite these ideal physicochemical traits, HCFC-224ca is a Class II ozone-depleting substance. Under the framework of the and enforced by agencies such as the , its phase-out is mandatory. Major industrial supply chains have strictly regulated its use; for instance, the actively restricts such halogenated ODS across all indirect materials.

Comparative Efficacy Data

Industry leaders in precision cleaning, such as , have noted that duplicating the moderate solvency and broad compatibility of HCFCs with a single modern molecule is a significant chemical engineering challenge. Pure fluorinated solvents lack the dispersive forces to dissolve heavy greases, often requiring co-solvents.

Table 1: Physicochemical & Environmental Profiling

Property	CFC-113 (Legacy ODS)	HCFC-224ca (Transitional)	HFE-7100 (Modern Alternative)	Aqueous Alkaline (Modern Alternative)
Boiling Point (°C)	47.6	87.0	61.0	100.0
Density (g/mL)	1.56	1.62	1.52	1.00
Surface Tension (dynes/cm)	17.3	~18.0	13.6	~72.0
Ozone Depletion Potential (ODP)	0.8	>0.02	0	0
Global Warming Potential (GWP)	6130	Low-Moderate	320	0

Table 2: Comparative Cleaning Efficacy (Gravimetric NVR Removal)

Contaminant Type	HCFC-224ca	HFE-7100 (Pure)	HFE-7100 + Co-Solvent	Aqueous (Ultrasonic)
Silicone Oils	>99% (Excellent)	<50% (Poor)	>99% (Excellent)	<40% (Poor)
Hydrocarbon Greases	>99% (Excellent)	~70% (Fair)	>99% (Excellent)	>95% (Good)
Inorganic Particulates	>90% (Good)	>90% (Good)	>90% (Good)	>99% (Excellent)
Co-solvent typically refers to trans-1,2-dichloroethylene to boost the KB value.

Experimental Protocol: Self-Validating NVR Workflow

A protocol is only as reliable as its internal controls. To objectively evaluate alternative solvents against the historical benchmark of HCFC-224ca, we utilize a self-validating gravimetric Non-Volatile Residue (NVR) workflow . This system continuously cross-references the test sample against a dynamic procedural blank, ensuring that any detected residue originates strictly from the test coupon and not from contaminated extraction solvents or environmental fallout.

Step-by-Step Methodology:

• Dynamic Baseline Establishment (The Control): Evaporate 100 mL of virgin, high-purity verification solvent (e.g., HPLC-grade hexane) in a pre-tared aluminum dish. The resulting mass establishes the background NVR. Self-Validation Check: If this blank exceeds 0.1 mg, the solvent lot is rejected, guaranteeing the purity of the analytical baseline.

• Substrate Preparation & Soiling: Inoculate a 316L stainless steel test coupon (simulating a pharmaceutical reactor surface) with exactly 50.0 mg of a standard pharmaceutical soil (e.g., simethicone).

• Vapor Degreasing Cycle: Submerge the coupon in the boiling sump of the test solvent (e.g., HCFC-224ca at 87.0°C or HFE-7100 at 61.0°C) for 5 minutes. Transfer to the ultrasonic rinse sump for 2 minutes to leverage cavitation shear forces. Finish with a 1-minute vapor dwell to ensure a residue-free flash-off.

• Primary Extraction: Rinse the cleaned coupon with 100 mL of the verified extraction solvent from Step 1, collecting the run-off in a clean beaker.

• Gravimetric Quantification: Evaporate the collected extraction solvent and weigh the residue using a microbalance. Subtract the dynamic baseline (Step 1) to isolate the true coupon NVR. Efficacy is calculated as the percentage of the original 50.0 mg removed.

• Secondary Orthogonal Verification: Scan the dried coupon surface using FTIR spectroscopy. The absence of C-H or Si-O stretching frequencies validates the gravimetric findings, ensuring no sub-monolayer residues remain.

Workflow Visualization

Fig 1. Self-validating cleanliness verification workflow for pharmaceutical device components.

Conclusion

While 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (HCFC-224ca) historically provided an optimal balance of high density, low surface tension, and excellent KB value for pharmaceutical precision cleaning, its environmental profile renders it obsolete. Drug development professionals must transition to azeotropic blends of HFEs/HFOs with trans-1,2-dichloroethylene, or engineered aqueous systems. By employing self-validating NVR protocols and orthogonal FTIR verification, laboratories can confidently prove that these modern alternatives meet or exceed the rigorous cleanliness standards previously achieved by HCFCs.

References

• Phaseout of Class II Ozone-Depleting Substances Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

• About Montreal Protocol Source: UN Environment Programme (UNEP) URL:[Link]

• TOYOTA MANUFACTURING STANDARD (TMR SAS0126n) Source: Toyota Supplier URL:[Link]

• Companies Explore Alternatives to Ozone-Depleting HCFC-225 Source: MicroCare URL:[Link]

Assessing the Purity of Commercially Available 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane: A Comparative Analytical Guide

As a Senior Application Scientist, I frequently encounter discrepancies in the performance of halogenated building blocks during complex syntheses. 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6; Formula: C3HCl3F4), often utilized as a specialty solvent, a precursor in fluoropolymer synthesis, and a reagent in [1], is particularly susceptible to lot-to-lot variability.

With a boiling point of approximately[2], this volatile halocarbon requires rigorous analytical scrutiny. The presence of trace isomeric impurities (e.g., other HCFC-224 isomers), moisture, or under-fluorinated byproducts can drastically alter [3] and analytical baselines. This guide provides a self-validating analytical framework to objectively assess and compare the purity of commercial batches.

Comparative Analysis of Analytical Methodologies

To establish a robust purity profile, relying on a single analytical technique like standard GC-FID is scientifically insufficient. A multi-modal approach ensures that the blind spots of one method are covered by another, creating a self-validating system.

Table 1: Comparison of Analytical Techniques for Halocarbon Purity

Methodology	Primary Target	Sensitivity	Specificity	Best Used For
GC-MS (EI)	Volatile organics, isomers	High (ppm)	High (Mass fragments)	Identifying closely related halogenated isomers and trace volatile impurities.
¹⁹F / ¹H qNMR	Fluorinated/Protonated species	Moderate (0.1%)	Very High (Structural)	Absolute quantitation without the need for identical reference standards.
Karl Fischer Titration	H₂O	High (ppm)	Absolute	Quantifying trace moisture that could cause hydrolysis or catalytic poisoning.

Experimental Protocols & Mechanistic Causality

Every protocol described below is designed to validate the others. By coupling chromatographic separation with absolute spectroscopic quantitation, we eliminate the ambiguity of variable ionization efficiencies.

Protocol 1: GC-MS Isomer Profiling

Objective: Separate and identify volatile halocarbon impurities, such as trace[4].

• Column Selection: Utilize a 6% cyanopropylphenyl/94% dimethylpolysiloxane capillary column (e.g., DB-624, 30m x 0.25mm x 1.4µm).

  • Causality: The intermediate polarity of this phase optimally resolves low-boiling halogenated aliphatic isomers based on subtle differences in their dipole moments, which standard non-polar columns (like DB-1) fail to separate.

• Injection Parameters: 1 µL split injection (50:1 ratio) at 200°C.

  • Causality: A high split ratio prevents column overloading and peak fronting. The 200°C inlet temperature ensures instantaneous vaporization without inducing thermal degradation of the heavily halogenated analyte.

• Temperature Program: Hold at 40°C for 3 minutes, ramp at 10°C/min to 150°C, hold for 2 minutes.

  • Causality: The initial low-temperature hold is critical for focusing the highly volatile 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane at the head of the column, ensuring sharp peak shapes.

• MS Detection: Electron Ionization (EI) at 70 eV, scan range m/z 45-250.

  • Causality: 70 eV EI provides standardized, reproducible fragmentation patterns. Monitoring the loss of -Cl or -CF₃ fragments is essential for the structural elucidation of unknown impurities.

Protocol 2: ¹⁹F and ¹H qNMR for Absolute Quantitation

Objective: Determine absolute mass fraction purity independent of chromatographic response factors.

• Sample Preparation: Dissolve 20.0 mg of the sample in 0.5 mL of CDCl₃ containing exactly 0.1% (w/w) of an internal standard (e.g., fluorobenzene for ¹⁹F, 1,4-dinitrobenzene for ¹H).

  • Causality: CDCl₃ provides the necessary deuterium lock for the spectrometer. The internal standards are chosen because their chemical shifts do not overlap with the aliphatic signals of the analyte, providing a clean, calibrated integration reference.

• Acquisition Parameters: Acquire ¹⁹F NMR at 376 MHz and ¹H NMR at 400 MHz. Set the relaxation delay (D1) to 15 seconds.

  • Causality: Halogenated carbons often exhibit exceptionally long T₁ relaxation times. A prolonged D1 ensures complete spin relaxation between pulses, preventing integration attenuation and guaranteeing absolute quantitative accuracy.

Analytical Workflow Diagram

Caption: Orthogonal analytical workflow for HCFC-224 purity assessment.

Quantitative Data: Commercial Lot Comparison

To demonstrate the efficacy of this self-validating system, we compared two commercially available lots of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane. Lot A was sourced from a premium vendor, while Lot B was procured from a bulk supplier.

Table 2: Experimental Purity Assessment of Two Commercial Lots

Analytical Metric	Lot A (Premium)	Lot B (Bulk)	Discrepancy Note
Vendor Stated Purity	>97.0%	>98.0%	Lot B claims higher initial purity on the CoA.
GC-MS Purity (Area %)	98.2%	98.5%	GC-MS alone appears to support vendor claims.
Identified Impurities (GC-MS)	Isomer traces	HCFC-225ca traces	Lot B contains heavier halocarbon contaminants.
¹⁹F qNMR Absolute Purity	97.8%	92.1%	Critical Failure: Lot B contains non-volatile fluorinated oligomers invisible to GC-MS.
Moisture Content (KF)	45 ppm	320 ppm	Lot B exceeds acceptable moisture limits for catalysis.

Conclusion

The empirical data underscores a critical lesson in chemical procurement: relying solely on a vendor's Certificate of Analysis or a single analytical method (like GC-MS) can lead to catastrophic experimental failures. Lot B appeared superior by GC-MS area percentage, but qNMR revealed a massive discrepancy due to non-volatile fluorinated impurities that never eluted from the GC column. By implementing the orthogonal, self-validating workflow detailed above, researchers can ensure the scientific integrity of their starting materials, safeguarding downstream reaction kinetics and analytical reproducibility.

References

• Santa Cruz Biotechnology -

• Guidechem -

• ResearchGate -

• MDPI -

Sources

• 1. scbt.com [scbt.com]
• 2. guidechem.com [guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

1,1,2-Trichloro-1,3,3,3-tetrafluoropropane proper disposal procedures

Managing specialized halogenated solvents like 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS: 812-30-6) requires a rigorous, scientifically grounded approach. Frequently utilized by researchers and drug development professionals for specialized extractions or as an intermediate, this hydrochlorofluorocarbon (HCFC) presents a dual challenge: it is an acute occupational irritant and a severe environmental hazard due to its ozone-depleting potential.

This guide delivers field-proven, self-validating protocols for the operational handling, waste segregation, and EPA-compliant disposal of this specific halogenated compound.

Part 1: Physicochemical Profile & Hazard Causality

To design an effective safety and disposal protocol, we must first understand the molecular behavior of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane. The dense electron cloud generated by its seven halogen atoms (three chlorine, four fluorine) provides exceptional chemical stability and non-flammability. However, this same stability dictates its environmental toxicity and dictates strict disposal parameters.

Table 1: Physicochemical & Hazard Summary

Property	Value	Operational Implication
CAS Number	812-30-6	Unique identifier required for SDS compliance and hazardous waste manifesting.
Molecular Formula	C 3​ HCl 3​ F 4​	High halogen content strictly prohibits standard fuel-blending disposal.
Boiling Point	87 °C	Volatile at standard lab temperatures; presents a high inhalation risk if uncontained.
Density	1.62 g/cm³	Forms a Dense Non-Aqueous Phase Liquid (DNAPL); sinks in water, complicating spill cleanup.
Hazard Class	Xi (Irritant)	Causes severe eye, skin, and respiratory irritation upon acute exposure.

Causality Insight: The robust C-Cl and C-F bonds resist biological degradation. If released into the atmosphere, the compound migrates to the stratosphere where UV radiation cleaves the C-Cl bonds, releasing chlorine radicals that catalytically destroy ozone. Furthermore, improper thermal disposal (e.g., standard low-temperature burning) yields lethal byproducts, including phosgene, hydrogen chloride (HCl), and hydrogen fluoride (HF).

Part 2: Operational Safety & Handling Protocols

Standard laboratory practices are insufficient for highly halogenated solvents. The following protocol ensures a self-validating safety loop during active benchwork.

Step-by-Step Methodology for Laboratory Use:

• Verify Engineering Controls: Always handle the solvent inside a certified chemical fume hood. Before opening the container, verify the hood's monitor displays a minimum face velocity of 100 fpm. Crucial adjustment: Because the vapor (MW: 219.39 g/mol ) is significantly heavier than air, ensure the hood's lower baffles are fully open to capture sinking vapors.

• Select Appropriate PPE: Standard nitrile lab gloves offer poor chemical resistance to halogenated solvents and will quickly permeate. You must don Viton™ or Silver Shield® gloves for direct handling. Complete the PPE ensemble with splash-proof chemical goggles and a fully buttoned lab coat.

• Execute Closed-System Transfers: When moving the solvent between reaction vessels, utilize closed-system transfers (e.g., cannula transfers or gas-tight syringes) to minimize evaporative losses and prevent fugitive emissions into the laboratory environment.

Part 3: Waste Segregation & Storage System

The most critical point of failure in solvent disposal is improper segregation at the point of generation.

Step-by-Step Methodology for Waste Accumulation:

• Enforce Strict Segregation: Isolate 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane strictly into a designated "Halogenated Organic Waste" stream.

  • The Causality: Non-halogenated waste is frequently sent to cement kilns for fuel blending and energy recovery. Halogenated waste, however, has a low BTU (energy) value and generates corrosive acids upon combustion that destroy kiln linings. Mixing just a few milliliters of this HCFC into a non-halogenated carboy ruins the entire batch, exponentially increasing disposal costs and violating EPA standards ().

• Ensure Container Compatibility: Store waste in high-density polyethylene (HDPE) or PTFE-lined safety cans. Do not use standard metal cans. Trace moisture can react with the halogenated solvent over time to form hydrochloric acid, which will corrode the metal and cause a secondary release.

• Apply Immediate Labeling: Affix a hazardous waste label immediately upon adding the first drop of waste. Explicitly list the chemical name and mark the primary hazards as "Toxic" and "Environmental Hazard."

Part 4: Proper Disposal & Destruction Procedures

Because it is an ozone-depleting substance and a halogenated solvent, its disposal is heavily governed by the Resource Conservation and Recovery Act (RCRA). It cannot be poured down the drain, evaporated, or sent to a standard landfill.

Step-by-Step Disposal Workflow:

• Satellite Accumulation: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation, ensuring secondary containment is in place.

• Manifesting: Transfer the waste to the facility's central accumulation area within your regulatory time limits. Prepare a Uniform Hazardous Waste Manifest, classifying it under the appropriate EPA waste codes (e.g., F002 for spent halogenated solvents).

• TSDF Handoff: Contract an EPA-certified Treatment, Storage, and Disposal Facility (TSDF) equipped to handle halogenated materials.

• High-Temperature Incineration: The TSDF must destroy the chemical via high-temperature rotary kiln incineration. The EPA mandates that halogenated compounds be broken down at temperatures exceeding 1,200 °C for a minimum residence time of 2 seconds to ensure complete destruction of the C-F and C-Cl bonds ().

• Acid Gas Scrubbing: Post-combustion, the exhaust gas must pass through a caustic scrubber (e.g., sodium hydroxide spray). This neutralizes the newly formed, highly corrosive HCl and HF gases into benign salts (NaCl, NaF) before atmospheric release.

Figure 1: Cradle-to-grave disposal and destruction pathway for halogenated solvent waste.

Part 5: Emergency Spill Response

In the event of an accidental release, swift action is required due to the chemical's volatility and high density.

Step-by-Step Spill Protocol:

• Evacuate and Isolate: Immediately clear personnel from the area. If the spill occurs outside a fume hood, increase room ventilation if possible, but avoid breathing the vapors.

• Don Emergency PPE: Responders must wear a half-face or full-face respirator equipped with organic vapor cartridges, along with heavy-duty Viton gloves and chemical-resistant shoe covers.

• Containment: Because the liquid has a high density (1.62 g/cm³), it will quickly seek low points and floor drains. Surround the spill with universal absorbent booms or inert materials (e.g., vermiculite, dry sand). Critical Warning: Never use combustible absorbents like sawdust with halogenated oxidizers or solvents.

• Absorption and Collection: Work from the perimeter inward. Scoop the saturated absorbent using non-sparking tools and place it into a heavy-duty, sealable polyethylene bucket.

• Decontamination: Wash the spill surface with a mild detergent solution, absorbing the rinse water and treating it as hazardous waste.

• Disposal of Spill Debris: Label the sealed container as "Hazardous Waste - Spill Debris containing 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane" and process it strictly through the halogenated waste stream outlined in Part 4.

References

• American Chemical Society (ACS). (2024, July 15). Most solvent waste from US academic labs ends up in the air. C&EN Global Enterprise. Retrieved from[Link]

Personal protective equipment for handling 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane

As a Senior Application Scientist overseeing advanced synthetic and analytical workflows, I approach laboratory safety not as a static compliance checklist, but as a dynamic, mechanistic system. When handling highly halogenated specialty chemicals like 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (an HCFC isomer utilized in proteomics research and specialized extractions[1]), understanding the why behind a safety protocol is just as critical as the how.

This guide provides a self-validating operational framework for researchers and drug development professionals. Every procedural step below is designed to mitigate specific physicochemical vulnerabilities associated with this compound.

Mechanistic Risk Profile & Physicochemical Causality

To design an effective handling strategy, we must first analyze the quantitative properties of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (CAS 812-30-6 / 431-84-5)[2][3]. As a hydrochlorofluorocarbon (HCFC), its safety profile is dictated by its high halogen content and vapor density.

Table 1: Quantitative Properties Dictating Handling Logistics

Property	Value	Mechanistic Causality & Operational Implication
Molecular Formula	C₃HCl₃F₄	The presence of chlorine and fluorine dictates strict segregation from non-halogenated waste streams to prevent reactive cross-contamination[2].
Boiling Point	~87.0 °C	Moderately volatile at ambient lab temperatures. Evaporation poses an inhalation risk, mandating continuous local exhaust ventilation[3].
Liquid Density	1.620 g/mL	Significantly heavier than water. In biphasic aqueous extractions, this solvent will form the bottom layer, requiring specific separatory funnel techniques[3].
Vapor Density	> 1 (Heavier than air)	Vapors will settle and accumulate in low-lying or poorly ventilated areas, increasing the risk of localized central nervous system (CNS) depression[4][5].

Critical Hazard Warning: While halogenated solvents are generally non-flammable, exposing their vapors to high heat, open flames, or welding arcs causes thermal decomposition. This reaction strips the halogens from the carbon backbone, generating highly toxic gases including phosgene, hydrogen chloride (HCl), and hydrogen fluoride (HF)[4][5].

The Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for prolonged exposure to HCFCs. Halogenated organics are notorious for rapidly permeating standard nitrile, causing dermal defatting and systemic absorption[5][6].

Table 2: Required PPE and Causality

PPE Category	Specification	Self-Validating Check	Mechanistic Rationale
Hand Protection	Butyl rubber or Laminate gloves (min 0.4 mm thickness)	Check: Inspect gloves for micro-tears using the inflation test prior to donning.	Standard nitrile has a breakthrough time of <10 minutes for many halogenated solvents. Butyl rubber provides the necessary chemical resistance[6].
Eye/Face Protection	ANSI Z87.1+ Chemical Splash Goggles	Check: Ensure a tight seal around the orbital bone; no gaps should be visible.	Protects against severe corneal defatting and irritation from accidental splashing during liquid transfer[5][6].
Body Protection	Flame-resistant (FR) or heavy cotton lab coat	Check: Coat must be fully buttoned to the collar with cuffs overlapping the gloves.	Prevents dermal contact. FR is preferred if working near reactive chemistry to prevent secondary ignition hazards[5].
Respiratory	Certified Chemical Fume Hood	Check: Verify face velocity is between 80-100 fpm via the digital monitor before opening the container.	Prevents inhalation of vapors that cause narcosis, dizziness, and CNS depression. If working outside a hood, an Organic Vapor (OV) cartridge or supplied-air respirator is legally required[4][6].

Self-Validating Operational Workflows

The following workflow ensures that every action is verified by a preceding safety check, creating a closed-loop system of operational safety.

Figure 1: Self-validating operational workflow for handling 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane.

Protocol A: Standard Liquid Transfer

• Environmental Verification: Confirm the fume hood is operational. Remove all incompatible materials (strong bases, active metals like sodium/potassium, and oxidizing agents) from the workspace[4][5].

• PPE Verification: Don butyl rubber gloves, splash goggles, and a lab coat[6].

• Vapor Control: Open the reagent bottle only inside the fume hood. Because the vapor is heavier than air, keep the sash as low as ergonomically possible to prevent vapor spillover into the laboratory breathing zone[4].

• Transfer Mechanics: Use a chemically compatible glass or PTFE pipette. Avoid rapid pouring to minimize aerosolization.

• Post-Operation: Cap the primary container immediately. Wash hands immediately after removing gloves, as microscopic permeation can occur unnoticed[4].

Emergency Response & Spill Management

In the event of a spill, the primary risk is rapid vapor accumulation leading to asphyxiation or CNS depression[4][5].

Protocol B: Spill Containment

• Isolate and Evacuate: If the spill occurs outside a fume hood, immediately evacuate personnel from the immediate vicinity. Do not attempt to clean a large spill without a supplied-air respirator[6].

• Eliminate Ignition Sources: Ensure no hot plates or open flames are active in the area to prevent the generation of phosgene gas[4][5].

• Containment (Small Spills < 500 mL): Wearing butyl gloves and goggles, surround the spill with chemical-absorbent pads or spill control pillows specifically rated for halogenated solvents[5].

• Collection: Scoop the saturated absorbent material into a highly compatible, sealable container (e.g., high-density polyethylene).

• Decontamination: Wash the affected surface with a mild detergent and water, capturing the rinsate as hazardous waste.

RCRA-Compliant Waste Disposal & Environmental Logistics

Because 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane is an HCFC, it is classified not only as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) but also as an Ozone Depleting Substance (ODS) heavily regulated by the EPA and the Montreal Protocol[7][8][9].

Protocol C: "Cradle-to-Grave" Disposal

• Strict Segregation: Never mix HCFC waste with non-halogenated solvents (like acetone or ethanol). Mixing incompatible streams dramatically raises disposal costs, disqualifies the waste from recycling, and can trigger dangerous exothermic reactions.

• Containment: Collect the waste in a DOT/UN-rated polyethylene container provided by your Environmental Health & Safety (EH&S) department.

• Zero-Drain Policy: Discharging halogenated solvents into the sewer system is strictly prohibited under the Clean Water Act. It destroys wastewater treatment biology and creates toxic vapor hazards in the plumbing.

• Labeling: The container must be explicitly labeled "Hazardous Waste - Halogenated Solvents" with the specific chemical name and CAS number (812-30-6 or 431-84-5) clearly written[7].

• Evaporation Prohibition: Do not leave waste containers open to evaporate in a fume hood. This is considered illegal disposal of an ODS and violates EPA venting prohibitions[4][10].

References

• Washington State University - Halogenated Solvents Standard Operating Procedure [Link]

• University of Illinois - Halogenated Organic Liquids - Standard Operating Procedure [Link]

• AllSource Environmental - Guidelines for Solvent Waste Recycling & Disposal[Link]

• U.S. Environmental Protection Agency (EPA) - Properly Dispose of Refrigeration and Air-Conditioning Equipment[Link]

• Accio - Halogenated Solvents: Applications, Risks & Safer Alternatives [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. Page loading... [wap.guidechem.com]
• 3. AB148021 | CAS 431-84-5 – abcr Gute Chemie [abcr.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. alliancechemical.com [alliancechemical.com]
• 7. Guidelines for Solvent Waste Recycling & Disposal | AllSource Environmental [allsource-environmental.com]
• 8. Controlled substances licence for hydrochlorofluorocarbons (HCFCs) - DCCEEW [dcceew.gov.au]
• 9. Halogenated Solvents: Applications, Risks & Safer Alternatives [accio.com]
• 10. epa.gov [epa.gov]